1-(Azidomethyl)-2-fluorobenzene

• CAS: 62284-30-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Azidomethyl)-2-fluorobenzene, also known as 2-fluorobenzyl azide, is a fluorinated aromatic organic azide. This compound serves as a valuable building block in synthetic chemistry, primarily utilized in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry." Its structure, featuring a reactive azide group and a fluorinated phenyl ring, makes it a significant precursor for the synthesis of novel 1,2,3-triazole-containing molecules with potential applications in medicinal chemistry and materials science. The presence of the fluorine atom can impart unique properties to the resulting triazole derivatives, such as altered lipophilicity, metabolic stability, and binding affinities, which are of particular interest in drug design and development. This guide provides a comprehensive overview of the known physicochemical properties, synthesis, and applications of 1-(Azidomethyl)-2-fluorobenzene.

Physicochemical Properties

A summary of the available physicochemical data for 1-(Azidomethyl)-2-fluorobenzene is presented below. It is important to note that while some properties have been computationally predicted, experimentally determined data for certain physical constants remain limited in publicly accessible literature.

Property	Value	Source
Molecular Formula	C₇H₆FN₃	PubChem[1]
Molecular Weight	151.14 g/mol	PubChem[1]
Physical State	Oily product, Colorless oil	The Royal Society of Chemistry[2]
Melting Point	170.35 °C (Estimated)	Chemchart
Boiling Point	409.56 °C (Estimated)	Chemchart
Density	No data available
Solubility	Miscible with ethanol and diethyl ether. Insoluble in water.	ChemicalBook[3]
Computed XLogP3	3.1	PubChem[1]
CAS Number	62284-30-4	Sigma-Aldrich[4]

Note: The melting and boiling points are estimated values and should be used with caution. Experimental determination is recommended for precise applications. The compound is commercially available as a solution, typically ~0.5 M in tert-butyl methyl ether or dichloromethane[4][5].

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-(Azidomethyl)-2-fluorobenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following NMR data have been reported for 1-(Azidomethyl)-2-fluorobenzene in CDCl₃:

Nucleus	Chemical Shift (δ) in ppm
¹H NMR	7.26 (m, ArH), 7.09 (td, ArH), 7.03 (dd, ArH), 4.33 (s, -CH₂)
¹³C NMR	162.17, 160.20, 130.74, 130.57, 124.75, 115.97, 48.79
¹⁹F NMR	-117.98

Source: The Royal Society of Chemistry[2]

Infrared (IR) Spectroscopy

Mass Spectrometry (MS)

Detailed mass spectrometry data for 1-(Azidomethyl)-2-fluorobenzene is not explicitly reported in the searched literature. For the related compound benzyl azide, the mass spectrum shows a fragment ion at m/z 105.1, corresponding to the loss of the N₂ molecule ([M-2N]⁺)[6]. A similar fragmentation pattern would be expected for 1-(Azidomethyl)-2-fluorobenzene.

Experimental Protocols

Synthesis of 1-(Azidomethyl)-2-fluorobenzene

The most common method for the synthesis of 1-(Azidomethyl)-2-fluorobenzene is the nucleophilic substitution of 2-fluorobenzyl bromide with sodium azide.

Reaction Scheme:

A simple representation of the synthesis pathway.

Detailed Protocol:

The following protocol is adapted from a general procedure for the synthesis of benzyl azides[2][6]:

Materials:

• 2-Fluorobenzyl bromide (1.0 mmol, 189 mg)

• Sodium azide (NaN₃) (1.5 mmol, 97.5 mg)

• Dimethyl sulfoxide (DMSO) or a mixture of acetone and water (e.g., 4:1)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• In a round-bottom flask, dissolve 2-fluorobenzyl bromide in the chosen solvent (e.g., 5 mL of DMSO).

• Add sodium azide to the solution.

• Stir the reaction mixture vigorously at room temperature overnight.

• After the reaction is complete (monitored by TLC), add water to the reaction mixture. Note that this may be an exothermic process.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 15 mL).

• Combine the organic layers and wash with brine (2 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to yield 1-(azidomethyl)-2-fluorobenzene as an oily product[2].

Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Yield: A reported yield for this synthesis is 75%[2].

References

• 1. 1-(Azidomethyl)-2-fluorobenzene | C7H6FN3 | CID 21282651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. BENZYL AZIDE synthesis - chemicalbook [chemicalbook.com]
• 4. 1-（叠氮甲基）-2-氟苯 溶液 ~0.5 M in tert-butyl methyl ether, ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1-(アジドメチル)-4-フルオロベンゼン 溶液 ~0.5 M in dichloromethane, ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

An In-depth Technical Guide to 1-(Azidomethyl)-2-fluorobenzene

CAS Number: 62284-30-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(azidomethyl)-2-fluorobenzene, a key reagent in bioconjugation and medicinal chemistry. The document details its chemical and physical properties, provides explicit experimental protocols for its synthesis and application, and outlines its primary use in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry."

Chemical and Physical Properties

1-(Azidomethyl)-2-fluorobenzene, also known as 2-fluorobenzyl azide or o-fluorobenzyl azide, is a fluorinated organic azide.[1][2] Its molecular structure incorporates a fluorine atom and an azide group on a benzyl backbone, making it a valuable building block for the synthesis of more complex molecules, particularly 1,2,3-triazoles.[1][3]

Quantitative Data Summary

The key quantitative properties of 1-(azidomethyl)-2-fluorobenzene are summarized in the tables below.

Table 1: General and Computed Properties

Property	Value	Source
CAS Number	62284-30-4	[4]
Molecular Formula	C₇H₆FN₃	[1][5]
Molecular Weight	151.14 g/mol	[1][5]
Purity (Typical)	≥97.0% (HPLC)	[6]
Form	Typically supplied as a solution (~0.5 M in tert-butyl methyl ether)	[6]
Topological Polar Surface Area	14.4 Ų	[1]
Rotatable Bond Count	2	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	3	[1]

Table 2: Spectroscopic Data (Nuclear Magnetic Resonance)

Nucleus	Solvent	Chemical Shift (δ) / ppm	Source
¹H NMR	CDCl₃ (500 MHz)	7.26 (m, ArH), 7.09 (td, ArH), 7.03 (dd, ArH), 4.33 (s, -CH₂-)	[7]
¹³C NMR	CDCl₃ (125 MHz)	162.17, 160.20, 130.74, 130.57, 124.75, 115.97, 48.79	[7]
¹⁹F NMR	CDCl₃ (470 MHz)	-117.98	[7]

Safety and Handling

1-(Azidomethyl)-2-fluorobenzene is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as a flammable liquid and causes skin and serious eye irritation.[4][6]

• Signal Word: Danger[6]

• Hazard Statements: H225 (Highly flammable liquid and vapor), H315 (Causes skin irritation), H319 (Causes serious eye irritation)[6]

• Storage: Store at 2-8°C in a tightly closed container.[6]

Caution: Organic azides are potentially explosive. Reactions should not be carried out on a large scale without appropriate safety assessments. Necessary precautions, including the use of safety glasses and a fume hood, should be taken.[7]

Experimental Protocols

Detailed methodologies for the synthesis of 1-(azidomethyl)-2-fluorobenzene and its subsequent use in click chemistry are provided below.

Synthesis of 1-(Azidomethyl)-2-fluorobenzene

This protocol is adapted from a documented synthesis of 2-fluorobenzylazide.[7] The reaction proceeds via a nucleophilic substitution of the bromide in 2-fluorobenzyl bromide with sodium azide.

Materials:

• 2-Fluorobenzyl bromide (189 mg, 1 mmol)[7]

• Sodium azide (NaN₃) (97.5 mg, 1.5 mmol)[7]

• Solvent (e.g., Dimethylformamide - DMF)

• Deionized water

• Extraction solvent (e.g., Ethyl acetate)

• Drying agent (e.g., Anhydrous MgSO₄)

Procedure:

• Dissolve 2-fluorobenzyl bromide (189 mg, 1 mmol) in a suitable solvent like DMF in a round-bottom flask.

• Add sodium azide (97.5 mg, 1.5 mmol) to the solution.

• Stir the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Extract the product into an organic solvent such as ethyl acetate (3x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the product.

• The expected yield for this synthesis is approximately 75%, resulting in an oily product.[7]

Caption: Synthesis workflow for 1-(azidomethyl)-2-fluorobenzene.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

A general reverse-phase HPLC method can be used to assess the purity of the synthesized product.

Instrumentation and Conditions:

• HPLC System: Standard HPLC with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of Acetonitrile and Water (e.g., starting at 60:40 v/v) containing 0.1% formic acid or phosphoric acid.[8][9]

• Flow Rate: 1.0 mL/min.[8]

• Injection Volume: 5-20 µL.[8]

• Column Temperature: 30°C.[8]

• Detection Wavelength: Scan with DAD to determine optimal wavelength, or use a fixed wavelength (e.g., 254 nm).

Procedure:

• Prepare a dilute solution of the 1-(azidomethyl)-2-fluorobenzene sample in the mobile phase.

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the sample onto the column.

• Acquire the chromatogram and integrate the peak areas to determine the purity percentage.

Application in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

1-(Azidomethyl)-2-fluorobenzene is an ideal reagent for CuAAC, a highly efficient and specific "click chemistry" reaction used to form a stable triazole linkage between an azide and a terminal alkyne.[3][10] This reaction is widely used for bioconjugation, such as labeling proteins or DNA.[10][11]

Materials:

• 1-(Azidomethyl)-2-fluorobenzene solution (azide component)

• An alkyne-modified molecule (e.g., a protein, DNA, or small molecule)

• Copper(II) sulfate (CuSO₄)

• Reducing agent: Sodium ascorbate

• Copper-stabilizing ligand (optional but recommended): Tris-(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) for aqueous solutions.[12]

• Buffer (e.g., Phosphate-buffered saline - PBS)

• Solvent (e.g., DMSO, water)

Procedure (General Protocol for Labeling):

• Dissolve the alkyne-modified biomolecule in an appropriate buffer.

• Add the 1-(azidomethyl)-2-fluorobenzene solution.

• In a separate tube, prepare the copper catalyst solution by premixing CuSO₄ and the stabilizing ligand (e.g., THPTA).[12]

• Add the copper catalyst solution to the reaction mixture.

• Initiate the reaction by adding a fresh solution of the reducing agent, sodium ascorbate.[12]

• Incubate the reaction at room temperature for 1-4 hours, or overnight. The reaction is often complete within 30-60 minutes.[12]

• The resulting triazole-linked conjugate can then be purified by methods appropriate for the biomolecule, such as precipitation, dialysis, or chromatography.[11]

Caption: General workflow for a CuAAC "Click Chemistry" reaction.

References

• 1. 1-(Azidomethyl)-2-fluorobenzene | C7H6FN3 | CID 21282651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(AZIDOMETHYL)-2-FLUOROBENZENE (62284-30-4) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 3. Click Chemistry [organic-chemistry.org]
• 4. calpaclab.com [calpaclab.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. 1-（叠氮甲基）-2-氟苯 溶液 ~0.5 M in tert-butyl methyl ether, ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. cipac.org [cipac.org]
• 10. benchchem.com [benchchem.com]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. broadpharm.com [broadpharm.com]

An In-Depth Technical Guide to 1-(Azidomethyl)-2-fluorobenzene: Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and characterization of 1-(Azidomethyl)-2-fluorobenzene. This compound, also known as 2-fluorobenzyl azide, is a valuable reagent in medicinal chemistry and drug discovery, primarily utilized in the construction of complex molecular architectures through bioorthogonal chemistry.

Core Molecular Attributes

1-(Azidomethyl)-2-fluorobenzene is a substituted aromatic azide. The presence of the azido group allows for its participation in a variety of chemical transformations, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC), cornerstone "click chemistry" reactions. The fluorine substituent on the benzene ring can influence the compound's reactivity and physicochemical properties, such as lipophilicity and metabolic stability, which are critical considerations in drug design.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₇H₆FN₃	[1][2]
Molecular Weight	151.14 g/mol	[3]
CAS Number	62284-30-4	[3]
Appearance	Oily product	[4]

Synthesis and Experimental Protocols

The primary route for the synthesis of 1-(Azidomethyl)-2-fluorobenzene is through the nucleophilic substitution of a corresponding benzyl halide with an azide salt.

Reaction Scheme

Caption: Reaction scheme for the synthesis of 1-(Azidomethyl)-2-fluorobenzene.

Detailed Experimental Protocol

This protocol is adapted from a general procedure for the synthesis of benzyl azides.[4]

Materials:

• 2-Fluorobenzyl bromide (1.0 mmol, 189 mg)

• Sodium azide (NaN₃) (1.5 mmol, 97.5 mg)[4]

• Solvent (e.g., Dimethylformamide (DMF) or a mixture of acetone and water)

• Deionized water

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Brine solution

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 2-fluorobenzyl bromide in the chosen solvent.

• Add sodium azide to the solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, add deionized water to the reaction mixture.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether) multiple times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• The crude product can be purified by column chromatography on silica gel if necessary.

Safety Precautions: Sodium azide is highly toxic and potentially explosive. Handle with extreme caution in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE). Avoid contact with acids, as this can generate highly toxic and explosive hydrazoic acid.

Spectroscopic Characterization

The structure of 1-(Azidomethyl)-2-fluorobenzene can be confirmed by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following NMR data has been reported for 2-fluorobenzyl azide.[4]

Nucleus	Chemical Shift (δ) in ppm
¹H NMR (CDCl₃, 500 MHz)	7.26 (m, ArH), 7.09 (td, ArH), 7.03 (dd, ArH), 4.33 (s, -CH₂)
¹³C NMR (CDCl₃, 125 MHz)	162.17, 160.20, 130.74, 130.57, 124.75, 115.97, 48.79
¹⁹F NMR (CDCl₃, 470 MHz)	-117.98

Infrared (IR) Spectroscopy

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of the compound. The expected molecular ion peak [M]⁺ would be at m/z 151.14.

Applications in Drug Discovery and Development

Benzyl azides, including 1-(Azidomethyl)-2-fluorobenzene, are versatile building blocks in the synthesis of a wide range of biologically active molecules. Their primary application lies in the construction of 1,2,3-triazole-containing compounds via "click chemistry". The 1,2,3-triazole moiety is considered a valuable pharmacophore due to its stability, hydrogen bonding capabilities, and ability to act as a bioisostere for other functional groups.

The incorporation of a fluorine atom can further enhance the pharmacological profile of the resulting molecules by improving metabolic stability, binding affinity, and membrane permeability.

Caption: Logical workflow of 1-(Azidomethyl)-2-fluorobenzene in drug discovery.

While specific biological activities for 1-(Azidomethyl)-2-fluorobenzene itself have not been extensively reported, its utility as a synthetic intermediate makes it a compound of significant interest to researchers in the field of drug development. The methodologies and data presented in this guide provide a foundational understanding for the synthesis and characterization of this valuable chemical tool.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. calpaclab.com [calpaclab.com]
• 3. 1-(Azidomethyl)-2-fluorobenzene | C7H6FN3 | CID 21282651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

An In-depth Technical Guide to the ¹H and ¹⁹F NMR Spectra of 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectra of 1-(azidomethyl)-2-fluorobenzene. As a compound of interest in synthetic chemistry and drug discovery, understanding its structural features through NMR is crucial. This document outlines the predicted spectral data, the rationale behind these predictions based on established principles and data from analogous structures, comprehensive experimental protocols for acquiring such spectra, and visual diagrams to illustrate key concepts and workflows.

Predicted ¹H and ¹⁹F NMR Spectral Data

Disclaimer: The following spectral data are predicted based on the analysis of structurally similar compounds and established NMR principles. Actual experimental values may vary.

Predicted ¹H NMR Data

The proton NMR spectrum of 1-(azidomethyl)-2-fluorobenzene is expected to show distinct signals for the benzylic methylene protons and the four aromatic protons. The chemical shifts are influenced by the electronegativity of the fluorine atom and the azido group.

Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-α (CH₂)	~4.45	Doublet (d)	⁴JHF ≈ 2-3 Hz
H-3	~7.45 - 7.55	Triplet of doublets (td) or Multiplet (m)	³JHH ≈ 7.5 Hz, ⁴JHH ≈ 1.5 Hz, ³JHF ≈ 8-10 Hz
H-4	~7.25 - 7.35	Triplet of doublets (td) or Multiplet (m)	³JHH ≈ 7.5 Hz, ⁴JHH ≈ 1.5 Hz, ⁴JHF ≈ 5-6 Hz
H-5	~7.10 - 7.20	Triplet (t) or Triplet of doublets (td)	³JHH ≈ 7.5 Hz, ⁵JHF ≈ 2-3 Hz
H-6	~7.35 - 7.45	Triplet of doublets (td) or Multiplet (m)	³JHH ≈ 7.5 Hz, ⁴JHH ≈ 1.5 Hz

Predicted ¹⁹F NMR Data

The fluorine-19 NMR spectrum is anticipated to display a single resonance, which will be split by the neighboring protons. ¹⁹F NMR is highly sensitive to the electronic environment, making it an excellent tool for confirming the presence and position of the fluorine substituent.[1][2]

Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
F-2	~ -115 to -125	Multiplet (m)	³JFH-3 ≈ 8-10 Hz, ⁴JFH-α ≈ 2-3 Hz, ⁴JFH-4 ≈ 5-6 Hz, ⁵JFH-5 ≈ 2-3 Hz

Spectral Analysis and Rationale

The predicted chemical shifts for the aromatic protons are based on those observed for 2-fluorotoluene, with adjustments for the substitution of a methyl group with an azidomethyl group. The azidomethyl group is electron-withdrawing, which would slightly deshield the aromatic protons. The methylene protons' chemical shift is estimated based on benzyl azide, where these protons typically appear around 4.3-4.4 ppm.[3]

The multiplicity of each signal is predicted based on the expected spin-spin coupling interactions with neighboring protons and the fluorine atom. The aromatic protons will exhibit complex splitting patterns due to ortho, meta, and para H-H couplings, as well as H-F couplings.[4] The benzylic protons are expected to show a doublet due to a four-bond coupling to the fluorine atom (⁴JHF).[5] The ¹⁹F signal will appear as a multiplet due to couplings to the ortho (H-3), meta (H-4), and para (H-5) protons, as well as the benzylic protons (H-α).

Experimental Protocols

The following are detailed methodologies for acquiring high-quality ¹H and ¹⁹F NMR spectra of 1-(azidomethyl)-2-fluorobenzene.

Sample Preparation

• Solvent Selection : Choose a deuterated solvent that will fully dissolve the sample. Deuterated chloroform (CDCl₃) is a common choice for many organic molecules.[6]

• Sample Concentration : Dissolve approximately 5-10 mg of 1-(azidomethyl)-2-fluorobenzene in 0.6-0.7 mL of the deuterated solvent.

• Internal Standard : Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the ¹H NMR spectrum (δ = 0.00 ppm). For ¹⁹F NMR, an external reference or the instrument's internal lock frequency is typically used, but an internal standard like trifluorotoluene can also be employed.

• Sample Filtration : Filter the sample solution into a clean, dry 5 mm NMR tube to remove any particulate matter.

¹H NMR Spectroscopy

• Instrument : A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Acquisition Parameters :

  • Pulse Program : A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Temperature : 298 K (25 °C).

  • Spectral Width : A range of approximately 12-16 ppm, centered around 6 ppm.

  • Acquisition Time : 2-4 seconds.

  • Relaxation Delay : 1-5 seconds.[7]

  • Number of Scans : 8-16 scans for a sufficiently concentrated sample.

• Data Processing :

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum manually or automatically.

  • Perform baseline correction.

  • Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

  • Integrate all signals.

¹⁹F NMR Spectroscopy

• Instrument : An NMR spectrometer equipped with a broadband or fluorine-specific probe.

• Acquisition Parameters :

  • Pulse Program : A standard single-pulse experiment, often with proton decoupling to simplify the spectrum (though a coupled spectrum is needed to observe JHF).

  • Temperature : 298 K (25 °C).

  • Spectral Width : A wide range is often necessary for ¹⁹F NMR, for example, -50 to -250 ppm.[8]

  • Acquisition Time : 1-2 seconds.

  • Relaxation Delay : 1-5 seconds.

  • Number of Scans : 16-64 scans, depending on the sample concentration.

• Data Processing :

  • Apply a Fourier transform to the FID.

  • Phase correct the spectrum.

  • Perform baseline correction.

  • Reference the spectrum. If no internal standard is used, the spectrum can be referenced externally to a known compound like CFCl₃ (δ = 0.00 ppm).

Visualizations

Molecular Structure and Proton Labeling

References

• 1. researchgate.net [researchgate.net]
• 2. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. 19Flourine NMR [chem.ch.huji.ac.il]
• 8. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]

Stability and Storage of 2-Fluorobenzyl Azide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2-fluorobenzyl azide. The information presented is intended to ensure the safe handling and use of this energetic compound in a laboratory setting. Due to the inherent reactivity of organic azides, a thorough understanding of their stability is crucial for preventing accidental decomposition.

Assessment of Stability

Organic azides are known to be sensitive to heat, light, shock, and pressure, which can lead to violent decomposition.[1][2] The stability of an organic azide is largely dependent on its chemical structure.[1] It is also important to consider the cumulative effect of all energetic functional groups ("explosophores") within a molecule, such as nitro groups and peroxides, as they can collectively decrease the compound's stability.[1]

Table 1: Stability Assessment of 2-Fluorobenzyl Azide

Parameter	Value for 2-Fluorobenzyl Azide	Interpretation	Source(s)
Molecular Formula	C₇H₆FN₃	-	N/A
Carbon-to-Nitrogen (C/N) Ratio	7/3 ≈ 2.33	Azides with a C/N ratio between 1 and 3 can be synthesized and isolated in small quantities but should be handled with care, stored at low temperatures, and used promptly.	[1]
"Rule of Six"	Satisfied (7 carbons per azide group)	This guideline suggests that having at least six carbon atoms for each energetic functional group provides sufficient "dilution" to render the compound relatively safe to handle under normal laboratory conditions.	[1]

Based on these general stability indicators, 2-fluorobenzyl azide can be handled safely in a laboratory setting when appropriate precautions are taken. However, it is crucial to recognize that these are guidelines and not substitutes for empirical testing.

Recommended Storage and Handling

Proper storage and handling are paramount to prevent the decomposition of 2-fluorobenzyl azide. The following conditions and precautions are based on general guidelines for organic azides.

Table 2: Recommended Storage and Handling of 2-Fluorobenzyl Azide

Condition	Recommendation	Rationale	Source(s)
Temperature	Store at or below room temperature. For prolonged storage, -18°C is recommended.	Minimizes thermal decomposition.	[1]
Light	Store in the dark, preferably in amber containers.	Prevents photochemical decomposition.	[1]
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	Prevents oxidation and reaction with atmospheric components.	N/A
Container	Use plastic or glass containers. Avoid metal containers and utensils.	Prevents the formation of highly sensitive and explosive heavy metal azides.	[1][3]
Incompatible Materials	Acids, heavy metals, halogenated solvents (e.g., dichloromethane, chloroform), strong oxidizing agents.	Can lead to the formation of highly toxic and explosive hydrazoic acid or other unstable compounds.	[1][3]
Concentration	If stored in solution, concentrations should not exceed 1 M.	Reduces the overall energy density of the solution.	[1]

Experimental Protocols

While specific experimental data for 2-fluorobenzyl azide is not available, the following are generalized protocols for key stability-indicating experiments based on standard methodologies for energetic materials. It is strongly recommended that these tests be performed on 2-fluorobenzyl azide to obtain specific quantitative data before use on a large scale.

Synthesis of 2-Fluorobenzyl Azide

A common method for the synthesis of benzyl azides is through the nucleophilic substitution of the corresponding benzyl halide with an azide salt.[4]

Materials:

• 2-Fluorobenzyl bromide

• Sodium azide (NaN₃)

• Acetone

• Deionized water

• Diethyl ether

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, suspend 2-fluorobenzyl bromide (1 mmol) in 10 mL of acetone.[4]

• In a separate container, dissolve sodium azide (1.5 mmol) in 15 mL of deionized water.[4]

• Slowly add the sodium azide solution to the 2-fluorobenzyl bromide suspension with stirring.

• Stir the reaction mixture overnight at room temperature.

• Monitor the reaction completion using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield 2-fluorobenzyl azide as an oily product.[4]

Thermal Stability Analysis: Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to determine the temperatures and heat flows associated with thermal transitions in a material. For an energetic material like 2-fluorobenzyl azide, DSC can identify the onset temperature of decomposition and the enthalpy of decomposition.

Apparatus:

• Differential Scanning Calorimeter

• High-pressure crucibles

Procedure:

• Accurately weigh a small sample (typically 1-5 mg) of 2-fluorobenzyl azide into a high-pressure crucible.

• Seal the crucible to contain any gases evolved during decomposition.

• Place the sample crucible and an empty reference crucible into the DSC cell.

• Heat the sample at a constant rate (e.g., 5-10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Record the heat flow as a function of temperature.

• The onset temperature of the exothermic decomposition peak provides an indication of the thermal stability. The area under the peak corresponds to the enthalpy of decomposition.

Impact Sensitivity Testing: BAM Fallhammer Method

Impact sensitivity testing determines the susceptibility of a material to detonation or decomposition upon impact. The BAM Fallhammer test is a standardized method for this purpose.[5]

Apparatus:

• BAM Fallhammer apparatus with various drop weights and heights.

• Steel cylinders and guide ring.

Procedure:

• Place a small, precisely measured amount of 2-fluorobenzyl azide into the sample holder between two steel cylinders.[5][6]

• Assemble the sample holder within the guide ring on the anvil of the fallhammer.

• Select a drop weight and a starting drop height.

• Release the drop weight to impact the sample.

• Observe for any signs of reaction, such as a flash, smoke, or audible report.

• The "up-and-down" or Bruceton method is typically used to determine the height at which there is a 50% probability of initiation (H₅₀ value). This involves a series of trials at varying heights, with the height for the next trial being determined by the outcome of the previous one.

Visualizations

The following diagrams illustrate key concepts related to the stability and handling of 2-fluorobenzyl azide.

Caption: Factors influencing the stability of 2-Fluorobenzyl Azide.

Caption: Workflow for the safe handling of 2-Fluorobenzyl Azide.

References

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. fauske.com [fauske.com]
• 6. What is the BAM fall hammer impact sensitivity test? [qinsun-lab.com]

An In-depth Technical Guide to the Reactivity of the Azido Group in 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity of the azido group in 1-(azidomethyl)-2-fluorobenzene, a versatile fluorinated building block of significant interest in medicinal chemistry and drug development. The presence of the fluorine atom on the benzene ring influences the electronic properties of the molecule, impacting the reactivity of the benzylic azido group. This guide details the primary reactions of this functional group, including cycloaddition reactions and reductions, providing available experimental protocols and quantitative data. The strategic incorporation of the 2-fluorobenzyl azide moiety into molecules can enhance metabolic stability and binding affinity, making it a valuable tool in the design of novel therapeutics.

Introduction

1-(Azidomethyl)-2-fluorobenzene, also known as 2-fluorobenzyl azide, is an organic azide with the chemical formula C₇H₆FN₃ and a molecular weight of 151.14 g/mol .[1] Its structure features an azidomethyl group attached to a benzene ring bearing a fluorine atom in the ortho position. This substitution pattern is of particular interest in medicinal chemistry. The introduction of fluorine can modulate a molecule's physicochemical properties such as lipophilicity, acidity, and metabolic stability, which can translate to improved pharmacokinetic and pharmacodynamic profiles of drug candidates. The azido group serves as a versatile chemical handle for a variety of transformations, most notably "click chemistry" and Staudinger reactions, enabling the efficient and specific conjugation of molecules.

Chemical Structure and Properties:

Property	Value
IUPAC Name	1-(azidomethyl)-2-fluorobenzene
Synonyms	2-Fluorobenzyl azide, o-Fluorobenzyl azide
CAS Number	62284-30-4
Molecular Formula	C₇H₆FN₃
Molecular Weight	151.14 g/mol
Appearance	Colorless to pale yellow oil

Reactivity of the Azido Group

The reactivity of the azido group in 1-(azidomethyl)-2-fluorobenzene is primarily centered around two main types of reactions: cycloadditions and reductions. The electron-withdrawing nature of the fluorine atom can subtly influence the reactivity of the benzylic azide compared to its non-fluorinated analog, benzyl azide.

1,3-Dipolar Cycloaddition Reactions (Click Chemistry)

The azido group is a classic 1,3-dipole and readily undergoes [3+2] cycloaddition reactions with various dipolarophiles, most notably alkynes, to form stable five-membered heterocyclic rings (1,2,3-triazoles). These reactions are the cornerstone of "click chemistry," a concept that emphasizes reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts.

2.1.1. Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and regioselective method for the synthesis of 1,4-disubstituted 1,2,3-triazoles. The reaction is catalyzed by a copper(I) species, which is often generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate).

A key application of 1-(azidomethyl)-2-fluorobenzene is its use in the synthesis of bis-1,2,3-triazole derivatives. For instance, it has been reacted with 3,4-di-O-propargyl-1,2:5,6-di-O-isopropylidene-D-mannitol in the presence of a copper catalyst to yield the corresponding bis-triazole product.[2]

Experimental Protocol: General Procedure for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is a general guideline for the CuAAC reaction. Specific conditions may need to be optimized for different substrates.

Materials:

• 1-(Azidomethyl)-2-fluorobenzene

• Terminal alkyne

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• Solvent (e.g., a mixture of tert-butanol and water)

Procedure:

• Dissolve the terminal alkyne (1.0 equivalent) and 1-(azidomethyl)-2-fluorobenzene (1.1 equivalents) in a suitable solvent system (e.g., t-BuOH/H₂O 1:1).

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.1 equivalents).

• In another vial, prepare an aqueous solution of CuSO₄·5H₂O (0.01-0.05 equivalents).

• To the stirred solution of the alkyne and azide, add the sodium ascorbate solution, followed by the copper sulfate solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Logical Workflow for CuAAC Reaction:

References

• 1. Investigation of the Regioselectivity for Staudinger Reaction and Its Application for the Synthesis of Aminoglycosides with N-1 Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

Potential applications of ortho-fluorinated benzyl azides

An In-depth Technical Guide to the Potential Applications of Ortho-Fluorinated Benzyl Azides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine into chemical probes and therapeutic agents has become a cornerstone of modern medicinal chemistry and chemical biology. Ortho-fluorinated benzyl azides are a class of chemical tools that have garnered significant attention due to their unique reactivity and utility in a variety of applications. The presence of fluorine atoms at the ortho position of the benzyl ring exerts a profound electronic effect on the azide moiety, modulating its reactivity and providing a valuable spectroscopic handle for ¹⁹F Nuclear Magnetic Resonance (NMR). This guide provides a comprehensive overview of the applications of ortho-fluorinated benzyl azides, complete with quantitative data, detailed experimental protocols, and visual workflows to empower researchers in their scientific endeavors.

Core Applications

Ortho-fluorinated benzyl azides are primarily employed in applications that leverage the unique properties of the azide group, enhanced by the presence of ortho-fluorine substituents. These applications include:

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): As a key reaction in bioorthogonal chemistry, SPAAC allows for the covalent ligation of molecules in complex biological environments without the need for a toxic copper catalyst. Ortho-fluorination has been shown to significantly accelerate the kinetics of this reaction.

• ¹⁹F NMR-Based Fragment Screening: The fluorine atoms serve as a sensitive probe for ¹⁹F NMR spectroscopy, a powerful technique for fragment-based drug discovery. This allows for the rapid and efficient screening of small molecule libraries to identify binders to protein targets.

• Bioconjugation and Live-Cell Imaging: The enhanced reactivity and bioorthogonality of ortho-fluorinated benzyl azides make them excellent candidates for labeling proteins and other biomolecules. This enables the visualization and tracking of these molecules in living cells.

• Photochemistry and Photo-Crosslinking: Upon photolysis, aryl azides form highly reactive nitrenes. Ortho-fluorination can influence the stability and reactivity of these intermediates, making them useful for photoaffinity labeling and photo-crosslinking applications in materials science.

Data Presentation: Quantitative Analysis

The enhanced performance of fluorinated azides, particularly in SPAAC reactions, is a key advantage. The following tables summarize the quantitative data on reaction kinetics, providing a clear comparison with their non-fluorinated counterparts.

Table 1: Reaction Kinetics in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Azide Type	Cyclooctyne Partner	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Fold Increase vs. Non-Fluorinated Benzyl Azide
Benzyl Azide	BCN	~0.07 - 0.11	-
Benzyl Azide	DIBAC	~0.24 - 1.0	-
Fluoroalkyl Azide (PhOCF₂CF₂N₃)	BCN	~1.6[1]	~14-23
Fluoroalkyl Azide (PhOCF₂CF₂N₃)	DIBAC	~0.013[1]	~0.01-0.05
Tetra-fluorinated aryl azide	Cyclooctyne	3.60[1]	Significant increase

BCN: Bicyclo[6.1.0]nonyne; DIBAC: Dibenzocyclooctyne

Table 2: Stability of Cyclooctynes in the Presence of Biological Thiols

Cyclooctyne	Condition	Stability	Key Observation
DBCO	Glutathione (GSH)	Less stable (half-life ~71 min)	Susceptible to degradation by common intracellular thiols.
BCN	Glutathione (GSH)	More stable (half-life ~6 h)	Preferred for applications in reducing environments.

Experimental Protocols

This section provides detailed methodologies for key experiments involving ortho-fluorinated benzyl azides.

Protocol 1: Synthesis of Ortho-Fluorobenzyl Azide

This protocol describes a general method for the synthesis of ortho-fluorobenzyl azide from the corresponding benzyl bromide.

Materials:

• Ortho-fluorobenzyl bromide

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

• Diethyl ether

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve ortho-fluorobenzyl bromide in DMF.

• Add sodium azide to the solution. The reaction is typically carried out at room temperature.

• Stir the reaction mixture for a specified time (e.g., 12-24 hours) and monitor the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding water.

• Extract the product with diethyl ether.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution and concentrate it under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain pure ortho-fluorobenzyl azide.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Bioconjugation

This protocol outlines the general procedure for labeling a protein containing a strained alkyne (e.g., DBCO) with a fluorinated benzyl azide.

Materials:

• DBCO-modified protein

• Ortho-fluorobenzyl azide derivative (e.g., with a fluorescent tag)

• Phosphate-buffered saline (PBS), pH 7.4

• Anhydrous DMSO

• Size-exclusion chromatography (SEC) column

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the ortho-fluorobenzyl azide derivative in anhydrous DMSO (e.g., 10 mM). Store at -20°C, protected from light.

  • Ensure the DBCO-modified protein solution is at a suitable concentration (e.g., 1-10 mg/mL) in PBS.

• SPAAC Conjugation:

  • In a reaction tube, combine the DBCO-modified protein with the ortho-fluorobenzyl azide derivative. A molar excess of 2-4 fold of the azide over the protein is recommended as a starting point.

  • The final concentration of DMSO in the reaction mixture should be kept below 10% to avoid protein denaturation.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle shaking, protected from light.

• Purification:

  • Purify the labeled protein from the unreacted azide using a size-exclusion chromatography column equilibrated with PBS.

• Characterization:

  • Confirm the conjugation and determine the labeling efficiency using techniques such as SDS-PAGE with in-gel fluorescence imaging and mass spectrometry.

Protocol 3: ¹⁹F NMR-Based Fragment Screening

This protocol provides a general guideline for screening a fragment library against a protein target using ¹⁹F NMR.

Materials:

• Fluorinated fragment library (including ortho-fluorinated benzyl azide derivatives)

• Target protein in a suitable NMR buffer (e.g., phosphate buffer with D₂O)

• NMR tubes

• NMR spectrometer with a fluorine probe

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the fluorinated fragment library cocktail at a known concentration.

  • Prepare two sets of NMR tubes:

    • Reference: NMR buffer with the fragment library cocktail.

    • Protein Sample: NMR buffer with the target protein and the fragment library cocktail.

• NMR Data Acquisition:

  • Use a high-field NMR spectrometer equipped with a fluorine probe.

  • Tune the probe to the ¹⁹F frequency.

  • Acquire one-dimensional (1D) ¹⁹F NMR spectra for both the reference and protein samples.

• Data Analysis:

  • Compare the ¹⁹F NMR spectra of the reference and protein samples.

  • Changes in the chemical shift or line broadening of specific fluorine signals in the protein sample compared to the reference indicate binding of the corresponding fragment to the protein.

  • Deconvolute the cocktail to identify the specific fragment(s) that are binding to the target protein by testing individual fragments or smaller sub-mixtures.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key experimental workflows and logical relationships where ortho-fluorinated benzyl azides play a pivotal role.

Caption: Workflow of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Caption: Workflow for ¹⁹F NMR-based fragment screening.

Caption: General workflow for protein labeling and live-cell imaging.

Conclusion

Ortho-fluorinated benzyl azides represent a powerful and versatile class of chemical tools that offer distinct advantages in drug discovery, bioconjugation, and materials science. Their enhanced reactivity in SPAAC reactions, coupled with their utility as ¹⁹F NMR probes, makes them invaluable for researchers seeking to label, visualize, and interact with biological systems with high precision and efficiency. The detailed protocols and workflows provided in this guide serve as a valuable resource for the scientific community to harness the full potential of these remarkable molecules. As research in this area continues to evolve, we can anticipate even more innovative applications of ortho-fluorinated benzyl azides in the future.

References

• 1. chemrxiv.org [chemrxiv.org]

A Comprehensive Technical Review of 1-(Azidomethyl)-2-fluorobenzene: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Azidomethyl)-2-fluorobenzene, also known as 2-fluorobenzyl azide, is a versatile organic building block of significant interest in medicinal chemistry and drug development. Its unique bifunctional nature, possessing both a reactive azide group and a fluorine-substituted aromatic ring, makes it a valuable reagent for the synthesis of novel therapeutic agents. The azide moiety serves as a chemical handle for the highly efficient and bioorthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction, enabling the facile construction of 1,2,3-triazole-linked conjugates. The presence of the fluorine atom can enhance the metabolic stability, binding affinity, and pharmacokinetic properties of the resulting molecules. This technical guide provides a comprehensive review of the synthesis, physicochemical and spectroscopic properties, and key applications of 1-(azidomethyl)-2-fluorobenzene, with a particular focus on its role in the development of kinase inhibitors for cancer therapy.

Physicochemical and Spectroscopic Data

The structural and physical properties of 1-(azidomethyl)-2-fluorobenzene are summarized below. This data is essential for its identification, purification, and use in synthetic protocols.

Property	Value	Reference
Molecular Formula	C₇H₆FN₃
Molecular Weight	151.14 g/mol
CAS Number	62284-30-4
Appearance	Oily product
Solubility	Soluble in common organic solvents such as acetone, DMSO, and chloroform.

Spectroscopic Data

Table 1: Nuclear Magnetic Resonance (NMR) Data

Nucleus	Solvent	Chemical Shift (δ) [ppm]	Multiplicity & Coupling Constant (J) [Hz]	Assignment	Reference
¹H NMR	CDCl₃	7.26	m	2 x Ar-H
7.09	td	1 x Ar-H
7.03	dd	1 x Ar-H
4.33	s	-CH₂-
¹³C NMR	CDCl₃	162.17, 160.20	C-F
130.74, 130.57	Ar-C
124.75	Ar-C
115.97	Ar-C
48.79	-CH₂-
¹⁹F NMR	CDCl₃	-117.98	Ar-F

Table 2: Infrared (IR) and Mass Spectrometry (MS) Data

Technique	Parameter	Value	Notes
Infrared (IR)	Characteristic Absorption (ν)	~2100 cm⁻¹	Strong, sharp peak characteristic of the azide (N₃) asymmetric stretch.
~1250-1100 cm⁻¹	Strong absorption due to the C-F stretch.
Mass Spec. (MS)	Exact Mass	151.0546 g/mol	Calculated for C₇H₆FN₃.
Molecular Ion Peak [M]⁺	m/z 151	Expected molecular ion peak in low-resolution mass spectrometry.

Experimental Protocols

Synthesis of 1-(Azidomethyl)-2-fluorobenzene

The most common and efficient method for the synthesis of 1-(azidomethyl)-2-fluorobenzene is through the nucleophilic substitution of 2-fluorobenzyl bromide with sodium azide.

Reaction Scheme:

Synthesis of 1-(Azidomethyl)-2-fluorobenzene.

Materials:

• 2-Fluorobenzyl bromide (1 mmol, 189 mg)

• Sodium azide (NaN₃) (1.5 mmol, 97.5 mg)

• Acetone (10 mL)

• Deionized water (15 mL)

• Dichloromethane (for extraction)

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Suspend 2-fluorobenzyl bromide (1 mmol) in 10 mL of acetone in a round-bottom flask.

• In a separate beaker, dissolve sodium azide (1.5 mmol) in 15 mL of deionized water.

• Add the sodium azide solution to the suspension of 2-fluorobenzyl bromide.

• Stir the reaction mixture vigorously at room temperature overnight.

• Monitor the completion of the reaction using thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding 20 mL of water.

• Extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to yield the product as an oil.

• The typical yield for this reaction is approximately 75%.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

1-(Azidomethyl)-2-fluorobenzene is a key reagent in CuAAC reactions to form 1,4-disubstituted 1,2,3-triazoles. The following is a general protocol for the reaction with a terminal alkyne.

Experimental workflow for a CuAAC reaction.

Materials:

• 1-(Azidomethyl)-2-fluorobenzene (1.0 eq)

• A terminal alkyne (e.g., phenylacetylene) (1.0 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Sodium ascorbate (0.2 eq)

• tert-Butanol and water (1:1 mixture)

• Ethyl acetate (for extraction)

• Brine solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 1-(azidomethyl)-2-fluorobenzene (1.0 eq) and the terminal alkyne (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 eq) in water.

• Add the sodium ascorbate solution to the reaction mixture, followed by the addition of copper(II) sulfate pentahydrate (0.1 eq).

• Stir the reaction mixture at room temperature. The reaction is typically complete within 1-4 hours.

• Monitor the progress of the reaction by TLC.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 1,2,3-triazole.

Applications in Drug Development

The 1,2,3-triazole moiety formed via the click reaction with 1-(azidomethyl)-2-fluorobenzene is a privileged scaffold in medicinal chemistry. It acts as a rigid linker that can orient pharmacophoric groups in a well-defined spatial arrangement, and it is metabolically stable. A significant application of triazoles derived from this building block is in the development of kinase inhibitors for cancer therapy.

Inhibition of EGFR and VEGFR-2 Signaling Pathways

Many cancers are driven by the aberrant activity of receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). Overactivation of these receptors leads to uncontrolled cell proliferation, survival, and angiogenesis (the formation of new blood vessels that supply tumors with nutrients). Therefore, the inhibition of these signaling pathways is a key strategy in cancer treatment.

A number of 1-benzyl-1,2,3-triazole derivatives have been synthesized and evaluated as dual inhibitors of EGFR and VEGFR-2. These compounds typically feature the triazole core linking the fluorinated benzyl group to another heterocyclic system that interacts with the ATP-binding site of the kinase domain.

Inhibition of EGFR and VEGFR-2 pathways.

The diagram above illustrates how a triazole-based inhibitor, synthesized using 1-(azidomethyl)-2-fluorobenzene, can block the signaling from both EGFR and VEGFR-2. This dual inhibition prevents the activation of downstream pathways like PI3K/AKT and RAS/MAPK, ultimately leading to a reduction in tumor cell proliferation, survival, and angiogenesis. The fluorine atom on the benzyl ring can contribute to improved binding affinity within the kinase domain and enhance the overall drug-like properties of the inhibitor.

Role in PET Imaging

The fluorine atom on 1-(azidomethyl)-2-fluorobenzene makes it a valuable precursor for the synthesis of radiotracers for Positron Emission Tomography (PET) imaging. By replacing the stable ¹⁹F with the positron-emitting isotope ¹⁸F, radiolabeled versions of this azide can be synthesized. These ¹⁸F-labeled azides can then be "clicked" onto biomolecules, such as peptides or antibodies that target specific markers on cancer cells. This allows for the non-invasive visualization and quantification of these targets in vivo, aiding in cancer diagnosis, staging, and monitoring the response to therapy.

Conclusion

1-(Azidomethyl)-2-fluorobenzene is a powerful and versatile building block for drug discovery and development. Its straightforward synthesis and the efficiency of the CuAAC reaction provide a reliable method for the construction of complex molecular architectures. The resulting 1,2,3-triazole-containing compounds have shown significant promise as therapeutic agents, particularly as kinase inhibitors in oncology. The presence of the fluorine atom not only offers potential improvements in pharmacokinetic and pharmacodynamic properties but also opens the door for applications in PET imaging. As the demand for targeted therapies and advanced diagnostic tools continues to grow, the importance of reagents like 1-(azidomethyl)-2-fluorobenzene in medicinal chemistry is set to increase.

Safety and Handling of 1-(Azidomethyl)-2-fluorobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1-(Azidomethyl)-2-fluorobenzene (2-Fluorobenzyl azide), a versatile reagent in pharmaceutical research and development, particularly in click chemistry applications. Due to its azide functionality, this compound is energetically unstable and requires strict adherence to safety protocols to mitigate the risk of explosive decomposition. This document outlines the known hazards, recommended handling procedures, and relevant physicochemical properties to ensure its safe use in a laboratory setting.

Executive Summary

1-(Azidomethyl)-2-fluorobenzene is a hazardous chemical that must be handled with extreme caution. The primary hazards include its potential for explosive decomposition upon exposure to heat, shock, or friction, as well as its toxicity. This guide provides a framework for the safe handling, storage, and disposal of this compound, drawing from established safety protocols for organic azides. All personnel handling this substance must be thoroughly trained in these procedures and be equipped with the appropriate personal protective equipment.

Physicochemical and Hazard Data

A summary of the key physical, chemical, and hazard properties of 1-(Azidomethyl)-2-fluorobenzene is presented below.

Property	Value
Chemical Name	1-(Azidomethyl)-2-fluorobenzene
Synonyms	2-Fluorobenzyl azide, o-Fluorobenzyl azide
CAS Number	62284-30-4
Molecular Formula	C₇H₆FN₃
Molecular Weight	151.14 g/mol
Appearance	Colorless oil
Primary Hazards	Potentially explosive, Irritant

GHS Hazard Information

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following hazard statements for 1-(Azidomethyl)-2-fluorobenzene:

Hazard Class & Category	Hazard Statement
Skin Irritation (Category 2)	H315: Causes skin irritation
Eye Irritation (Category 2A)	H319: Causes serious eye irritation
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation

Signal Word: Warning

Stability and Reactivity

Organic azides are known for their potential to decompose explosively. The stability of 1-(Azidomethyl)-2-fluorobenzene is a critical safety consideration.

Stability Assessment

Two general rules provide a preliminary assessment of the stability of organic azides:

• Carbon-to-Nitrogen (C/N) Ratio: The ratio of carbon atoms to nitrogen atoms in the molecule. For 1-(Azidomethyl)-2-fluorobenzene (C₇H₆FN₃), the C/N ratio is 7/3 ≈ 2.33. Azides with a C/N ratio between 1 and 3 can often be synthesized and isolated in small quantities but should be handled with significant care.

• "Rule of Six": This guideline suggests that a molecule with at least six carbon atoms for each energetic functional group (such as an azide) has sufficient "ballast" to be relatively safe to handle under normal laboratory conditions. 1-(Azidomethyl)-2-fluorobenzene, with seven carbon atoms to one azide group, satisfies this rule.

While these rules suggest a degree of manageable stability, they do not eliminate the inherent risks.

Conditions to Avoid

The following conditions can lead to the violent decomposition of 1-(Azidomethyl)-2-fluorobenzene and must be strictly avoided:

• Heat, Shock, and Friction: Avoid heating the neat compound. Even minor impacts or grinding can initiate decomposition.

• Light: Store in the dark to prevent photochemical decomposition.

• Strong Acids: Contact with strong acids can produce the highly toxic and explosive hydrazoic acid.

• Heavy Metals and their Salts: Formation of heavy metal azides, which are often highly shock-sensitive and explosive, can occur. This includes contact with metal spatulas or equipment containing copper, lead, silver, or mercury.

• Halogenated Solvents: Reactions in chlorinated solvents such as dichloromethane or chloroform should be avoided, as they can lead to the formation of explosive di- and tri-azidomethane byproducts.

Experimental Protocols

The following protocols are generalized procedures for the synthesis and handling of 1-(Azidomethyl)-2-fluorobenzene, based on common practices for similar organic azides. These are not a substitute for a thorough risk assessment of your specific experimental setup.

Synthesis of 1-(Azidomethyl)-2-fluorobenzene (General Procedure)

This procedure is adapted from the synthesis of similar benzyl azides.

Materials:

• 2-Fluorobenzyl bromide

• Sodium azide (NaN₃)

• Dimethylformamide (DMF) or Acetone

• Deionized water

• Diethyl ether or Ethyl acetate

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 2-fluorobenzyl bromide in DMF or acetone.

• Addition of Sodium Azide: In a separate flask, dissolve sodium azide in a minimal amount of deionized water and add it dropwise to the solution of 2-fluorobenzyl bromide at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Washing: Combine the organic layers and wash with brine (saturated NaCl solution).

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter the drying agent and carefully remove the solvent under reduced pressure at a low temperature (do not heat the water bath above 30°C).

Purification

Purification of organic azides by distillation or sublimation is strictly prohibited due to the risk of explosion.

• Extraction and Precipitation: These are the recommended methods for purification.

• Column Chromatography: This method should be approached with caution and only be performed if the compound is deemed sufficiently stable. The use of metal components in the chromatography system should be avoided.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-(Azidomethyl)-2-fluorobenzene:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Nitrile gloves. Double-gloving is recommended.

• Body Protection: A flame-retardant laboratory coat.

• Additional Protection: A blast shield should be used, especially when working with quantities greater than a few hundred milligrams.

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

• Store 1-(Azidomethyl)-2-fluorobenzene in a tightly sealed container.

• Keep in a cool, dark, and well-ventilated area, away from heat sources and incompatible materials.

• Refrigerated storage (2-8°C) is recommended.

• Never store in a container with a ground glass joint or a metal cap.

Disposal

• Never dispose of azide-containing waste down the drain, as this can lead to the formation of explosive metal azides in the plumbing.

• Azide-containing waste must be collected in a designated, clearly labeled waste container.

• Do not mix azide waste with acidic waste.

• Consult your institution's environmental health and safety (EHS) office for specific disposal procedures. Deactivation of the azide to a less hazardous compound (e.g., an amine via reduction) before disposal is often recommended.

Emergency Procedures

Spills

• Evacuate the area immediately.

• Wear appropriate PPE, including a respirator if necessary.

• Absorb the spill with an inert, non-combustible material such as vermiculite or sand.

• Collect the absorbed material into a designated hazardous waste container.

• Clean the spill area with a suitable solvent.

Fire

• In case of fire, use a dry chemical or carbon dioxide extinguisher. Do not use water.

• If the fire is significant, evacuate the area and call emergency services.

First Aid

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Visualized Workflows and Logical Relationships

The following diagrams, generated using the DOT language, illustrate key safety workflows and logical relationships for handling 1-(Azidomethyl)-2-fluorobenzene.

Caption: General laboratory workflow for handling 1-(Azidomethyl)-2-fluorobenzene.

Caption: Decision tree for responding to a spill of 1-(Azidomethyl)-2-fluorobenzene.

Caption: Potential decomposition pathway of 1-(Azidomethyl)-2-fluorobenzene.

Protocols & Analytical Methods

Synthesis protocol for 1-(Azidomethyl)-2-fluorobenzene from 2-fluorobenzyl bromide

Application Note: Synthesis of 1-(Azidomethyl)-2-fluorobenzene

Abstract

This document provides a detailed protocol for the synthesis of 1-(azidomethyl)-2-fluorobenzene, a valuable fluorinated building block for pharmaceutical and chemical research. The synthesis involves a nucleophilic substitution reaction between 2-fluorobenzyl bromide and sodium azide. This protocol offers a straightforward and efficient method, yielding the desired product in good purity. The application note includes a step-by-step experimental procedure, characterization data, safety precautions, and a graphical representation of the workflow.

Introduction

1-(Azidomethyl)-2-fluorobenzene (also known as 2-fluorobenzyl azide) is a versatile organic intermediate frequently utilized in drug discovery and development.[1] The presence of both a fluorine atom and an azide group makes it a key precursor for introducing specific functionalities into complex molecules, particularly through "click chemistry" reactions like the azide-alkyne cycloaddition. This allows for the fine-tuning of pharmacological properties such as bioavailability and metabolic stability. The synthesis from 2-fluorobenzyl bromide provides a reliable route to this important compound.

Reaction Scheme

The synthesis proceeds via a standard SN2 reaction where the azide ion displaces the bromide ion from 2-fluorobenzyl bromide.

Physicochemical and Characterization Data

All quantitative data for the starting material and the final product are summarized in the table below for easy reference.

Property	2-Fluorobenzyl Bromide (Starting Material)	1-(Azidomethyl)-2-fluorobenzene (Product)	Reference
Molecular Formula	C₇H₆BrF	C₇H₆FN₃	[2][3]
Molecular Weight	189.03 g/mol	151.14 g/mol	[2][3]
CAS Number	446-48-0	62284-30-4	[2]
Appearance	Liquid	Oily Product	[4]
Purity (Typical)	≥98%	≥97.0% (HPLC)	[5]
Reported Yield	-	75%	[4]
¹H NMR (500 MHz, CDCl₃)	-	δ = 7.26 (m, ArH), 7.09 (td, ArH), 7.03 (dd, ArH), 4.33 (s, -CH₂)	[4]
¹³C NMR (125 MHz, CDCl₃)	-	δ = 162.17, 160.20, 130.74, 130.57, 124.75, 115.97, 48.79	[4]
¹⁹F NMR (470 MHz, CDCl₃)	-	δ = -117.98	[4]

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of benzyl azides.[4][6]

4.1 Materials and Equipment

• 2-fluorobenzyl bromide (1.0 mmol, 189 mg)

• Sodium azide (NaN₃) (1.5 mmol, 97.5 mg)[4]

• Dimethyl sulfoxide (DMSO), 5 mL

• Deionized water

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask (25 mL) with a magnetic stir bar

• Magnetic stir plate

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

4.2 Procedure

• Reaction Setup: In a 25 mL round-bottom flask, dissolve 2-fluorobenzyl bromide (189 mg, 1 mmol) in DMSO (5 mL).

• Addition of Azide: To the stirred solution, add sodium azide (97.5 mg, 1.5 mmol) in one portion at room temperature.[4]

• Reaction: Allow the mixture to stir at ambient temperature overnight. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup - Quenching: After the reaction is complete, carefully and slowly add deionized water (15 mL) to the flask. Note: This may be exothermic.[6]

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether (3 x 20 mL).[6]

• Washing: Combine the organic layers and wash them with brine (2 x 20 mL) to remove residual DMSO and salts.[6]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Product: The final product, 1-(azidomethyl)-2-fluorobenzene, is obtained as an oily substance.[4] The reported yield for this procedure is approximately 75%.[4]

Safety Precautions

• Sodium Azide: Sodium azide is highly toxic and explosive. Handle with extreme caution in a well-ventilated fume hood. Avoid contact with acids, which can generate highly toxic and explosive hydrazoic acid.[7]

• 2-Fluorobenzyl Bromide: This compound is a lachrymator and irritant. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• 1-(Azidomethyl)-2-fluorobenzene: The product is classified as a skin, eye, and respiratory irritant.[2] All handling should be performed in a fume hood.

• General: Wear appropriate PPE at all times.

Workflow Visualization

The following diagram illustrates the complete workflow for the synthesis and characterization of 1-(azidomethyl)-2-fluorobenzene.

Caption: Workflow for the synthesis of 1-(azidomethyl)-2-fluorobenzene.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-(Azidomethyl)-2-fluorobenzene | C7H6FN3 | CID 21282651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. rsc.org [rsc.org]
• 5. calpaclab.com [calpaclab.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) using 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," offers a highly efficient and reliable method for the synthesis of 1,4-disubstituted 1,2,3-triazoles.[1][2] This reaction is characterized by its mild reaction conditions, high yields, and tolerance to a wide array of functional groups, making it an invaluable tool in drug discovery, bioconjugation, and materials science.[3][4] The use of fluorinated building blocks, such as 1-(azidomethyl)-2-fluorobenzene, is of particular interest in medicinal chemistry. The introduction of fluorine can significantly enhance a molecule's metabolic stability, binding affinity, and pharmacokinetic profile.[5] These application notes provide detailed protocols and data for the utilization of 1-(azidomethyl)-2-fluorobenzene in CuAAC reactions.

Data Presentation

The following tables summarize quantitative data for CuAAC reactions. As specific data for 1-(azidomethyl)-2-fluorobenzene is not widely published, the following data for the structurally analogous benzyl azide is presented to provide representative reaction parameters and yields. This data is based on the use of an N-heterocyclic carbene (NHC)-based polynuclear copper catalyst, which has demonstrated high efficiency.[6][7]

Table 1: CuAAC of Benzyl Azide with Various Alkynes [6]

Alkyne Partner	Product	Reaction Time (min)	Conversion (%)	Isolated Yield (%)
Phenylacetylene	1-Benzyl-4-phenyl-1H-1,2,3-triazole	5	100	95
4-Methoxyphenylacetylene	1-Benzyl-4-(4-methoxyphenyl)-1H-1,2,3-triazole	5	100	94
4-(Trifluoromethyl)phenylacetylene	1-Benzyl-4-(4-(trifluoromethyl)phenyl)-1H-1,2,3-triazole	5	100	96
1-Hexyne	1-Benzyl-4-butyl-1H-1,2,3-triazole	15	100	92
Propargyl alcohol	(1-Benzyl-1H-1,2,3-triazol-4-yl)methanol	10	100	93

Reaction Conditions: Benzyl azide (0.5 mmol), alkyne (0.5 mmol), [Cu₂(μ-Br)₂(tBuImCH₂pyCH₂NEt₂)]₂ (0.5 mol %), neat, 298 K.

Table 2: Effect of Catalyst Loading on the Reaction of Benzyl Azide and Phenylacetylene [6]

Catalyst Loading (mol %)	Reaction Time (h)	Conversion (%)
0.5	0.08	100
0.25	0.5	56
0.05	0.5	58
0.05	3	88

Reaction Conditions: Benzyl azide (0.5 mmol), phenylacetylene (0.5 mmol), neat, 298 K.

Experimental Protocols

General Protocol for CuAAC Reaction

This protocol describes a general procedure for the copper-catalyzed cycloaddition of 1-(azidomethyl)-2-fluorobenzene with a terminal alkyne.

Materials:

• 1-(Azidomethyl)-2-fluorobenzene

• Terminal alkyne

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent (e.g., a mixture of t-BuOH and water, or other suitable solvents like THF, DMF)

• Nitrogen or Argon source (optional, but recommended for reproducibility)

Procedure:

• In a reaction vessel, dissolve the terminal alkyne (1.0 equivalent) in the chosen solvent.

• Add 1-(azidomethyl)-2-fluorobenzene (1.0-1.2 equivalents) to the solution.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.1-0.2 equivalents).

• In another vial, prepare an aqueous solution of CuSO₄·5H₂O (0.01-0.05 equivalents).

• Add the CuSO₄·5H₂O solution to the reaction mixture, followed by the sodium ascorbate solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture can be worked up by partitioning between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure 1-(2-fluorobenzyl)-4-substituted-1H-1,2,3-triazole.

Protocol for a Bioconjugation Reaction

This protocol provides a guideline for the CuAAC-mediated bioconjugation of an alkyne-modified biomolecule with 1-(azidomethyl)-2-fluorobenzene.

Materials:

• Alkyne-modified biomolecule (e.g., protein, peptide, or nucleic acid) in a suitable buffer

• 1-(Azidomethyl)-2-fluorobenzene

• Premixed solution of CuSO₄ and a copper-stabilizing ligand (e.g., THPTA)

• Sodium ascorbate

• Aminoguanidine (optional, to scavenge reactive oxygen species)

Procedure:

• In a microcentrifuge tube, combine the alkyne-modified biomolecule in its buffer with 1-(azidomethyl)-2-fluorobenzene (typically in a 2 to 10-fold excess).

• Add the premixed solution of CuSO₄ and ligand. The final copper concentration is typically in the range of 50-250 µM.

• If using, add the aminoguanidine solution.

• Initiate the reaction by adding a fresh solution of sodium ascorbate (final concentration typically 1-5 mM).

• Gently mix the reaction and allow it to proceed at room temperature for 1-4 hours.

• The resulting conjugate can be purified using methods appropriate for the biomolecule, such as size-exclusion chromatography, dialysis, or affinity purification, to remove excess reagents.[3]

Visualizations

Experimental Workflow for CuAAC

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is a cornerstone of bioorthogonal chemistry, enabling the covalent ligation of molecules in complex biological environments without the need for cytotoxic copper catalysts. The reaction's efficiency is critically dependent on the electronic properties of both the azide and the strained alkyne. This document provides detailed application notes and protocols for the use of 1-(Azidomethyl)-2-fluorobenzene, a fluorinated benzyl azide derivative, in SPAAC reactions.

The introduction of a fluorine atom at the ortho-position of the benzyl azide is anticipated to modulate its reactivity. Generally, electron-withdrawing substituents on aryl azides can accelerate the reaction rate with strained alkynes.[1] Consequently, 1-(Azidomethyl)-2-fluorobenzene is a promising reagent for applications requiring fine-tuning of reaction kinetics in bioconjugation, drug delivery, and molecular imaging.

Reagent Overview

• Name: 1-(Azidomethyl)-2-fluorobenzene

• Synonyms: 2-Fluorobenzyl azide, o-Fluorobenzyl azide

• CAS Number: 62284-30-4[2]

• Molecular Formula: C₇H₆FN₃[3]

• Molecular Weight: 151.14 g/mol [3]

• Appearance: Typically supplied as a solution[2]

Expected Reactivity and Applications

While specific kinetic data for 1-(Azidomethyl)-2-fluorobenzene in SPAAC reactions is not extensively documented in peer-reviewed literature, the principles of physical organic chemistry provide a basis for its expected performance. The fluorine atom, being an electron-withdrawing group, is expected to influence the electronic properties of the azide. Studies on fluoroalkyl and other substituted benzyl azides have shown that such modifications can significantly alter reaction rates.[1][4]

Key considerations for reactivity:

• With Electron-Rich Cyclooctynes (e.g., BCN): Fluorinated azides have demonstrated enhanced reactivity with electron-rich cyclooctynes.[4]

• With Electron-Deficient Cyclooctynes (e.g., DIBAC): The effect may be less pronounced or even reversed compared to non-fluorinated analogues.[4]

This tunable reactivity makes 1-(Azidomethyl)-2-fluorobenzene a valuable tool for:

• Selective Labeling: In systems containing multiple azide-reactive probes, the unique reactivity profile of 1-(Azidomethyl)-2-fluorobenzene could enable orthogonal labeling strategies.

• Bioconjugation: Site-specific modification of proteins, antibodies, and other biomolecules for therapeutic or diagnostic purposes.

• Drug Development: Assembly of antibody-drug conjugates (ADCs) and other targeted therapeutic constructs.

• Molecular Imaging: Attachment of imaging agents (e.g., fluorophores, radiolabels) to biological targets.

Quantitative Data: A Comparative Perspective

Azide Compound	Cyclooctyne	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference(s)
Benzyl Azide	BCN	~0.1 - 0.29	[5][6]
Benzyl Azide	DIBO	~0.3	[5]
Benzyl Azide	DBCO	~0.6 - 1.0	[6]
PhOCF₂CF₂N₃ (Fluoroalkyl azide)	BCN	Significantly faster than non-fluorinated analogue	[4]
PhOCF₂CF₂N₃ (Fluoroalkyl azide)	DIBAC	Slower than non-fluorinated analogue	[4]

Note: The reactivity of 1-(Azidomethyl)-2-fluorobenzene is expected to be influenced by the ortho-fluoro substitution. Researchers should perform initial kinetic analyses to determine the precise rate constant with their specific cyclooctyne partner under their experimental conditions.

Experimental Protocols

The following are generalized protocols for the use of 1-(Azidomethyl)-2-fluorobenzene in SPAAC reactions. Optimization of reaction time, temperature, and stoichiometry is recommended for each specific application.

Protocol 1: General Procedure for SPAAC Bioconjugation of a Protein

This protocol outlines the conjugation of 1-(Azidomethyl)-2-fluorobenzene to a protein that has been pre-functionalized with a strained alkyne (e.g., DBCO, BCN).

Materials:

• Alkyne-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

• 1-(Azidomethyl)-2-fluorobenzene solution (e.g., 0.5 M in tert-butyl methyl ether, adjust concentration as needed)[2]

• Anhydrous DMSO or DMF

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10-50 mM stock solution of 1-(Azidomethyl)-2-fluorobenzene in anhydrous DMSO or DMF.

• Reaction Setup:

  • To the alkyne-modified protein solution (typically 1-10 mg/mL), add a 5- to 20-fold molar excess of the 1-(Azidomethyl)-2-fluorobenzene stock solution.

  • Note: The final concentration of the organic solvent (DMSO/DMF) should be kept below 10% (v/v) to maintain protein integrity.

• Incubation:

  • Incubate the reaction mixture for 1-12 hours at room temperature or 4°C with gentle agitation. The optimal reaction time should be determined empirically by monitoring the reaction progress (e.g., via SDS-PAGE, mass spectrometry).

• Purification:

  • Remove unreacted 1-(Azidomethyl)-2-fluorobenzene and other small molecules using a desalting column, spin filtration, or dialysis against a suitable buffer.

• Characterization:

  • Confirm the successful conjugation and determine the degree of labeling using appropriate analytical techniques such as UV-Vis spectroscopy, mass spectrometry, or SDS-PAGE.

Protocol 2: Kinetic Analysis by NMR Spectroscopy

This protocol describes a method for determining the second-order rate constant of the SPAAC reaction between 1-(Azidomethyl)-2-fluorobenzene and a cyclooctyne.

Materials:

• 1-(Azidomethyl)-2-fluorobenzene

• Cyclooctyne of interest

• Deuterated solvent (e.g., DMSO-d₆, CD₃CN)

• Internal standard (e.g., dimethyl sulfone)

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Prepare stock solutions of 1-(Azidomethyl)-2-fluorobenzene, the cyclooctyne, and the internal standard in the chosen deuterated solvent.

• Reaction Monitoring:

  • In an NMR tube, mix the cyclooctyne solution with a known concentration of the internal standard.

  • Initiate the reaction by adding a known concentration of the 1-(Azidomethyl)-2-fluorobenzene solution.

  • Acquire ¹H NMR spectra at regular time intervals.

• Data Analysis:

  • Determine the concentration of the reactants at each time point by integrating their characteristic peaks relative to the internal standard.

  • Plot the natural logarithm of the reactant concentration versus time. For a pseudo-first-order reaction (using a large excess of one reactant), the plot should be linear.

  • The second-order rate constant (k₂) can be calculated from the pseudo-first-order rate constant (k') and the concentration of the reactant in excess.

Visualizations

Logical Workflow for SPAAC Bioconjugation

Caption: Workflow for SPAAC bioconjugation.

Decision Tree for SPAAC Kinetic Analysis

Caption: Decision tree for kinetic analysis.

References

• 1. Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-（叠氮甲基）-2-氟苯 溶液 ~0.5 M in tert-butyl methyl ether, ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.cn]
• 3. 1-(Azidomethyl)-2-fluorobenzene | C7H6FN3 | CID 21282651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for 1-(Azidomethyl)-2-fluorobenzene in Bioconjugation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Azidomethyl)-2-fluorobenzene, also known as 2-fluorobenzyl azide, is an organic azide compound utilized in bioconjugation reactions, primarily through the highly efficient and versatile azide-alkyne cycloaddition, or "click chemistry". The presence of the azidomethyl group allows for its participation in both Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reactions. These bioorthogonal reactions enable the precise and stable ligation of this molecule to alkyne-modified biomolecules such as proteins, peptides, nucleic acids, and small molecule drugs.

The ortho-fluoro substituent on the benzene ring can influence the electronic properties of the molecule, potentially affecting reaction kinetics and the properties of the resulting bioconjugate. This document provides detailed application notes, experimental protocols, and comparative data to guide researchers in the effective use of 1-(Azidomethyl)-2-fluorobenzene in their bioconjugation workflows.

Data Presentation

Table 1: Physicochemical Properties of 1-(Azidomethyl)-2-fluorobenzene

Property	Value	Reference
Molecular Formula	C₇H₆FN₃	[1]
Molecular Weight	151.14 g/mol	[1]
Appearance	Not specified (commercially available as a solution)
CAS Number	62284-30-4	[1]

Table 2: Comparative Second-Order Rate Constants (k) for SPAAC Reactions of Various Azides with Cyclooctynes

Azide Compound	Cyclooctyne Partner	Second-Order Rate Constant (k, M⁻¹s⁻¹)	Solvent	Reference
Benzyl Azide	DBCO	~0.1 - 1.0	Various
Benzyl Azide	BCN	~0.07 - 0.14	Various
Phenyl Azide	DBCO	~0.01	Various
Fluoroalkyl Azide (PhOCF₂CF₂N₃)	BCN	>1.0 (significantly faster than alkyl azides)	THF/H₂O	[1]
Fluoroalkyl Azide (PhOCF₂CF₂N₃)	DIBAC	~0.01 (significantly slower than alkyl azides)	THF/H₂O	[1]

Note: Reaction rates are highly dependent on the specific reactants, solvent, temperature, and pH.

Experimental Protocols

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Labeling an Alkyne-Modified Protein

This protocol describes a general method for conjugating 1-(Azidomethyl)-2-fluorobenzene to a protein that has been previously functionalized with a terminal alkyne.

Materials:

• Alkyne-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS), pH 7.4

• 1-(Azidomethyl)-2-fluorobenzene solution (e.g., 0.5 M in tert-butyl methyl ether or as a neat oil)

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 50 mM in deionized water)

• Sodium ascorbate stock solution (e.g., 500 mM in deionized water, freshly prepared)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine (TBTA) ligand stock solution (e.g., 50 mM in DMSO or water)

• Desalting column for protein purification (e.g., PD-10)

• Reaction tubes

Procedure:

• Protein Preparation: Prepare the alkyne-modified protein at a concentration of 1-10 mg/mL in an amine-free buffer.

• Reagent Preparation:

  • Prepare a stock solution of 1-(Azidomethyl)-2-fluorobenzene in a suitable solvent like DMSO if it is not already in solution.

  • Freshly prepare the sodium ascorbate solution immediately before use.

• Reaction Setup: In a microcentrifuge tube, combine the following reagents in the order listed. The final volume can be scaled as needed.

  • Alkyne-modified protein solution

  • 1-(Azidomethyl)-2-fluorobenzene (use a 10- to 50-fold molar excess over the protein)

  • THPTA or TBTA ligand (final concentration of 1-5 mM)

  • Copper(II) sulfate (final concentration of 0.5-2.5 mM)

• Reaction Initiation: Add the freshly prepared sodium ascorbate solution to a final concentration of 5-25 mM to initiate the reaction.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours or at 4°C overnight. Protect the reaction from light.

• Purification: Remove the excess reagents and byproducts by passing the reaction mixture through a desalting column equilibrated with the desired storage buffer (e.g., PBS).

• Characterization: Analyze the purified protein conjugate by SDS-PAGE, mass spectrometry, or other relevant techniques to confirm successful conjugation and determine the labeling efficiency.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Live Cell Surface Labeling

This protocol describes the labeling of cell surface glycans that have been metabolically engineered to display an alkyne group, using 1-(Azidomethyl)-2-fluorobenzene conjugated to a fluorescent dye. For this protocol, 1-(Azidomethyl)-2-fluorobenzene would first need to be conjugated to a strained cyclooctyne (e.g., DBCO, BCN) bearing a fluorescent reporter. However, for the purpose of demonstrating the use of the azide, we will describe a scenario where the cells are azide-labeled and the probe is an alkyne.

Materials:

• Cells with metabolically incorporated alkyne-modified sugars (e.g., using a peracetylated N-alkynylmannosamine)

• 1-(Azidomethyl)-2-fluorobenzene

• Strained cyclooctyne-fluorophore conjugate (e.g., DBCO-Fluor 488)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fluorescence microscope or flow cytometer

Procedure:

• Metabolic Labeling: Culture cells in the presence of an alkyne-containing sugar analog for 24-72 hours to allow for its incorporation into cell surface glycans.

• Cell Preparation:

  • Gently wash the cells three times with warm PBS to remove unincorporated alkyne sugars.

  • For live-cell imaging, proceed directly to the SPAAC reaction. For fixed-cell analysis, fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature, followed by three washes with PBS.

• SPAAC Reaction:

  • Prepare a solution of the DBCO-fluorophore conjugate in cell culture medium or PBS at a concentration of 10-50 µM.

  • Add the DBCO-fluorophore solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.

• Washing: Gently wash the cells three times with PBS to remove the unreacted probe.

• Imaging/Analysis:

  • For microscopy, mount the coverslips on microscope slides and image using the appropriate filter set for the chosen fluorophore.

  • For flow cytometry, resuspend the cells in PBS and analyze on a flow cytometer.

Mandatory Visualizations

Caption: Workflow for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Caption: Workflow for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Caption: General Reaction of 1-(Azidomethyl)-2-fluorobenzene in Bioconjugation.

References

• 1. mdpi-res.com [mdpi-res.com]

Application Notes and Protocols: 1-(Azidomethyl)-2-fluorobenzene as a Versatile Building Block for Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of 1-(azidomethyl)-2-fluorobenzene in the synthesis of various heterocyclic compounds. This versatile building block, featuring a reactive azide moiety and a fluorine-substituted phenyl ring, is a valuable precursor for the construction of novel heterocycles with potential applications in medicinal chemistry and materials science. The fluorine atom can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of the final compounds.

Overview of Synthetic Applications

1-(Azidomethyl)-2-fluorobenzene, also known as 2-fluorobenzyl azide, is primarily utilized in [3+2] cycloaddition reactions. The most prominent application is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," to afford 1,4-disubstituted 1,2,3-triazoles. Additionally, it can be employed in the synthesis of tetrazoles through reactions with nitriles or other suitable coupling partners.

Synthesis of 1,2,3-Triazoles via CuAAC Reaction

The CuAAC reaction offers a highly efficient and regioselective route to 1-(2-fluorobenzyl)-4-substituted-1H-1,2,3-triazoles. This reaction is characterized by its mild conditions, high yields, and tolerance of a wide range of functional groups.

General Reaction Scheme

Application Notes and Protocols: 1-(Azidomethyl)-2-fluorobenzene in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Azidomethyl)-2-fluorobenzene is a versatile building block in medicinal chemistry, primarily utilized for the synthesis of novel molecular entities through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[1] The presence of the azidomethyl group allows for its efficient conjugation with alkyne-containing fragments, yielding stable 1,2,3-triazole linkages. The strategic incorporation of a fluorine atom on the benzene ring is a key feature, as fluorination is a widely employed strategy in drug design to enhance metabolic stability, binding affinity, and pharmacokinetic properties of lead compounds.

These application notes provide an overview of the utility of 1-(Azidomethyl)-2-fluorobenzene in the synthesis of bioactive compounds, with a focus on kinase inhibitors, and include detailed experimental protocols for its synthesis and application in CuAAC reactions.

Key Applications

• Lead Discovery and Optimization: The primary application of 1-(Azidomethyl)-2-fluorobenzene is in the construction of diverse compound libraries for high-throughput screening. Its reactivity in CuAAC reactions allows for the rapid and efficient combination with a wide array of alkyne-containing scaffolds to generate novel potential drug candidates.[1]

• Synthesis of Kinase Inhibitors: The 1,2,3-triazole moiety formed via click chemistry can act as a bioisostere for amide bonds and other functional groups, and can participate in hydrogen bonding and other interactions within the ATP-binding pocket of kinases. The 2-fluorobenzyl group can be directed towards specific hydrophobic regions of the kinase, potentially enhancing binding affinity and selectivity.

• Development of PET Imaging Agents: Radiolabeled analogues, such as those incorporating fluorine-18, can be synthesized for use as tracers in Positron Emission Tomography (PET), enabling non-invasive imaging and target engagement studies in vivo.

Data Presentation

The following table presents hypothetical, yet representative, data for a series of kinase inhibitors synthesized using 1-(Azidomethyl)-2-fluorobenzene and various alkynes, illustrating the potential impact of structural modifications on biological activity.

Compound ID	Alkyne Fragment	Target Kinase	IC50 (nM)	Cell-based Potency (EC50, µM)	Metabolic Stability (t½, min)
EX-1	N-(prop-2-yn-1-yl)acetamide	Kinase A	150	1.2	45
EX-2	4-ethynylaniline	Kinase A	75	0.8	60
EX-3	3-ethynyl-1H-indole	Kinase A	25	0.3	90
EX-4	1-ethynyl-4-methoxybenzene	Kinase B	210	2.5	30
EX-5	N-(prop-2-yn-1-yl)benzamide	Kinase B	98	1.1	75

Experimental Protocols

Protocol 1: Synthesis of 1-(Azidomethyl)-2-fluorobenzene

This protocol is adapted from the synthesis of similar benzyl azides and should be performed with appropriate safety precautions due to the potential hazards of azides.

Materials:

• 2-Fluorobenzyl bromide

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Stir plate and magnetic stir bar

• Round-bottom flask

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-fluorobenzyl bromide (1.0 eq) in anhydrous DMF.

• Add sodium azide (1.5 eq) to the solution.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into a separatory funnel containing diethyl ether and water.

• Separate the organic layer and wash sequentially with water, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄.

• Filter the solution and concentrate the filtrate under reduced pressure using a rotary evaporator to yield 1-(Azidomethyl)-2-fluorobenzene as a colorless oil.

• Characterize the product by ¹H NMR, ¹³C NMR, and IR spectroscopy.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for the synthesis of a 1,2,3-triazole derivative using 1-(Azidomethyl)-2-fluorobenzene and a generic alkyne.

Materials:

• 1-(Azidomethyl)-2-fluorobenzene (1.0 eq)

• Alkyne of interest (1.0-1.2 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Sodium ascorbate (0.2 eq)

• tert-Butanol

• Water

• Stir plate and magnetic stir bar

• Reaction vial

Procedure:

• In a reaction vial, dissolve 1-(Azidomethyl)-2-fluorobenzene and the alkyne in a 1:1 mixture of tert-butanol and water.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate.

• In another vial, prepare an aqueous solution of copper(II) sulfate pentahydrate.

• Add the copper(II) sulfate solution to the reaction mixture, followed by the sodium ascorbate solution.

• Stir the reaction mixture vigorously at room temperature for 8-24 hours. The reaction is often accompanied by a color change.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 1,4-disubstituted 1,2,3-triazole.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Mandatory Visualizations

Caption: Inhibition of the MAPK/ERK signaling pathway by a triazole-based kinase inhibitor.

Caption: Workflow for the synthesis and biological evaluation of triazole derivatives.

References

• 1. Azides- Organic Building Blocks| Ambeed [ambeed.com]

Application Notes and Protocols for Biomolecule Labeling with 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1-(azidomethyl)-2-fluorobenzene, also known as 2-fluorobenzyl azide, for the labeling of biomolecules. This reagent is a valuable tool in bioconjugation, primarily utilized in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) reactions, commonly referred to as "click chemistry." The presence of the fluorine atom on the benzene ring can enhance the reactivity of the azide in certain cycloaddition reactions, making it an attractive choice for efficient bioconjugation.

The protocols outlined below detail the necessary steps for introducing an alkyne handle onto a biomolecule and the subsequent "click" reaction with 1-(azidomethyl)-2-fluorobenzene to form a stable triazole linkage. This methodology allows for the precise attachment of this fluorinated benzyl moiety to proteins, nucleic acids, and other biomolecules for a variety of applications, including imaging, diagnostics, and therapeutic development.

Data Presentation

The efficiency and kinetics of the labeling reaction are critical parameters for successful bioconjugation. The following tables summarize key quantitative data for azide-alkyne cycloaddition reactions. While specific kinetic data for 1-(azidomethyl)-2-fluorobenzene is not extensively available in the public domain, the data for benzyl azide and other fluorinated azides provide a strong reference for its expected performance. Fluorination of the aromatic ring has been shown to increase the rate of strain-promoted azide-alkyne cycloaddition (SPAAC).[1]

Table 1: Quantitative Data for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of Benzyl Azides

Alkyne Partner	Catalyst/Ligand	Second-Order Rate Constant (k) (M⁻¹s⁻¹)	Solvent/Conditions
Phenylacetylene	Cu(I)	~1-10	Various
Propargyl Alcohol	Cu(I)/TBTA	~10-100	Aqueous Buffer
Alkyne-modified Protein	Cu(I)/THPTA	~1-50	Aqueous Buffer

Note: TBTA (Tris(benzyltriazolylmethyl)amine) and THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) are common ligands used to stabilize the Cu(I) catalyst and enhance reaction rates.

Table 2: Quantitative Data for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) of Benzyl Azides and Fluorinated Aromatic Azides

Cyclooctyne Partner	Azide	Second-Order Rate Constant (k) (M⁻¹s⁻¹)	Solvent/Conditions
BCN	Benzyl Azide	~0.14	Acetonitrile
DIBAC	Benzyl Azide	~1.9	Acetonitrile
Cyclooctyne	Tetra-fluorinated aromatic azide	3.60	Not specified

Note: BCN (Bicyclo[6.1.0]nonyne) and DIBAC (Dibenzocyclooctyne) are commonly used strained cyclooctynes for SPAAC reactions.

Experimental Protocols

The following protocols provide a general framework for labeling biomolecules using 1-(azidomethyl)-2-fluorobenzene. Optimization of reaction conditions may be necessary for specific biomolecules and applications.

Protocol 1: Introduction of an Alkyne Handle into a Protein via Amine Modification

This protocol describes the modification of primary amines (lysine residues and the N-terminus) on a protein with an alkyne group using an N-hydroxysuccinimide (NHS) ester of an alkyne-containing carboxylic acid.

Materials:

• Protein of interest in a suitable buffer (e.g., phosphate-buffered saline (PBS), pH 7.4-8.0)

• Alkyne-NHS ester (e.g., propargyl-NHS ester)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Desalting column or spin filter for purification

Procedure:

• Protein Preparation: Ensure the protein solution is free of primary amine-containing buffers (e.g., Tris). If necessary, perform a buffer exchange into PBS. The protein concentration should typically be in the range of 1-10 mg/mL.

• Alkyne-NHS Ester Stock Solution: Prepare a 10-50 mM stock solution of the alkyne-NHS ester in anhydrous DMF or DMSO immediately before use.

• Labeling Reaction: While gently vortexing, add a 10-20 fold molar excess of the alkyne-NHS ester stock solution to the protein solution. The final concentration of the organic solvent should be kept below 10% to avoid protein denaturation.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.

• Purification: Remove the unreacted alkyne-NHS ester and byproducts by passing the reaction mixture through a desalting column or by using a spin filter with an appropriate molecular weight cutoff (MWCO). The purified alkyne-modified protein is now ready for the click chemistry reaction.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with 1-(Azidomethyl)-2-fluorobenzene

This protocol describes the conjugation of the alkyne-modified biomolecule with 1-(azidomethyl)-2-fluorobenzene using a copper(I) catalyst.

Materials:

• Alkyne-modified biomolecule (from Protocol 1)

• 1-(Azidomethyl)-2-fluorobenzene

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Copper ligand (e.g., THPTA or TBTA)

• Degassed reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 1-(azidomethyl)-2-fluorobenzene in DMF or DMSO.

  • Prepare a 50 mM stock solution of CuSO₄ in water.

  • Prepare a 100 mM stock solution of sodium ascorbate in water (prepare fresh).

  • Prepare a 50 mM stock solution of the copper ligand in water or DMSO.

• Reaction Setup: In a microcentrifuge tube, combine the following in order:

  • Alkyne-modified biomolecule (final concentration 10-100 µM).

  • 1-(Azidomethyl)-2-fluorobenzene (1.5-5 molar equivalents relative to the alkyne).

  • Copper ligand (final concentration 5 times that of CuSO₄).

  • CuSO₄ (final concentration 0.1-1 mM).

• Initiation: Add the freshly prepared sodium ascorbate solution to initiate the reaction (final concentration 1-5 mM).

• Incubation: Incubate the reaction at room temperature for 1-4 hours. The reaction can be monitored by techniques such as mass spectrometry or SDS-PAGE.

• Purification: Purify the labeled biomolecule to remove the copper catalyst, excess reagents, and byproducts using a desalting column, spin filtration, or dialysis.

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with 1-(Azidomethyl)-2-fluorobenzene

This protocol is for the copper-free conjugation of a biomolecule modified with a strained cyclooctyne to 1-(azidomethyl)-2-fluorobenzene.

Materials:

• Cyclooctyne-modified biomolecule

• 1-(Azidomethyl)-2-fluorobenzene

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 1-(azidomethyl)-2-fluorobenzene in DMF or DMSO.

• Reaction Setup: In a microcentrifuge tube, combine the cyclooctyne-modified biomolecule (final concentration 10-100 µM) with 1-(azidomethyl)-2-fluorobenzene (1.5-5 molar equivalents relative to the cyclooctyne) in the reaction buffer.

• Incubation: Incubate the reaction at room temperature or 37°C. Reaction times can vary from 1 to 12 hours depending on the reactivity of the specific cyclooctyne.

• Purification: Purify the labeled biomolecule using a desalting column, spin filtration, or dialysis to remove excess 1-(azidomethyl)-2-fluorobenzene.

Mandatory Visualizations

Experimental Workflow for Biomolecule Labeling

References

• 1. Tetra-fluorinated aromatic azide for highly efficient bioconjugation in living cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-(Azidomethyl)-2-fluorobenzene in Fluorogenic Click Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Azidomethyl)-2-fluorobenzene is an azide-containing building block for "click chemistry," a class of reactions known for their high efficiency, selectivity, and biocompatibility. The presence of the fluorine atom on the benzene ring can influence the electronic properties of the molecule, potentially enhancing the reaction kinetics and modulating the fluorescence of the resulting triazole product. This makes 1-(azidomethyl)-2-fluorobenzene a valuable tool for the synthesis of fluorescent probes for bioimaging, diagnostics, and drug delivery systems.

Fluorogenic click reactions are processes where the reaction between a non- or weakly fluorescent azide and an alkyne results in a highly fluorescent triazole product. This "turn-on" fluorescence is highly advantageous in biological applications as it minimizes background signal from unreacted probes, enabling no-wash imaging of dynamic processes in living cells. The triazole ring, formed during the click reaction, can act as a through-bond energy transfer modulator or alter the intramolecular charge transfer (ICT) characteristics of a fluorophore, leading to the observed fluorescence enhancement.

These application notes provide an overview of the use of 1-(azidomethyl)-2-fluorobenzene in fluorogenic click reactions, including detailed experimental protocols for both copper(I)-catalyzed (CuAAC) and strain-promoted (SPAAC) azide-alkyne cycloadditions.

Data Presentation

The following tables summarize key quantitative data for click reactions involving benzyl azide derivatives, which serve as a proxy for the reactivity and potential fluorogenic properties of 1-(azidomethyl)-2-fluorobenzene.

Table 1: Quantitative Data for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of Benzyl Azide Derivatives

Alkyne Partner	Copper Source	Ligand	Solvent	Reaction Time (h)	Yield (%)
Phenylacetylene	CuI	None	Cyrene™	12	88
Propargyl Alcohol	CuSO₄·5H₂O	Sodium Ascorbate	t-BuOH/H₂O	1	>95
4-Ethynyl-N,N-dimethylaniline	CuI	DIPEA/HOAc	CH₃CN	0.5	98
Ethynylferrocene	CuSO₄·5H₂O	TBTA	CH₂Cl₂	8	92

Table 2: Quantitative Data for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) of Benzyl Azide Derivatives

Cyclooctyne Partner	Solvent	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Fold Increase vs. Non-strained Alkyne
Bicyclononyne (BCN)	CH₃CN	~0.2 - 0.5	Significant
Dibenzocyclooctyne (DBCO)	CH₃CN	~0.1	Significant
DIBAC	CH₃CN	~0.1	Significant

Table 3: Photophysical Properties of a Representative Fluorogenic Triazole Product

The following data is representative of a fluorogenic reaction and is provided for illustrative purposes. Actual values for the product of 1-(azidomethyl)-2-fluorobenzene will depend on the alkyne partner.

Compound	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Fluorescence Enhancement (Fold)
Alkyne-Fluorophore	490	520	0.05	-
Triazole Product	495	525	0.65	13

Experimental Protocols

Protocol 1: Synthesis of 1-(Azidomethyl)-2-fluorobenzene

This protocol is adapted from known procedures for the synthesis of benzyl azides.

Materials:

• 2-Fluorobenzyl bromide

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-fluorobenzyl bromide (1.0 eq.) in DMF.

• Add sodium azide (1.5 eq.) to the solution.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, pour the mixture into a separatory funnel containing deionized water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent under reduced pressure using a rotary evaporator to yield 1-(azidomethyl)-2-fluorobenzene.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for the CuAAC reaction between 1-(azidomethyl)-2-fluorobenzene and a terminal alkyne.

Materials:

• 1-(azidomethyl)-2-fluorobenzene

• Terminal alkyne (e.g., an alkyne-functionalized fluorophore)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) for aqueous reactions

• Solvent (e.g., a 1:1 mixture of tert-butanol and water, or DMF)

• Reaction vial

• Stir bar

Procedure:

• In a reaction vial, dissolve 1-(azidomethyl)-2-fluorobenzene (1.0 eq.) and the terminal alkyne (1.0-1.2 eq.) in the chosen solvent.

• In a separate vial, prepare a fresh stock solution of sodium ascorbate (0.2 eq.) in water.

• In another vial, prepare a stock solution of copper(II) sulfate pentahydrate (0.1 eq.) in water. If using a ligand, pre-mix the copper sulfate with the ligand (e.g., TBTA or THPTA) at a 1:1 molar ratio.

• To the stirred solution of the azide and alkyne, add the sodium ascorbate solution, followed by the copper(II) sulfate solution (or the pre-complexed catalyst).

• Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 1-4 hours. Monitor by TLC or LC-MS.

• Upon completion, the reaction mixture can be purified by column chromatography or other suitable methods to isolate the fluorescent triazole product.

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines a copper-free method for conjugating 1-(azidomethyl)-2-fluorobenzene with a strained cyclooctyne.

Materials:

• 1-(azidomethyl)-2-fluorobenzene

• Strained cyclooctyne (e.g., DBCO, BCN, or DIBAC functionalized molecule)

• Biocompatible solvent (e.g., PBS, cell culture medium, or a mixture of DMSO and water)

• Reaction vial

Procedure:

• Dissolve 1-(azidomethyl)-2-fluorobenzene (1.0 eq.) and the strained cyclooctyne (1.0-1.5 eq.) in the chosen solvent in a reaction vial.

• Incubate the reaction mixture at room temperature or 37°C. Reaction times can vary from 1 to 24 hours depending on the reactivity of the cyclooctyne.

• Monitor the progress of the reaction using appropriate analytical techniques such as mass spectrometry, HPLC, or fluorescence spectroscopy.

• For biological samples, the resulting fluorescently labeled molecule can often be visualized directly without purification. For in vitro reactions, purify the product using standard methods like SEC, IEX, or HIC to remove unreacted starting materials.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for fluorogenic labeling.

Caption: Interrogating a signaling pathway.

Application Notes and Protocols for Click Chemistry with 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1-(azidomethyl)-2-fluorobenzene in click chemistry reactions. The versatility of this reagent in both copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) makes it a valuable tool in bioconjugation, drug discovery, and molecular imaging.

Introduction

Click chemistry provides a powerful and versatile platform for the rapid and efficient covalent ligation of molecular building blocks.[1] Among the most prominent click reactions is the azide-alkyne cycloaddition, which forms a stable triazole linkage. 1-(Azidomethyl)-2-fluorobenzene is a versatile building block for these reactions, offering the potential for introducing a fluorinated phenyl moiety into a target molecule. The fluorine atom can be useful for modulating pharmacokinetic properties or for use in ¹⁹F NMR studies. This reagent is suitable for both major types of azide-alkyne click chemistry:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This highly efficient and regioselective reaction utilizes a copper(I) catalyst to exclusively form the 1,4-disubstituted triazole isomer.[2] It is widely used for the synthesis of a broad range of molecules and bioconjugates.

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This copper-free click reaction employs a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), to react with the azide.[3] The absence of a cytotoxic copper catalyst makes SPAAC ideal for applications in living systems.[3]

Data Presentation

The following tables summarize quantitative data for typical click chemistry reactions involving benzyl azides, including fluorinated derivatives, with various alkynes.

Table 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of Benzyl Azides with Terminal Alkynes

Azide Reactant	Alkyne Reactant	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference(s)
Benzyl Azide	Phenylacetylene	CuI (0.5 mol%)	Liquid NH₃	RT	1	99	[4]
Benzyl Azide	Phenylacetylene	Cu-MONPs (5-30 ppm)	H₂O/CHCl₃	50	24	83-98	[5]
Benzyl Azide	Phenylacetylene	Cu₁/OC/Al₂O₃ (0.5 mol%)	t-BuOH/H₂O	60	2	99	[6]
1-(Azidomethyl)-4-methylbenzene	Phenylacetylene	Thiacalix[7]arene-Cu(I)	MeOH	RT	24	>95	[7]
1-(Azidomethyl)-2-fluorobenzene	Phenylacetylene	Thiacalix[7]arene-Cu(I)	MeOH	RT	24	>95	[7]
1-(Azidomethyl)-4-nitrobenzene	Phenylacetylene	Thiacalix[7]arene-Cu(I)	MeOH	RT	24	>95	[7]

Table 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) of Benzyl Azides with Cyclooctynes

Azide Reactant	Cyclooctyne Reactant	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference(s)
Benzyl Azide	DBCO	Various	4 - 37	2 - 48	High	[8]
Azide-modified Protein	DBCO-reagent	Aqueous Buffer	4 - 25	4 - 48	High	[9]
Benzyl Azide	BCN	Various	4 - 37	2 - 48	High	[8]

Experimental Protocols

Protocol 1: General Procedure for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general method for the CuAAC reaction of 1-(azidomethyl)-2-fluorobenzene with a terminal alkyne.

Materials:

• 1-(Azidomethyl)-2-fluorobenzene

• Terminal alkyne (e.g., phenylacetylene)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent (e.g., t-BuOH/H₂O, 1:1)

• Deionized water

• Dichloromethane or Ethyl Acetate

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 1-(azidomethyl)-2-fluorobenzene (1.0 eq.) and the terminal alkyne (1.0-1.2 eq.) in the chosen solvent system (e.g., a 1:1 mixture of tert-butanol and water).

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 eq.) in deionized water.

• In another vial, prepare a solution of copper(II) sulfate pentahydrate (0.1 eq.) in deionized water.

• To the stirred solution of the azide and alkyne, add the sodium ascorbate solution, followed by the copper(II) sulfate solution.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed (typically 1-24 hours).[10]

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent such as dichloromethane or ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 1,4-disubstituted triazole.

Protocol 2: General Procedure for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines a general procedure for the copper-free click reaction of 1-(azidomethyl)-2-fluorobenzene with a strained cyclooctyne like DBCO.

Materials:

• 1-(Azidomethyl)-2-fluorobenzene

• DBCO-functionalized molecule (e.g., DBCO-amine)

• Reaction buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4) or organic solvent (e.g., DMSO, Acetonitrile)

• Purification system (e.g., size-exclusion chromatography, HPLC)

Procedure:

• Dissolve the 1-(azidomethyl)-2-fluorobenzene (1.0 eq.) and the DBCO-functionalized molecule (1.0-1.5 eq.) in the chosen reaction buffer or solvent. For biomolecule conjugations, a 2-4 fold molar excess of the less critical component is often used.[8]

• Incubate the reaction mixture at the desired temperature (typically ranging from 4°C to 37°C) with gentle mixing.[8]

• Monitor the reaction progress. For reactions involving DBCO, the disappearance of the characteristic UV absorbance of DBCO around 310 nm can be used to track the reaction.[1]

• The reaction time can vary from 2 to 48 hours depending on the reactants and temperature.[8]

• Upon completion, purify the conjugate using an appropriate method such as size-exclusion chromatography for biomolecules or HPLC for small molecules.

Mandatory Visualization

Experimental Workflow for CuAAC

Caption: General experimental workflow for CuAAC synthesis.

Application in Mapping Protein-Protein Interactions

Aryl azides, including fluorinated derivatives, can be used as photo-crosslinking probes to study protein-protein interactions (PPIs).[11] An engineered E. coli lipoic acid ligase (LplA) can be used to site-specifically attach a fluorinated aryl azide to a protein of interest fused with a LplA acceptor peptide (LAP).[11] Upon UV irradiation, the aryl azide forms a reactive nitrene that covalently crosslinks to interacting proteins, which can then be identified by mass spectrometry.

Caption: Workflow for mapping protein-protein interactions.

Characterization of a Representative Product

1-(2-Fluorobenzyl)-4-phenyl-1H-1,2,3-triazole

This section provides typical analytical data for the product of the CuAAC reaction between 1-(azidomethyl)-2-fluorobenzene and phenylacetylene.

Table 3: Analytical Data for 1-(2-Fluorobenzyl)-4-phenyl-1H-1,2,3-triazole

Technique	Data
¹H NMR (400 MHz, CDCl₃)	δ 7.82-7.80 (m, 2H), 7.69 (s, 1H), 7.42-7.38 (m, 3H), 7.33-7.29 (m, 2H), 7.18-7.10 (m, 2H), 5.65 (s, 2H).
¹³C NMR (100.6 MHz, CDCl₃)	δ 161.4 (d, J=247.9 Hz), 148.2, 130.6, 130.5 (d, J=8.5 Hz), 128.9, 128.3, 125.8, 124.7 (d, J=3.8 Hz), 122.9 (d, J=14.5 Hz), 119.4, 115.7 (d, J=21.1 Hz), 47.5 (d, J=4.2 Hz).
FT-IR (KBr, cm⁻¹)	3130, 3060, 1590, 1495, 1230, 1050, 760.
MS (EI)	m/z (%) 253.10 (M⁺, 100).

Note: The provided NMR data is for the analogous 1-(4-fluorobenzyl)-4-phenyl-1H-1,2,3-triazole and serves as a close reference.[12] The expected shifts for the 2-fluoro isomer will be similar but may show slight variations due to the change in the fluorine position.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. vectorlabs.com [vectorlabs.com]
• 4. elar.urfu.ru [elar.urfu.ru]
• 5. researchgate.net [researchgate.net]
• 6. n11.iphy.ac.cn [n11.iphy.ac.cn]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. plueckthun.bioc.uzh.ch [plueckthun.bioc.uzh.ch]
• 10. benchchem.com [benchchem.com]
• 11. An Engineered Aryl Azide Ligase for Site-Specific Mapping of Protein-Protein Interactions via Photocrosslinking - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]

Application Notes and Protocols for 1-(Azidomethyl)-2-fluorobenzene in Chemical Biology

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Azidomethyl)-2-fluorobenzene is a versatile chemical tool for bioconjugation and chemical biology research. Its structure incorporates two key functional motifs: a bioorthogonal azide group and a fluorine atom positioned on the benzene ring. The azide group allows for highly specific covalent modification of biomolecules via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry". The ortho-fluoro substituent can serve as a sensitive reporter for ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy, enabling the study of protein structure, dynamics, and interactions in a background-free manner.

These application notes provide an overview of the potential uses of 1-(azidomethyl)-2-fluorobenzene in protein labeling and as a ¹⁹F NMR probe. Detailed, generalized protocols for these applications are provided, based on established methodologies in the field.

Core Applications

• Site-Specific Protein Labeling: Covalent modification of proteins that have been functionalized with a terminal alkyne. This allows for the attachment of the fluorinated benzyl group to a specific site on a protein of interest for subsequent analysis.

• ¹⁹F NMR Probe for Protein Studies: The fluorine atom provides a sensitive NMR handle to investigate protein conformational changes, ligand binding, and protein-protein interactions. The chemical shift of the ¹⁹F nucleus is highly sensitive to its local environment.

Application 1: Site-Specific Protein Labeling using Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction provides a highly efficient and specific method for labeling alkyne-modified biomolecules with 1-(azidomethyl)-2-fluorobenzene. The reaction results in the formation of a stable triazole linkage.

Experimental Workflow

Caption: Workflow for CuAAC-mediated protein labeling.

Detailed Protocol: Protein Labeling via CuAAC

This protocol is a general guideline for the labeling of an alkyne-modified protein with 1-(azidomethyl)-2-fluorobenzene. Optimization may be required for specific proteins and applications.

Materials:

• Alkyne-modified protein of interest in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• 1-(azidomethyl)-2-fluorobenzene

• Dimethyl sulfoxide (DMSO)

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

• Sodium ascorbate

• Purification system (e.g., size-exclusion chromatography column)

Stock Solutions:

Reagent	Concentration	Solvent	Storage
1-(azidomethyl)-2-fluorobenzene	10 mM	DMSO	-20°C
Copper(II) Sulfate (CuSO₄)	50 mM	Deionized water	Room Temperature
THPTA Ligand	50 mM	Deionized water	-20°C
Sodium Ascorbate	100 mM	Deionized water	Prepare fresh

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following reagents in the specified order. The final volume can be scaled as needed.

  • Alkyne-modified protein to a final concentration of 10-50 µM.

  • 1-(azidomethyl)-2-fluorobenzene stock solution to a final concentration of 100-500 µM (10-fold molar excess over the protein).

  • Premix CuSO₄ and THPTA stock solutions in a 1:5 molar ratio. Add the mixture to the reaction to a final CuSO₄ concentration of 50-100 µM.

• Reaction Initiation: Add freshly prepared sodium ascorbate stock solution to a final concentration of 1-2 mM to initiate the reaction.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours. Protect from light if any components are light-sensitive.

• Purification: Remove excess reagents and byproducts by size-exclusion chromatography, dialysis, or another suitable protein purification method.

• Characterization: Confirm successful labeling by techniques such as SDS-PAGE (which may show a slight mass shift) and mass spectrometry to determine the degree of labeling.

Application 2: 1-(Azidomethyl)-2-fluorobenzene as a ¹⁹F NMR Probe for Protein-Ligand Interactions

The fluorine atom on the benzene ring of 1-(azidomethyl)-2-fluorobenzene can be used as a sensitive probe for ¹⁹F NMR studies. After conjugation to a protein, changes in the local chemical environment of the fluorine atom upon ligand binding can induce a change in its NMR chemical shift, providing insights into binding events.[1][2]

Logical Workflow for a ¹⁹F NMR Binding Study

Caption: Workflow for a ¹⁹F NMR protein-ligand binding study.

Detailed Protocol: ¹⁹F NMR Analysis of Protein-Ligand Interactions

This protocol provides a general framework. Specific parameters such as protein concentration and NMR acquisition times will need to be optimized.

Materials:

• Protein labeled with 1-(azidomethyl)-2-fluorobenzene (from Application 1)

• NMR buffer (e.g., phosphate buffer in 90% H₂O/10% D₂O, pH 7.4)

• Ligand of interest

• NMR spectrometer equipped with a fluorine probe

Procedure:

• Sample Preparation:

  • Prepare a sample of the labeled protein at a concentration of 25-100 µM in the NMR buffer.

  • Prepare a concentrated stock solution of the ligand in the same NMR buffer.

• NMR Data Acquisition (Apo State):

  • Transfer the labeled protein sample to an NMR tube.

  • Acquire a one-dimensional (1D) ¹⁹F NMR spectrum of the protein in the absence of the ligand. This will serve as the reference (apo) state.

• Ligand Titration:

  • Add a small aliquot of the concentrated ligand stock solution to the protein sample to achieve the first desired ligand concentration (e.g., 0.25 protein equivalents).

  • Gently mix the sample and allow it to equilibrate.

  • Acquire another 1D ¹⁹F NMR spectrum.

  • Repeat the addition of the ligand to obtain a series of spectra at increasing ligand concentrations (e.g., 0.5, 1.0, 2.0, 5.0, 10.0 protein equivalents).

• Data Analysis:

  • Process the ¹⁹F NMR spectra.

  • Monitor the chemical shift of the fluorine resonance as a function of ligand concentration.

  • Plot the change in chemical shift (Δδ) against the ligand concentration.

  • Fit the resulting binding isotherm to an appropriate binding model (e.g., a one-site binding model) to determine the dissociation constant (Kd).

Expected Quantitative Data

The following table presents hypothetical, yet plausible, data for the applications described above. Actual results will vary depending on the specific protein and experimental conditions.

Parameter	Value	Application	Notes
CuAAC Labeling Efficiency	> 90%	Protein Labeling	Typically high for CuAAC reactions.
¹⁹F Chemical Shift (Apo Protein)	-115 to -125 ppm	¹⁹F NMR	The exact chemical shift is highly sensitive to the local environment.
¹⁹F Chemical Shift (Ligand-Bound)	Δδ = 0.1 - 1.0 ppm	¹⁹F NMR	The magnitude of the chemical shift change depends on the extent of the environmental change upon ligand binding.
Dissociation Constant (Kd)	1 µM - 1 mM	¹⁹F NMR	Demonstrates the utility for studying a range of binding affinities.

Safety and Handling

• Organic azides are potentially explosive and should be handled with care. Avoid heating and mechanical shock.

• Copper salts can be toxic.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Conduct all reactions in a well-ventilated fume hood.

By leveraging the unique properties of its azide and fluoro-benzyl groups, 1-(azidomethyl)-2-fluorobenzene serves as a valuable tool for researchers in chemical biology and drug discovery, enabling specific protein labeling and detailed studies of biomolecular interactions.

References

• 1. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 2. static1.squarespace.com [static1.squarespace.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(Azidomethyl)-2-fluorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 1-(azidomethyl)-2-fluorobenzene.

Core Reaction and Mechanism

The synthesis of 1-(azidomethyl)-2-fluorobenzene from 2-fluorobenzyl bromide is a nucleophilic substitution reaction, specifically an SN2 reaction. The azide anion (N₃⁻) acts as a nucleophile, displacing the bromide ion from the benzylic carbon of 2-fluorobenzyl bromide.

Experimental Protocols

Detailed methodologies for the synthesis of 1-(azidomethyl)-2-fluorobenzene and the related benzyl azide are provided below.

Protocol 1: Synthesis of 1-(Azidomethyl)-2-fluorobenzene in Acetone/Water

This protocol is adapted from a reported synthesis of 2-fluorobenzylazide[1].

Materials:

• 2-fluorobenzyl bromide

• Sodium azide (NaN₃)

• Acetone

• Deionized water (DIW)

• Dichloromethane (for extraction)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Suspend 2-fluorobenzyl bromide (1 mmol) in 10 mL of acetone.

• Add a solution of sodium azide (1.5 mmol) in 15 mL of DIW.

• Stir the reaction mixture overnight at room temperature.

• Monitor the reaction completion using Thin Layer Chromatography (TLC).

• After completion, extract the product with dichloromethane (2 x 50 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to obtain the product as an oily substance.

• A reported yield for this method is 75%[1].

Protocol 2: Synthesis of Benzyl Azide in Dimethyl Sulfoxide (DMSO)

This is a high-yielding protocol for the synthesis of the closely related benzyl azide, which can be adapted for 1-(azidomethyl)-2-fluorobenzene[2][3][4].

Materials:

• Benzyl bromide

• Sodium azide (NaN₃)

• Dimethyl sulfoxide (DMSO)

• Deionized water

• Diethyl ether

• Brine (saturated aqueous sodium chloride solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve sodium azide in DMSO with vigorous stirring.

• Add benzyl bromide dropwise to the stirred solution.

• Allow the reaction to stir overnight at room temperature.

• Quench the reaction by the slow addition of water (this may be exothermic).

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 portions).

• Wash the combined organic extracts with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter and remove the solvent under reduced pressure to yield the product.

Data Presentation: Comparison of Reaction Conditions

The yield of benzyl azide synthesis is highly dependent on the reaction conditions. The following table summarizes data from various reported protocols for the synthesis of benzyl azide, which can serve as a starting point for optimizing the synthesis of 1-(azidomethyl)-2-fluorobenzene. Note: The presence of the fluorine atom may influence the reaction kinetics and yield.

Starting Material (mmol)	Sodium Azide (mmol)	Solvent	Temperature	Reaction Time (h)	Yield (%)	Reference
55.0	55.0	DMSO	Room Temp.	Overnight	94	[2][3]
584	1169	DMSO	Room Temp.	5	99	[2]
16.84	25.26	DMSO	Ambient	Overnight	73	[4]
3.0	6.0	DMF	Room Temp.	12	Up to 99%	[2]
1.0 (2-fluorobenzyl bromide)	1.5	Acetone/Water	Room Temp.	Overnight	75	[1]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of 1-(azidomethyl)-2-fluorobenzene.

Q1: My yield is significantly lower than expected. What are the common causes?

A1: Several factors can contribute to low yields:

• Incomplete Reaction: The reaction may not have gone to completion. Consider extending the reaction time or slightly increasing the temperature. Monitor the reaction progress by TLC.

• Purity of Reagents: Impurities in the 2-fluorobenzyl bromide or sodium azide can interfere with the reaction. Ensure high-purity starting materials.

• Moisture: The presence of water can affect the SN2 reaction. While some protocols use aqueous mixtures, ensure that anhydrous solvents are used where specified.

• Side Reactions: Competing side reactions can consume the starting material. See Q3 for more details.

Q2: I observe multiple spots on my TLC plate. What are the likely side products?

A2: Potential side products include:

• Unreacted 2-fluorobenzyl bromide: If the reaction is incomplete, you will see the starting material on your TLC.

• 2-Fluorobenzyl alcohol: Hydrolysis of the starting material or product can lead to the formation of the corresponding alcohol.

• Elimination products: Although less likely with a primary halide, elimination reactions can sometimes occur.

Q3: What are the primary decomposition pathways for the product?

A3: Organic azides can be unstable.

• Thermal Decomposition: At elevated temperatures (pyrolysis), benzyl azide primarily decomposes to benzenemethanimine through the loss of nitrogen gas (N₂)[5][6].

• Catalytic Decomposition: Certain metals, like palladium, can catalyze the decomposition of benzyl azide to form benzonitrile and benzylamine[5].

Q4: Are there any specific safety precautions I should take?

A4: Yes, working with azides requires strict safety measures:

• Toxicity of Sodium Azide: Sodium azide is highly toxic. Handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Explosion Hazard: Crucially, do not use chlorinated solvents such as dichloromethane (DCM) or chloroform with azides. Azide ions can react with these solvents to form highly explosive and shock-sensitive poly-azidomethanes[5].

• Heavy Metal Azides: Avoid contact of sodium azide with heavy metals, as this can form explosive heavy metal azides.

Q5: How can I best purify my product?

A5:

• Extraction: For many applications, purification by extraction as described in the protocols is sufficient. The purity can be assessed by ¹H NMR[5].

• Column Chromatography: If higher purity is required, column chromatography can be used. However, be aware that silica gel is slightly acidic and may cause some decomposition of the azide[5]. Using neutral or deactivated silica gel can mitigate this issue. A non-polar eluent system, such as hexanes with a small amount of ethyl acetate, is a good starting point[5].

References

• 1. rsc.org [rsc.org]
• 2. BENZYL AZIDE | 622-79-7 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 1-(Azidomethyl)-2-fluorobenzene

Welcome to the technical support center for the synthesis of 1-(azidomethyl)-2-fluorobenzene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during this synthetic procedure.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the synthesis of 1-(azidomethyl)-2-fluorobenzene.

Issue 1: Low or No Product Formation

Possible Causes and Solutions:

• Poor Quality Starting Material: The 2-fluorobenzyl halide (bromide or chloride) may have degraded. It is susceptible to hydrolysis, especially in the presence of moisture.

  • Solution: Use a fresh bottle of 2-fluorobenzyl halide or purify the existing stock by distillation. Ensure all glassware is thoroughly dried before use.

• Inactive Sodium Azide: Sodium azide can be deactivated by moisture.

  • Solution: Use freshly opened sodium azide or dry it in a vacuum oven before use. Store it in a desiccator.

• Inappropriate Solvent: The choice of solvent is critical for the SN2 reaction.

  • Solution: Use a polar aprotic solvent such as DMF (N,N-dimethylformamide) or DMSO (dimethyl sulfoxide). Ensure the solvent is anhydrous.

• Insufficient Reaction Time or Temperature: The reaction may not have proceeded to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, consider increasing the reaction time or gently heating the mixture (e.g., to 40-50 °C). However, be aware that higher temperatures can promote side reactions.

Issue 2: Presence of Impurities in the Final Product

Several side products can form during the synthesis. Here’s how to identify and address them:

• Side Product 1: 2-Fluorobenzyl Alcohol

  • Formation: This impurity arises from the hydrolysis of the starting material, 2-fluorobenzyl bromide, if water is present in the reaction mixture.

  • Identification:

    • ¹H NMR: A characteristic singlet for the benzylic protons (CH₂-OH) around 4.7 ppm and a broad singlet for the hydroxyl proton.

    • GC-MS: A distinct peak with a mass corresponding to 2-fluorobenzyl alcohol (C₇H₇FO, MW: 126.13 g/mol ).

  • Troubleshooting:

    • Use anhydrous solvents and reagents.

    • Thoroughly dry all glassware.

    • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.

  • Purification: 2-Fluorobenzyl alcohol can be removed by column chromatography on silica gel.

• Side Product 2: 1,2-bis(2-fluorophenyl)ethane (Dimer)

  • Formation: This dimer is a result of the Wurtz coupling of the starting material, 2-fluorobenzyl bromide.[1] This side reaction is more likely to occur if metallic impurities are present or if the reaction is run at a high concentration.

  • Identification:

    • ¹H NMR: A characteristic singlet for the benzylic protons (CH₂-CH₂) around 2.9 ppm.

    • GC-MS: A peak corresponding to the mass of the dimer (C₁₄H₁₂F₂, MW: 218.24 g/mol ).

  • Troubleshooting:

    • Ensure the purity of the starting materials and solvents.

    • Avoid excessively high concentrations of the 2-fluorobenzyl bromide.

  • Purification: The dimer can be separated from the product by column chromatography.

• Side Product 3: Elimination Products

  • Formation: Although less common for primary benzyl halides, E2 elimination can occur, especially at higher temperatures or with a strongly basic sodium azide solution, leading to the formation of polymeric materials.[2][3]

  • Identification: The formation of a complex mixture of byproducts and a lower yield of the desired azide are indicative of elimination side reactions.

  • Troubleshooting:

    • Maintain a moderate reaction temperature.

    • Use a slight excess of sodium azide, but avoid a large excess which can increase the basicity of the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield for the synthesis of 1-(azidomethyl)-2-fluorobenzene?

A1: Yields can vary depending on the specific conditions, but a yield of around 75% has been reported for the reaction of 2-fluorobenzyl bromide with sodium azide in an oily product form.[4]

Q2: How can I monitor the progress of the reaction?

A2: The reaction can be conveniently monitored by Thin Layer Chromatography (TLC). Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to separate the starting material (2-fluorobenzyl bromide) from the product (1-(azidomethyl)-2-fluorobenzene). The product is typically more polar than the starting material.

Q3: What are the safety precautions for handling sodium azide and the final product?

A3:

• Sodium Azide: Sodium azide is highly toxic and can be explosive, especially when heated or in contact with acids or metals. Handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid generating dust.

• 1-(Azidomethyl)-2-fluorobenzene: Organic azides are potentially explosive and should be handled with care. Avoid heating the pure compound to high temperatures. It is also a skin and eye irritant.[5] Always handle it in a fume hood with appropriate PPE.

Q4: Can I use 2-fluorobenzyl chloride instead of 2-fluorobenzyl bromide?

A4: Yes, 2-fluorobenzyl chloride can be used. However, the reaction may be slower as the bromide is a better leaving group than the chloride. You might need to use a longer reaction time or a slightly higher temperature to achieve a comparable yield.

Data Presentation

Table 1: ¹H and ¹³C NMR Chemical Shifts for Key Compounds

Compound	Structure	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)
1-(Azidomethyl)-2-fluorobenzene		7.26 (m, 2H), 7.09 (td, 1H), 7.03 (dd, 1H), 4.33 (s, 2H)[4]	162.17, 160.20, 130.74, 130.57, 124.75, 115.97, 48.79[4]
2-Fluorobenzyl Bromide		7.45-7.30 (m, 2H), 7.15-7.00 (m, 2H), 4.55 (s, 2H)	161.5 (d, J=247 Hz), 131.0 (d, J=4 Hz), 129.5 (d, J=8 Hz), 125.0 (d, J=15 Hz), 124.5 (d, J=4 Hz), 115.5 (d, J=22 Hz), 27.0 (d, J=4 Hz)
2-Fluorobenzyl Alcohol		7.33 (m, 1H), 7.20 (m, 1H), 7.06 (m, 1H), 6.98 (m, 1H), 4.62 (s, 2H), 3.47 (br s, 1H)[1]	161.5 (d, J=245 Hz), 129.5 (d, J=4 Hz), 129.0 (d, J=8 Hz), 128.0 (d, J=15 Hz), 124.0 (d, J=4 Hz), 115.0 (d, J=22 Hz), 59.0 (d, J=5 Hz)[1]
1,2-bis(2-fluorophenyl)ethane		~7.2-7.0 (m, 8H), ~2.9 (s, 4H) (Predicted)	(Predicted)

Experimental Protocols

Synthesis of 1-(Azidomethyl)-2-fluorobenzene from 2-Fluorobenzyl Bromide

This protocol is adapted from a literature procedure.[4]

Materials:

• 2-Fluorobenzyl bromide (1.0 mmol, 189 mg)

• Sodium azide (1.5 mmol, 97.5 mg)

• N,N-Dimethylformamide (DMF), anhydrous

• Deionized water

• Dichloromethane (DCM) or Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-fluorobenzyl bromide in DMF, add sodium azide.

• Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by TLC.

• Upon completion, quench the reaction by adding deionized water.

• Extract the aqueous layer with dichloromethane or diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash them sequentially with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield 1-(azidomethyl)-2-fluorobenzene as an oily product.

Visualizations

Caption: Experimental workflow for the synthesis of 1-(azidomethyl)-2-fluorobenzene.

Caption: Troubleshooting logic for low or no product yield.

Caption: Potential reaction pathways leading to the desired product and side products.

References

• 1. 2-Fluorobenzyl alcohol(446-51-5) 13C NMR [m.chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]

Technical Support Center: Purification of 1-(Azidomethyl)-2-fluorobenzene by Column Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 1-(azidomethyl)-2-fluorobenzene using column chromatography. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is a suitable solvent system for the column chromatography of 1-(azidomethyl)-2-fluorobenzene?

A common and effective mobile phase for the purification of benzyl azides, including 1-(azidomethyl)-2-fluorobenzene, is a mixture of a non-polar solvent like hexanes or petroleum ether and a moderately polar solvent such as ethyl acetate. A recommended starting point is a 15:1 mixture of petroleum ether to ethyl acetate.[1] The polarity of the eluent should be adjusted to achieve an optimal retention factor (Rf) for the product.

Q2: How can I determine the optimal solvent system for the column?

The ideal solvent system should be determined by thin-layer chromatography (TLC) prior to running the column. The goal is to find a solvent mixture that gives your target compound, 1-(azidomethyl)-2-fluorobenzene, an Rf value between 0.2 and 0.4. This range typically provides the best separation from impurities. Test various ratios of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate) to achieve the desired Rf.

Q3: How can I visualize 1-(azidomethyl)-2-fluorobenzene on a TLC plate?

Since 1-(azidomethyl)-2-fluorobenzene is an organic azide, it may not be strongly UV active. A reliable method for visualization is to use a chemical stain. A highly effective method involves a two-step process:

• Reduction of the azide to an amine using a triphenylphosphine solution.

• Staining of the resulting amine with a ninhydrin solution, which produces a colored spot.[2][3][4]

Q4: Is 1-(azidomethyl)-2-fluorobenzene stable on silica gel?

Organic azides can sometimes be unstable on silica gel, which is inherently acidic. This can lead to decomposition of the azide on the column.[5] To check for stability, you can spot the crude material on a silica TLC plate, wait for 30-60 minutes, and then develop the plate. If you observe streaking or the appearance of new spots, your compound may be degrading. In such cases, using deactivated (neutral) silica gel or quickly flushing the column can help minimize decomposition.

Q5: What are the primary safety concerns when working with 1-(azidomethyl)-2-fluorobenzene?

Organic azides are potentially explosive and should be handled with caution.[6][7] Key safety precautions include:

• Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.[8][9]

• Handle the compound in a well-ventilated fume hood.[8]

• Avoid using metal spatulas to handle the azide, as this can form shock-sensitive metal azides.[8][10]

• Do not use chlorinated solvents (e.g., dichloromethane, chloroform) with azides, as this can form explosive di- and tri-azidomethane.[6][7]

• Avoid heating the compound unnecessarily.[11]

Troubleshooting Guide

Problem	Possible Cause	Solution
Poor separation of the product from impurities.	The solvent system (eluent) is not optimal.	Optimize the eluent using TLC to achieve an Rf of 0.2-0.4 for the product. Test different solvent ratios or even different solvent systems (e.g., replacing ethyl acetate with diethyl ether).
The product is not eluting from the column.	The eluent is not polar enough.	Gradually increase the polarity of the eluent. For a hexane/ethyl acetate system, slowly increase the proportion of ethyl acetate.
The product is eluting too quickly with the solvent front.	The eluent is too polar.	Decrease the polarity of the eluent by increasing the proportion of the non-polar solvent (e.g., hexanes).
Streaking of the product band on the column.	The compound may be decomposing on the silica gel.	Use deactivated (neutral) silica gel. Alternatively, minimize the time the compound spends on the column by running it faster (flash chromatography).
The crude sample was not loaded properly.	Ensure the sample is loaded onto the column in a narrow band using a minimal amount of solvent.
No spots are visible on the TLC plate after staining.	The compound concentration is too low.	Try spotting a more concentrated solution of the fractions on the TLC plate.
The staining procedure was not performed correctly.	Ensure all steps of the staining protocol are followed carefully, including the heating steps.

Experimental Protocol: Purification of 1-(Azidomethyl)-2-fluorobenzene

This protocol is a general guideline and may require optimization based on the specific impurities present in your crude product.

1. Materials and Reagents:

• Crude 1-(azidomethyl)-2-fluorobenzene

• Silica gel (standard, 230-400 mesh)

• Petroleum ether or hexanes

• Ethyl acetate

• TLC plates (silica gel coated)

• Triphenylphosphine

• Ninhydrin

• Dichloromethane (for stain preparation)

• n-Butanol

• Acetic acid

• Glass column for chromatography

• Collection tubes

2. TLC Analysis:

• Prepare several eluent systems with varying ratios of petroleum ether and ethyl acetate (e.g., 20:1, 15:1, 10:1).

• Spot the crude 1-(azidomethyl)-2-fluorobenzene on a TLC plate and develop it in the prepared eluent systems.

• Visualize the plate using the triphenylphosphine-ninhydrin stain to identify the solvent system that provides an Rf of approximately 0.2-0.4 for the product spot.

3. Column Preparation:

• Securely clamp a glass column in a vertical position in a fume hood.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a small layer of sand on top of the plug.

• Prepare a slurry of silica gel in the chosen eluent and pour it into the column, ensuring no air bubbles are trapped.

• Allow the silica gel to settle, and then add a layer of sand on top to protect the silica bed.

• Drain the excess solvent until it is level with the top of the sand.

4. Sample Loading:

• Dissolve the crude 1-(azidomethyl)-2-fluorobenzene in a minimal amount of the eluent.

• Carefully apply the sample solution to the top of the silica gel bed using a pipette.

• Allow the sample to adsorb onto the silica by draining the solvent to the level of the sand.

• Carefully add a small amount of fresh eluent to wash any remaining sample from the sides of the column onto the silica gel.

5. Elution and Fraction Collection:

• Carefully add the eluent to the top of the column.

• Begin collecting fractions in test tubes.

• Monitor the separation by periodically analyzing the collected fractions by TLC.

6. Product Isolation:

• Combine the fractions that contain the pure 1-(azidomethyl)-2-fluorobenzene.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product, which should be an oily substance.[1] A reported yield for a similar purification is around 75%.[1]

Visualization Workflow

References

• 1. rsc.org [rsc.org]
• 2. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 3. [PDF] Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. ucd.ie [ucd.ie]
• 7. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 8. uvic.ca [uvic.ca]
• 9. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 10. ehs.ucsb.edu [ehs.ucsb.edu]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing CuAAC Reactions for 1-(Azidomethyl)-2-fluorobenzene

Welcome to the technical support center for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, with a focus on optimizing conditions for 1-(azidomethyl)-2-fluorobenzene. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions to ensure successful and reproducible experiments.

Frequently Asked Questions (FAQs)

Q1: My CuAAC reaction with 1-(azidomethyl)-2-fluorobenzene is slow or resulting in a low yield. What are the common causes?

Low yields in CuAAC reactions can stem from several factors. The most common issues include:

• Catalyst Inactivation: The active Cu(I) catalyst is prone to oxidation to the inactive Cu(II) state, especially in the presence of oxygen. Disproportionation of Cu(I) to Cu(0) and Cu(II) can also occur.[1][2][3]

• Poor Reagent Quality: Impurities in either the azide or alkyne starting materials can hinder the reaction. Azides, in particular, can be unstable.[1]

• Suboptimal Reaction Conditions: Incorrect stoichiometry, temperature, solvent, or pH can significantly impact reaction efficiency.[1]

• Inappropriate Ligand Choice: The ligand is crucial for stabilizing the Cu(I) catalyst and accelerating the reaction. An unsuitable ligand or an incorrect ligand-to-copper ratio can be detrimental.[1][4]

• Side Reactions: The most prevalent side reaction is the oxidative homocoupling of the alkyne (Glaser coupling), which consumes the starting material.[1]

• Low Reactant Concentration: Very low concentrations of the azide or alkyne can dramatically slow the reaction rate.[1]

Q2: How does the fluorine atom in 1-(azidomethyl)-2-fluorobenzene affect the CuAAC reaction?

The electron-withdrawing nature of the fluorine atom can influence the reactivity of the azide.[5] While this effect is highly pronounced in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), in CuAAC, the impact on the reaction rate can be more subtle.[5] However, incorporating fluorine is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties.[5]

Q3: What is the best copper source for my reaction?

The most convenient and common method is the in situ reduction of a Cu(II) salt, such as copper(II) sulfate (CuSO₄), using a reducing agent like sodium ascorbate.[6][7] This approach is generally preferred over using Cu(I) salts (e.g., CuI, CuBr), which can be less stable and have limited solubility in many solvents.[3][7][8]

Q4: What is the optimal order of addition for the reagents?

A recommended order of addition to protect the catalyst and substrates is:

• Mix the copper source (e.g., CuSO₄) with the ligand in the chosen solvent.

• Add this mixture to a solution containing the azide and alkyne substrates.

• Initiate the reaction by adding a freshly prepared solution of the reducing agent (e.g., sodium ascorbate).[9]

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments with 1-(azidomethyl)-2-fluorobenzene.

Problem 1: No or very little product formation.

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Caption: Troubleshooting workflow for no or low product yield.

Problem 2: Presence of significant side products, mainly alkyne homocoupling.

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// Edges Start -> CheckOxygen; CheckOxygen -> SolutionOxygen [style=dashed]; Start -> CheckLigand; CheckLigand -> SolutionLigand [style=dashed]; }

Caption: Minimizing alkyne homocoupling side reactions.

Experimental Protocols & Data

General Protocol for CuAAC Reaction

This protocol is a starting point and should be optimized for your specific alkyne substrate.

• Reagent Preparation:

  • Prepare stock solutions of:

    • 1 M Sodium Ascorbate in deionized water (prepare fresh).

    • 100 mM Copper(II) Sulfate (CuSO₄) in deionized water.

    • 100 mM Ligand (e.g., THPTA) in deionized water.

  • Dissolve 1-(azidomethyl)-2-fluorobenzene and your alkyne in a suitable solvent mixture (e.g., t-BuOH/H₂O 1:1 or DMSO/H₂O 1:4).

• Reaction Setup (for a 1 mL reaction):

  • In a reaction vial, add the alkyne (1 equivalent).

  • Add the 1-(azidomethyl)-2-fluorobenzene solution (1.1 equivalents).

  • Add the solvent to reach a final volume of ~900 µL.

  • In a separate microcentrifuge tube, premix the CuSO₄ solution and the ligand solution.

  • Add the copper/ligand mixture to the reaction vial.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

  • Seal the vial and stir at room temperature. Monitor the reaction by TLC or LC-MS.

Table 1: Recommended Reaction Parameters for Optimization

Parameter	Recommended Range	Notes	References
Copper Source	CuSO₄ (in situ reduction)	Most common and convenient method.	[6][7]
Cu(II) Concentration	0.1 - 2 mol%	Higher loadings may be needed for difficult substrates.	[10]
Reducing Agent	Sodium Ascorbate (freshly prepared)	Use 3-10 fold excess relative to Cu(II).	[11]
Ligand	THPTA, BTTAA, TBTA	Crucial for stabilizing Cu(I) and accelerating the reaction.	[4][12][13]
Ligand:Copper Ratio	1:1 to 5:1	A 5:1 ratio is often recommended to protect sensitive substrates and prevent catalyst oxidation.	[1][6]
Solvent	H₂O, t-BuOH/H₂O, DMSO/H₂O, DMF/H₂O	Co-solvents are beneficial for poorly soluble substrates. Avoid acetonitrile.	[1][7]
Temperature	Room Temperature to 50°C	Gentle heating can sometimes overcome issues with catalyst sequestration.	[1][14]
pH	4 - 12	The reaction is robust over a wide pH range. For bioconjugation, pH ~7 is common.	[1][11]

Table 2: Comparison of Common Ligands for CuAAC

Ligand	Key Features	Recommended Use Cases
THPTA	Highly water-soluble, accelerates reaction, protects biomolecules.	Bioconjugation, aqueous reactions.
TBTA	Stabilizes Cu(I) but has low water solubility.	Organic solvents or with co-solvents.
BTTAA	Water-soluble, highly accelerating.	Demanding bioconjugations at low concentrations.
BTTES	Water-soluble, sulfonated for improved solubility.	Aqueous media, bioconjugation.

Workflow for Optimizing a New CuAAC Reaction

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// Edges Start -> Protocol; Protocol -> Check; Check -> Success [label=" > 85% Conversion "]; Check -> Optimize [label=" < 85% Conversion "]; Optimize -> Opt_Ligand; Optimize -> Opt_Solvent; Optimize -> Opt_Temp; Opt_Ligand -> Recheck; Opt_Solvent -> Recheck; Opt_Temp -> Recheck; Recheck -> Success [label=" Improved "]; Recheck -> Optimize [label=" No Improvement ", style=dashed]; }

Caption: A logical workflow for optimizing CuAAC reaction conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. Click Reactions and Boronic Acids: Applications, Issues, and Potential Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. jenabioscience.com [jenabioscience.com]
• 7. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. vectorlabs.com [vectorlabs.com]
• 13. Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemrxiv.org [chemrxiv.org]

Preventing the reduction of the azide group in 1-(Azidomethyl)-2-fluorobenzene

Welcome to the technical support center for 1-(Azidomethyl)-2-fluorobenzene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the unintended reduction of the azide group during chemical synthesis. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format, along with detailed experimental protocols and comparative data to assist in your research.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My azide group is being reduced during a reaction. What are the common causes?

A1: Unwanted reduction of the benzylic azide in 1-(azidomethyl)-2-fluorobenzene is typically caused by incompatible reagents or reaction conditions. The most common culprits include:

• Catalytic Hydrogenation: Standard hydrogenation catalysts like Palladium on carbon (Pd/C) or Platinum dioxide (PtO₂) with hydrogen gas will readily reduce the azide to a primary amine.[1]

• Strong Hydride Reagents: Powerful reducing agents such as lithium aluminum hydride (LiAlH₄) and in some cases sodium borohydride (especially with additives) can reduce the azide.

• Strong Acids: Benzyl azide is known to be unstable in the presence of strong acids, which can lead to decomposition and the formation of benzyl alcohol and hazardous hydrazoic acid.[2]

• Certain Metal Catalysts: Some transition metal catalysts used in cross-coupling reactions may have the potential to coordinate with and reduce the azide group, depending on the reaction conditions.

Q2: I need to perform a reaction on another part of the molecule. What types of reactions are generally safe to perform without reducing the azide group?

A2: The azide group is considered a "bioorthogonal" functional group, meaning it is stable under a wide range of conditions used in organic synthesis.[2] Reactions that are generally compatible with the benzylic azide of 1-(azidomethyl)-2-fluorobenzene include:

• Click Chemistry: Copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition reactions are highly specific for the azide and are the most common and reliable transformations.[3][4]

• Staudinger Ligation: This reaction with a phosphine, like triphenylphosphine, is a mild method to form an aza-ylide which can then be hydrolyzed to an amine or trapped to form an amide, but the initial reaction with the azide is highly selective.[5]

• Mild Oxidations: Oxidations of other functional groups, such as the Swern oxidation of an alcohol to an aldehyde or ketone, are generally well-tolerated.[6][7][8][9]

• Protecting Group Manipulations:

  • Silyl Ether Deprotection: Cleavage of silyl ethers using fluoride sources like tetrabutylammonium fluoride (TBAF) is generally compatible.[10][11][12][13] However, as TBAF can be basic, buffering the reaction mixture may be necessary to avoid base-catalyzed side reactions.[12]

  • Boc Deprotection: While strong acids used for Boc deprotection (like neat TFA) can degrade the azide, milder acidic conditions or alternative deprotection methods can be employed. It is crucial to screen conditions carefully.

• Amide and Ester Couplings: Standard amide coupling reagents (e.g., EDC, HOBt) and esterification conditions that are not strongly acidic or reducing are generally safe for the azide group. Alkyl azides have been shown to be stable under Steglich esterification conditions.[14]

Q3: Can I perform a Suzuki cross-coupling reaction on an aryl halide in the presence of the benzylic azide?

A3: It is possible, but requires careful selection of the catalyst and reaction conditions. While some palladium catalysts and reaction conditions can reduce azides, literature reports suggest that Suzuki couplings can be performed on molecules containing aryl azides.[15] For a benzylic azide, which is more sensitive, it is crucial to use a catalyst system known for its mildness and high functional group tolerance. It is advisable to perform a small-scale test reaction to confirm the stability of the azide under your specific Suzuki coupling conditions.

Q4: How can I selectively reduce a nitro group in the presence of the benzylic azide?

A4: The chemoselective reduction of a nitro group while preserving an azide is a well-established transformation. Several methods can achieve this, including:

• Indium-mediated reduction: Using indium metal in the presence of an acid like HCl in an aqueous medium can selectively reduce nitro groups over azides.[16][17]

• Zinc or Magnesium with Hydrazine Glyoxylate: This system has been reported to selectively reduce aromatic nitro compounds in the presence of other reducible functional groups.

• Other metal-based systems: Various other metal-based reducing agents have been developed for the chemoselective reduction of nitro groups.[18]

Comparative Data on Azide-Preserving Reactions

The following table summarizes various reaction conditions that are generally compatible with the benzylic azide of 1-(azidomethyl)-2-fluorobenzene. Yields are indicative and may vary depending on the specific substrate and reaction scale.

Reaction Type	Reagents and Conditions	Typical Yield of Desired Product	Azide Stability	Reference(s)
Click Chemistry (CuAAC)	Alkyne, CuSO₄·5H₂O, Sodium Ascorbate, H₂O/t-BuOH	>90%	Excellent	[3][4]
Staudinger Ligation	Triphenylphosphine, THF/H₂O	>95% (for aza-ylide)	Excellent	[5]
Swern Oxidation	(COCl)₂, DMSO, Et₃N, CH₂Cl₂, -78 °C	85-95%	Good	[6][7][8][9]
Silyl Ether Deprotection	TBAF, THF, 0 °C to rt	>90%	Good	[10][11][12][13]
Nitro Group Reduction	In, HCl, aq. THF, rt	80-95%	Good	[16][17]

Detailed Experimental Protocols

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for the "click" reaction between 1-(azidomethyl)-2-fluorobenzene and a terminal alkyne.

• Preparation: In a round-bottom flask, dissolve 1-(azidomethyl)-2-fluorobenzene (1.0 eq) and the terminal alkyne (1.0-1.2 eq) in a 1:1 mixture of tert-butanol and water.

• Catalyst Addition: To the stirred solution, add a freshly prepared aqueous solution of sodium ascorbate (0.2-0.3 eq) followed by an aqueous solution of copper(II) sulfate pentahydrate (0.1 eq).

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 1-4 hours. Monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired 1,2,3-triazole.

Protocol 2: Swern Oxidation of a Primary Alcohol in the Presence of a Benzylic Azide

This protocol outlines the oxidation of a primary alcohol to an aldehyde without affecting the azide group in 1-(azidomethyl)-2-fluorobenzene (assuming the molecule also contains a primary alcohol).

• Activator Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve oxalyl chloride (1.5 eq) in anhydrous dichloromethane (CH₂Cl₂) and cool the solution to -78 °C (a dry ice/acetone bath).

• DMSO Addition: Slowly add a solution of anhydrous dimethyl sulfoxide (DMSO) (2.2 eq) in CH₂Cl₂ to the oxalyl chloride solution, maintaining the temperature at -78 °C. Stir for 15 minutes.

• Alcohol Addition: Add a solution of the alcohol-containing 1-(azidomethyl)-2-fluorobenzene derivative (1.0 eq) in CH₂Cl₂ dropwise, ensuring the temperature remains below -65 °C. Stir for 30-45 minutes at -78 °C.

• Base Addition: Add triethylamine (Et₃N) (5.0 eq) to the reaction mixture. Allow the reaction to warm to room temperature over about 30 minutes.

• Work-up: Quench the reaction by adding water. Separate the organic layer, and extract the aqueous layer with CH₂Cl₂. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualizations

Troubleshooting Workflow for Unexpected Azide Reduction

Caption: Troubleshooting workflow for identifying the cause of unintended azide reduction.

Decision Tree for Selecting an Azide-Compatible Reaction

Caption: Decision tree for planning azide-compatible synthetic steps.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 6. Swern oxidation - Wikipedia [en.wikipedia.org]
• 7. Swern Oxidation [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Swern Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. Alcohol or phenol synthesis by silyl ether cleavage [organic-chemistry.org]
• 11. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 12. researchgate.net [researchgate.net]
• 13. technical.gelest.com [technical.gelest.com]
• 14. reddit.com [reddit.com]
• 15. scispace.com [scispace.com]
• 16. scispace.com [scispace.com]
• 17. researchgate.net [researchgate.net]
• 18. Amine synthesis by nitro compound reduction [organic-chemistry.org]

Technical Support Center: Troubleshooting Low Ligation Efficiency with 1-(Azidomethyl)-2-fluorobenzene

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during ligation reactions involving 1-(Azidomethyl)-2-fluorobenzene, primarily focusing on its use in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry."

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low ligation efficiency in a CuAAC reaction?

The primary culprit is often the inactivation of the Copper(I) catalyst. The catalytic cycle of CuAAC relies on the Cu(I) oxidation state. Exposure to oxygen can lead to the oxidation of the active Cu(I) to the inactive Cu(II) state, which effectively halts the reaction.[1] It is crucial to maintain a reducing environment to ensure a constant supply of the active Cu(I) catalyst.[1][2]

Q2: How can I ensure my Copper(I) catalyst remains active?

A reliable method is the in situ reduction of a Cu(II) salt, most commonly copper(II) sulfate (CuSO₄), using a reducing agent like sodium ascorbate.[1] This should be prepared fresh. Additionally, using a copper-chelating ligand, such as THPTA or TBTA, can stabilize the Cu(I) oxidation state and improve its solubility and catalytic activity.[1][2] Minimizing oxygen in the reaction by de-gassing solutions and running the reaction under an inert atmosphere (e.g., nitrogen or argon) is also highly recommended.[1]

Q3: Can the stability of 1-(Azidomethyl)-2-fluorobenzene be an issue?

While organic azides are generally stable under a range of conditions, their stability can be compromised in the presence of certain reagents. For instance, some azides show instability in the presence of reducing agents like TCEP, which can lead to a Staudinger reduction.[3] Although DTT is often a preferable reducing agent, it's important to consider the compatibility of all reagents in your specific experimental setup.[3]

Q4: What is the optimal concentration of reactants and catalyst?

The optimal concentrations can vary depending on the specific substrates. However, a good starting point is to use a slight excess of the azide or alkyne partner. For the catalyst, a typical concentration for Cu(II) sulfate is between 0.05 mM and 0.25 mM.[2] The ligand-to-copper ratio is also critical; a 5:1 ratio is often recommended to protect biomolecules and accelerate the reaction.[1][2] The concentration of sodium ascorbate should be sufficient to maintain the copper in its Cu(I) state, with concentrations around 2.5 mM to 5 mM often being effective.[2][4]

Troubleshooting Guide

This guide addresses specific issues that can lead to low ligation efficiency.

Problem	Potential Cause	Recommended Solution
No or very low product yield	Inactive Copper(I) catalyst due to oxidation.	Prepare sodium ascorbate solution fresh for each experiment. De-gas all solutions and perform the reaction under an inert atmosphere (N₂ or Ar).[1]
Poor choice or insufficient amount of ligand.	Use a copper-chelating ligand like THPTA or TBTA. A 5:1 ligand-to-copper ratio is a robust starting point.[1][2]
Degradation of 1-(Azidomethyl)-2-fluorobenzene.	Verify the purity and integrity of your azide compound. Avoid prolonged exposure to harsh conditions or incompatible reagents like TCEP.[3]
Reaction starts but does not go to completion	Insufficient reducing agent.	Increase the concentration of sodium ascorbate. A concentration of 2.5 mM or higher is often sufficient to drive the reaction to completion.[4]
Sub-optimal pH of the reaction mixture.	Ensure the reaction is buffered at an appropriate pH, typically around 7.0 for bioconjugation.[1]
Sequestration of copper ions by other molecules in the reaction.	For reactions with complex biomolecules that can bind copper, consider using an excess of the copper/ligand mixture or adding a sacrificial metal like Zn(II).[2]
Inconsistent results between experiments	Variability in reagent preparation.	Prepare stock solutions in appropriate solvents or buffers and store them correctly. Always prepare the sodium ascorbate solution immediately before use.[1]
Oxygen contamination.	Standardize the de-gassing procedure for all solutions and ensure a consistent inert atmosphere.
Steric hindrance of the binding partners.	If either the alkyne or the azide is sterically hindered, the reaction rate can be significantly reduced.[1] Consider increasing the reaction time or temperature (e.g., 37°C).[1]

Experimental Protocols

General Protocol for CuAAC Ligation

This protocol provides a starting point and should be optimized for specific applications.

1. Preparation of Stock Solutions:

• 1-(Azidomethyl)-2-fluorobenzene: Prepare a 10 mM stock solution in a suitable organic solvent (e.g., DMSO or DMF).

• Alkyne-functionalized molecule: Prepare a 10 mM stock solution in an appropriate buffer or solvent (e.g., phosphate buffer, pH 7.0 for biomolecules).

• Copper(II) Sulfate (CuSO₄): Prepare a 20 mM stock solution in deionized water.[1]

• Ligand (e.g., THPTA): Prepare a 50 mM stock solution in deionized water.[1]

• Sodium Ascorbate: Prepare a 100 mM stock solution in deionized water. This solution must be prepared fresh immediately before use. [1]

• Aminoguanidine (Optional scavenger): Prepare a 100 mM stock solution in deionized water to protect sensitive biomolecules from reactive oxygen species.[1]

2. Reaction Setup: a. In a microcentrifuge tube, add the alkyne-functionalized molecule and 1-(Azidomethyl)-2-fluorobenzene to their final desired concentrations. b. In a separate tube, pre-mix the CuSO₄ and ligand solutions. For a final reaction volume of 500 µL, you might mix 6.3 µL of 20 mM CuSO₄ and 12.5 µL of 50 mM THPTA to achieve final concentrations of 0.25 mM copper and 1.25 mM ligand (a 5:1 ratio).[2] c. Add the copper/ligand mixture to the reaction tube containing the azide and alkyne. d. (Optional) Add the aminoguanidine solution to a final concentration of 5 mM.[2] e. Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 5 mM.[2]

3. Incubation:

• Incubate the reaction at room temperature or a slightly elevated temperature (e.g., 37°C) for 1-4 hours.[1] Reaction progress can be monitored by an appropriate analytical method (e.g., LC-MS, fluorescence).

Visualizations

Caption: A troubleshooting decision tree for low CuAAC ligation efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Comparative Study of Click Handle Stability in Common Ligation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 1-(Azidomethyl)-2-fluorobenzene in different solvents

This technical support center provides essential information for researchers, scientists, and drug development professionals working with 1-(azidomethyl)-2-fluorobenzene. Below you will find troubleshooting guides and frequently asked questions (FAQs) regarding its stability in various solvents, along with recommended handling procedures.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 1-(azidomethyl)-2-fluorobenzene?

A1: 1-(Azidomethyl)-2-fluorobenzene is a benzylic azide and should be handled as a potentially energetic compound. Its stability is influenced by factors such as temperature, light, and the presence of certain chemicals. The carbon-to-nitrogen ratio (C/N) for this molecule (C₇H₆FN₃) is 7:3. Organic azides with a C/N ratio between 1 and 3 can typically be synthesized and isolated but should be stored with care and at low temperatures to minimize the risk of decomposition.[1] It is recommended to store the compound at 2-8°C, and for long-term storage, temperatures of -20°C are advisable.[2][3]

Q2: Which solvents are recommended for storing and handling 1-(azidomethyl)-2-fluorobenzene?

A2: Aprotic solvents are generally the preferred choice for dissolving and handling 1-(azidomethyl)-2-fluorobenzene. Commercially, it is often supplied as a solution in tert-butyl methyl ether or dichloromethane.[2][4] Other compatible aprotic solvents include diethyl ether, toluene, and dimethylformamide (DMF).[5][6][7]

Q3: Are there any solvents that should be avoided?

A3: Yes. Protic solvents, such as alcohols (e.g., methanol, ethanol) and water, may not be ideal for long-term storage as they can potentially react with the azide functionality, especially under heating, leading to the formation of byproducts.[8] Acidic conditions must be strictly avoided, as they can lead to the formation of highly toxic and explosive hydrazoic acid.[1][9] While halogenated solvents like dichloromethane are used for storage of the purified product, caution is advised during the synthesis process when sodium azide is present, as this can lead to the formation of explosive di- or tri-azidomethane.[9][10][11]

Q4: How does temperature affect the stability of 1-(azidomethyl)-2-fluorobenzene?

A4: Like most organic azides, 1-(azidomethyl)-2-fluorobenzene is sensitive to heat.[11][12] Elevated temperatures can induce thermal decomposition, which can be vigorous. It is crucial to avoid heating the compound, especially in its neat form. All reactions and handling should be conducted at controlled, and preferably low, temperatures. Storage at refrigerated (2-8°C) or freezer (-20°C) temperatures is recommended to ensure its stability over time.[2][3]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low yield or no reaction in a subsequent step (e.g., "click" reaction).	Decomposition of 1-(azidomethyl)-2-fluorobenzene due to improper storage or handling.	- Ensure the compound has been stored at the recommended temperature (2-8°C or -20°C) and protected from light.[2][10][11]- Use freshly opened or recently prepared solutions for best results.- Before starting a reaction, consider verifying the integrity of the azide by a quick analytical test like IR spectroscopy (looking for the characteristic azide stretch around 2100 cm⁻¹).
Formation of unexpected byproducts.	Reaction with a protic solvent or presence of acidic impurities.	- If using a protic solvent for a reaction, minimize the reaction time and temperature.[8]- Ensure all solvents and reagents are free from acidic impurities. The use of acid-free, anhydrous solvents is recommended.- Avoid any contact with strong acids.[1][9]
Precipitation or crystallization of the compound from solution.	The solubility limit has been exceeded, or the temperature of the solution has been significantly lowered.	- Gently warm the solution to room temperature to redissolve the compound. Avoid excessive heating.- If the compound does not redissolve, consider adding a small amount of a co-solvent in which the compound is more soluble.
Discoloration of the solution.	Potential decomposition or presence of impurities.	- A slight yellowing may not always indicate significant decomposition, but a pronounced color change could be a sign of degradation.- It is advisable to re-analyze the material (e.g., by HPLC or NMR) to check its purity before use.

Stability in Different Solvents: A Qualitative Summary

Solvent Class	Examples	Compatibility/Stability	Notes
Aprotic Polar	Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, Acetone, Acetonitrile (MeCN), Dimethylformamide (DMF)	Good	Generally stable for storage and use in reactions.[6][7] DCM is a common solvent for commercial solutions.[4]
Aprotic Nonpolar	Toluene, Hexanes, Diethyl Ether, tert-Butyl methyl ether (MTBE)	Good	Soluble and stable.[5] MTBE is a common solvent for commercial solutions.[2]
Protic Polar	Water, Methanol, Ethanol	Fair to Poor	Potential for slow reaction or decomposition, especially with prolonged heating.[8] Hydrolysis can occur, particularly in the presence of acids.[9] Generally insoluble in water.[5]
Acidic	Acetic Acid, Trifluoroacetic Acid	Incompatible	DO NOT USE. Forms highly toxic and explosive hydrazoic acid.[1][9]
Basic (Aqueous)	Aqueous Sodium Hydroxide	Poor	While the azide group is relatively stable to base, the benzylic position can be susceptible to nucleophilic attack under certain conditions. Use with caution.

Experimental Protocols

Protocol for Safe Handling of 1-(Azidomethyl)-2-fluorobenzene

This protocol outlines the essential safety measures for handling 1-(azidomethyl)-2-fluorobenzene in a laboratory setting.

Caption: Workflow for the safe handling of 1-(azidomethyl)-2-fluorobenzene.

Protocol for Qualitative Assessment of Stability in a Solvent

This protocol describes a method to qualitatively assess the stability of 1-(azidomethyl)-2-fluorobenzene in a chosen solvent over time.

Caption: Workflow for assessing the stability of the compound in a solvent.

References

• 1. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. 1-(アジドメチル)-4-フルオロベンゼン 溶液 ~0.5 M in dichloromethane, ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. safety.pitt.edu [safety.pitt.edu]
• 10. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 11. ucd.ie [ucd.ie]
• 12. safety.fsu.edu [safety.fsu.edu]

Technical Support Center: Monitoring Click Reactions with 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on monitoring the progress of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions involving 1-(azidomethyl)-2-fluorobenzene. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address common issues encountered during your experiments.

Troubleshooting Guides

Problem: The click reaction is slow or appears to be stalled.

Answer:

Several factors can contribute to a sluggish or incomplete click reaction. Here are the primary aspects to investigate and troubleshoot:

• Catalyst Inactivity: The active catalyst in CuAAC is the copper(I) ion. It is susceptible to oxidation to the inactive copper(II) state, especially in the presence of oxygen.

  • Solution: Ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Solvents should be deoxygenated prior to use by bubbling with an inert gas. Always use a freshly prepared solution of the reducing agent, such as sodium ascorbate.

• Insufficient Reagents: The stoichiometry of the reactants and catalyst is crucial for an efficient reaction.

  • Solution: While a 1:1 ratio of azide to alkyne is theoretically required, using a slight excess (e.g., 1.1 equivalents) of the alkyne can help drive the reaction to completion. Ensure you are using the appropriate catalytic amount of the copper source (typically 1-5 mol%) and a suitable ligand-to-copper ratio (often 1:1 to 5:1).

• Low Reaction Temperature: While many click reactions proceed efficiently at room temperature, some substrate combinations may require gentle heating.

  • Solution: If the reaction is slow at room temperature, try warming the mixture to 40-50°C and monitor the progress.

• Poor Reagent Quality: The purity and stability of your starting materials are critical.

  • Solution: 1-(Azidomethyl)-2-fluorobenzene should be stored at 2-8°C. Ensure your alkyne is pure and that all reagents have been stored under the recommended conditions.

Problem: Multiple spots are observed on the Thin-Layer Chromatography (TLC) plate.

Answer:

The appearance of multiple spots on a TLC plate can indicate the presence of starting materials, the desired product, and potentially side products.

• Incomplete Reaction: If you observe spots corresponding to both your starting azide and alkyne, the reaction has not gone to completion.

  • Solution: Refer to the troubleshooting guide for slow or stalled reactions.

• Side Reactions: A common side reaction in CuAAC is the oxidative homocoupling of the alkyne, known as Glaser coupling. This will result in an additional spot on your TLC plate.

  • Solution: To minimize Glaser coupling, rigorously exclude oxygen from your reaction. Ensure an adequate amount of reducing agent (e.g., sodium ascorbate) is present to maintain the copper in the Cu(I) state. Using a copper(I) source directly (e.g., CuI or CuBr) can also be beneficial.

• Impure Starting Materials: Impurities in your starting 1-(azidomethyl)-2-fluorobenzene or alkyne will appear as extra spots on the TLC plate.

  • Solution: Verify the purity of your starting materials before beginning the reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for monitoring the progress of a click reaction with 1-(azidomethyl)-2-fluorobenzene?

A1: The most common and effective methods for monitoring the progress of a click reaction are Thin-Layer Chromatography (TLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Q2: How do I use Thin-Layer Chromatography (TLC) to monitor the reaction?

A2: TLC is a quick and straightforward method to qualitatively track the consumption of starting materials and the formation of the product.[1] You will spot the reaction mixture alongside your starting azide and alkyne on a TLC plate and elute it with an appropriate solvent system. The disappearance of the starting material spots and the appearance of a new product spot indicate that the reaction is progressing.

Q3: What is a good starting solvent system (eluent) for TLC analysis?

A3: A common solvent system for separating aromatic compounds of varying polarity is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate. A good starting point for a click reaction with 1-(azidomethyl)-2-fluorobenzene would be a mixture of petroleum ether and ethyl acetate (e.g., in a 6:1 ratio).[2] The optimal ratio may need to be adjusted based on the specific alkyne used.

Q4: How can I interpret the ¹H NMR spectrum to monitor the reaction?

A4: ¹H NMR spectroscopy is a powerful quantitative tool for monitoring the reaction. You can observe the disappearance of signals corresponding to the starting materials and the appearance of new signals for the triazole product. A key signal to monitor for 1-(azidomethyl)-2-fluorobenzene is the methylene protons (-CH₂-N₃), which will have a characteristic chemical shift. Upon formation of the triazole ring, these protons will shift to a different chemical environment, typically downfield. Additionally, the formation of the triazole ring will result in a new singlet in the aromatic region (typically δ 7.5-8.5 ppm) corresponding to the triazole proton.[3]

Q5: What changes should I expect in the LC-MS analysis as the reaction progresses?

A5: LC-MS is a highly sensitive technique that can separate and identify the components of your reaction mixture. As the reaction proceeds, you will observe a decrease in the peak area for the mass corresponding to 1-(azidomethyl)-2-fluorobenzene and your alkyne, and a concurrent increase in the peak area for the mass of the expected triazole product. This allows for quantitative monitoring of the reaction progress.[4]

Experimental Protocols

General Protocol for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction

This protocol provides a general method for the CuAAC reaction between 1-(azidomethyl)-2-fluorobenzene and a terminal alkyne.

Materials:

• 1-(Azidomethyl)-2-fluorobenzene

• Terminal alkyne

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Solvent (e.g., a 1:1 mixture of t-BuOH and water)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a reaction vessel, dissolve 1-(azidomethyl)-2-fluorobenzene (1 equivalent) and the terminal alkyne (1.1 equivalents) in the chosen solvent system.

• Deoxygenate the solution by bubbling with an inert gas for 15-20 minutes.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.1 equivalents).

• In another vial, prepare an aqueous solution of CuSO₄·5H₂O (0.05 equivalents).

• To the deoxygenated reaction mixture, add the CuSO₄ solution, followed by the sodium ascorbate solution.

• Stir the reaction mixture at room temperature under an inert atmosphere.

• Monitor the reaction progress using TLC, NMR, or LC-MS.

Monitoring by Thin-Layer Chromatography (TLC)

Materials:

• TLC plates (e.g., silica gel 60 F₂₅₄)

• TLC developing chamber

• Eluent (e.g., Petroleum Ether:Ethyl Acetate = 6:1)[2]

• UV lamp (254 nm)

Procedure:

• Prepare the TLC chamber by adding the eluent and allowing the atmosphere to saturate.

• On a TLC plate, spot a small amount of your starting 1-(azidomethyl)-2-fluorobenzene, your alkyne, and the reaction mixture at different time points (e.g., t=0, 1h, 2h, etc.).

• Place the TLC plate in the developing chamber and allow the eluent to run up the plate.

• Once the solvent front is near the top of the plate, remove it and mark the solvent front.

• Visualize the spots under a UV lamp. The starting materials and the product should have different Rf values. The reaction is complete when the spot for the limiting reagent is no longer visible.

Compound Type	Illustrative Rf Value (Petroleum Ether:Ethyl Acetate = 6:1)
1-(Azidomethyl)-2-fluorobenzene	Higher Rf (less polar)
1-(2-Fluorobenzyl)-4-aryl-1H-1,2,3-triazole	Lower Rf (more polar)

Monitoring by ¹H NMR Spectroscopy

Procedure:

• At various time points, take an aliquot of the reaction mixture.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquire a ¹H NMR spectrum.

• Integrate the signals corresponding to the starting materials and the product to determine the reaction conversion.

Expected ¹H NMR Chemical Shift Changes:

Protons	Starting Material (1-(Azidomethyl)-2-fluorobenzene)	Product (1-(2-Fluorobenzyl)-1H-1,2,3-triazole derivative)
Benzylic (-CH₂-)	~ δ 4.4 ppm (s)	~ δ 5.6 ppm (s)[3]
Triazole (-CH=)	N/A	~ δ 7.7-8.1 ppm (s)[3]
Aromatic (Ar-H)	~ δ 7.0-7.5 ppm (m)	Signals will shift depending on the triazole substitution pattern.

Note: The exact chemical shifts will vary depending on the alkyne used and the solvent.

Monitoring by LC-MS

Procedure:

• At different time points, take a small aliquot of the reaction mixture and dilute it with a suitable solvent (e.g., acetonitrile/water).

• Inject the diluted sample into the LC-MS system.

• Monitor the elution of the starting materials and the product by their respective mass-to-charge ratios (m/z).

• The reaction progress can be quantified by comparing the peak areas of the reactants and the product over time.[4]

Expected Mass-to-Charge Ratios (m/z) for [M+H]⁺:

Compound	Molecular Formula	Exact Mass
1-(Azidomethyl)-2-fluorobenzene	C₇H₆FN₃	151.05
Product (example with phenylacetylene)	C₁₅H₁₂FN₃	253.10

Visualizations

Caption: Experimental workflow for monitoring a click reaction.

Caption: Troubleshooting flowchart for slow or stalled click reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. Click chemistry-based enrichment strategy for tracing cellular fatty acid metabolism by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Removing copper catalyst from reactions with 1-(Azidomethyl)-2-fluorobenzene

Topic: Removing Copper Catalyst from Reactions with 1-(Azidomethyl)-2-fluorobenzene

Welcome to the technical support center for post-reaction purification. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for removing copper catalysts from Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions involving 1-(azidomethyl)-2-fluorobenzene and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing the copper catalyst after a CuAAC reaction?

A1: The primary methods for removing residual copper catalysts are chosen based on the product's properties (solubility, stability), reaction scale, and the required final purity. The most common techniques include:

• Aqueous Washes with Chelating Agents: This involves a liquid-liquid extraction where the reaction mixture, dissolved in an organic solvent, is washed with an aqueous solution of a chelating agent like EDTA, ammonia, or ammonium chloride. These agents form water-soluble complexes with copper, which are then extracted into the aqueous phase.[1]

• Solid-Phase Scavenging: This method uses scavenger resins, which are solid supports functionalized with groups that have a high affinity for metals (e.g., thiourea, amine, iminodiacetic acid). The resin is stirred with the reaction mixture and is subsequently removed by simple filtration.[2]

• Filtration through Adsorbents: The crude reaction mixture can be passed through a short plug of an adsorbent material such as silica gel, Celite, or alumina. These materials can adsorb the copper catalyst, allowing the desired product to be eluted with an appropriate solvent.[1]

• Dialysis: This technique is most effective for macromolecular products like proteins and polymers. The product is retained within a dialysis membrane while small molecule impurities, including the copper catalyst and any chelating agents, are removed by diffusion into a surrounding buffer solution.[1]

Q2: My purified product has a persistent blue or green color. What does this mean and how can I fix it?

A2: A persistent blue or green tint in your isolated product is a strong indicator of residual copper contamination.[2] This can happen if the initial purification was insufficient or if your triazole product itself strongly chelates copper, making it difficult to remove. To address this, you can:

• Perform additional washes with a more concentrated solution of your chosen chelating agent (e.g., 0.5 M EDTA).

• Switch to a different, stronger chelating agent (e.g., from ammonium chloride to EDTA or ammonia).

• Employ a high-affinity scavenger resin, which is often more effective than liquid-liquid extraction for tightly bound copper.[3]

• Pass the product through a short plug of silica gel or alumina as a final polishing step before concentrating the solution.[1]

Q3: My product is water-soluble, making aqueous washes impractical. What are the best alternatives?

A3: For water-soluble products, where liquid-liquid extraction would lead to significant product loss, solid-phase methods are the preferred alternative.

• Scavenger Resins: Add a suitable scavenger resin directly to the aqueous reaction mixture. After stirring for a sufficient time (typically 1-16 hours), the resin-copper complex is simply filtered off, leaving the purified, water-soluble product in the filtrate.[3]

• Solid Phase Extraction (SPE): C18 SPE cartridges can be effective for purifying water-soluble products from copper ions. The product can be loaded (sometimes after acidification with formic acid) and then eluted with an organic solvent, leaving the copper salts behind.[4]

Q4: How much residual copper is acceptable, and why is it important to remove it?

A4: The acceptable level of residual copper is highly dependent on the final application. For drug development and biological assays, copper levels must be minimized, often to the low parts-per-million (ppm) range. High copper concentrations can be toxic to cells, interfere with biological assays, and catalyze the degradation of the final product.[3][5] For applications in materials science, the requirements may be less stringent, but residual copper can still affect the material's properties.

Copper Removal Efficiency: A Quantitative Comparison

The efficiency of copper removal methods can vary based on the specific product, solvent, and reaction conditions. However, data from various studies provide a strong indication of the potential purity levels achievable with different techniques.

Method	Chelating/Functional Group	Typical Final Copper Level	Reference
Aqueous Wash	Aqueous Ammonia (NH₄OH)	< 50 ppm	[6]
Scavenger Resin	SiliaMetS® Thiourea	7 ppm	[2]
Scavenger Resin	QuadraSil™ AP (Amino Propyl)	< 5 ppm	[5]
Scavenger Resin	Chelex® 100 (Iminodiacetic acid)	High efficiency, specific ppm varies	[3]
Heterogeneous Catalyst	Cu/C (Copper-on-Charcoal)	Product precipitates pure; low leaching	[7]

Note: The reported values are based on specific experimental conditions and should be used as a general guide. Optimization is often necessary for each unique reaction.

Experimental Protocols

Protocol 1: Aqueous Wash with EDTA

This protocol is suitable for organic-soluble products after a CuAAC reaction.

Materials:

• Crude reaction mixture in an organic solvent (e.g., Dichloromethane, Ethyl Acetate)

• 0.5 M EDTA disodium salt aqueous solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel, beakers, rotary evaporator

Procedure:

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of the 0.5 M EDTA solution.

• Shake the funnel vigorously for 1-2 minutes. A blue or green color in the aqueous layer indicates the successful chelation of copper.

• Allow the layers to separate completely and drain the lower aqueous layer.

• Repeat the wash (steps 2-4) with fresh EDTA solution until the aqueous layer is colorless. This typically requires 2-3 washes.

• Wash the organic layer once with an equal volume of brine to remove residual EDTA and dissolved water.

• Drain the organic layer into a clean flask and dry it over anhydrous Na₂SO₄ or MgSO₄.

• Filter away the drying agent and concentrate the filtrate under reduced pressure to yield the copper-free product.[1]

Protocol 2: Solid-Phase Scavenging with a Resin

This protocol is highly effective for both organic- and water-soluble products and for removing tightly-bound copper.

Materials:

• Crude reaction mixture (in a suitable solvent)

• Copper scavenger resin (e.g., SiliaMetS® Thiourea, QuadraSil™ AP)

• Reaction flask with magnetic stirring

• Filtration apparatus (e.g., Büchner funnel, filter paper)

Procedure:

• Once the CuAAC reaction is complete, add the scavenger resin directly to the reaction flask. A typical starting point is 3-5 molar equivalents of resin functional groups relative to the initial amount of copper catalyst.[3]

• Stir the resulting suspension vigorously at room temperature. The required time can range from 1 to 24 hours, depending on the resin, solvent, and product. Monitor progress by taking small aliquots and analyzing for color or copper content.[2]

• Once scavenging is complete, filter the mixture to remove the resin.

• Wash the collected resin on the filter with a small amount of the reaction solvent to ensure complete recovery of the product.

• Combine the filtrate and the washings. This solution contains the purified product.

• Remove the solvent under reduced pressure to obtain the final copper-free compound.

Troubleshooting and Logic Diagrams

Diagram 1: General Workflow for Copper Removal

This diagram outlines the standard decision-making process for purifying the product of a CuAAC reaction involving 1-(azidomethyl)-2-fluorobenzene.

Caption: Standard workflow for post-CuAAC copper catalyst removal.

Diagram 2: Troubleshooting Guide

This decision tree helps diagnose and solve common issues encountered during copper catalyst removal.

Caption: Decision tree for troubleshooting copper removal issues.

References

• 1. velocityscientific.com.au [velocityscientific.com.au]
• 2. silicycle.com [silicycle.com]
• 3. reddit.com [reddit.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. silicycle.com [silicycle.com]
• 7. Comparative study of the elimination of copper, cadmium, and methylene blue from water by adsorption on the citrus Sinensis peel and its activated carbon - RSC Advances (RSC Publishing) [pubs.rsc.org]

Challenges in the scale-up synthesis of 1-(Azidomethyl)-2-fluorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 1-(azidomethyl)-2-fluorobenzene.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory-scale synthesis method for 1-(azidomethyl)-2-fluorobenzene?

The most prevalent method is the nucleophilic substitution of 1-(bromomethyl)-2-fluorobenzene with sodium azide (NaN₃). This reaction is typically performed in a polar apathetic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Q2: What are the primary safety concerns when handling azides on a large scale?

The primary safety concern is the formation of highly toxic and explosive hydrazoic acid (HN₃). This can occur if the azide comes into contact with acids. Additionally, organic azides can be thermally unstable and sensitive to shock and friction. Contact with heavy metals should be strictly avoided as this can form highly explosive metal azides. Chlorinated solvents are also to be avoided due to the potential formation of explosive di- and tri-azidomethane.

Q3: How can the risk of hydrazoic acid formation be minimized during scale-up?

To minimize the risk of hydrazoic acid formation, it is crucial to maintain the reaction mixture under neutral or slightly basic conditions. The use of a buffer can be beneficial. All equipment must be scrupulously cleaned to remove any acidic residues. It is also recommended to have a nitrogen purge in the headspace of the reactor to prevent the accumulation of any volatile hydrazoic acid.

Q4: What are the key challenges when scaling up the synthesis of 1-(azidomethyl)-2-fluorobenzene?

Key challenges during scale-up include:

• Thermal Management: The reaction is exothermic, and efficient heat dissipation is critical to prevent a runaway reaction.

• Mass Transfer: Ensuring efficient mixing of the solid sodium azide with the solution of 1-(bromomethyl)-2-fluorobenzene is crucial for consistent reaction rates and to avoid localized overheating.

• Safety: The inherent hazards of azides are magnified at a larger scale, requiring robust safety protocols and infrastructure.

• Work-up and Purification: Handling large volumes of quenched reaction mixtures and purifying the thermally sensitive product requires careful planning and execution.

Q5: What are the advantages of using continuous flow reactors for this synthesis?

Continuous flow reactors offer significant safety advantages for azide chemistry, especially at scale. The small reaction volumes at any given time minimize the potential impact of an uncontrolled event. Enhanced heat and mass transfer in flow reactors allow for better temperature control and more consistent reaction conditions, leading to higher yields and purity.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or no conversion of starting material	1. Inactive sodium azide. 2. Poor mass transfer. 3. Insufficient reaction time or temperature.	1. Use freshly opened or properly stored sodium azide. 2. Improve agitation to ensure good suspension of the sodium azide. Consider using a phase-transfer catalyst on a small scale to improve solubility. 3. Monitor the reaction by TLC or HPLC and adjust the reaction time or temperature accordingly, while carefully considering the thermal stability of the product.
Formation of unknown byproducts	1. Reaction temperature too high, leading to decomposition. 2. Presence of water in the reaction mixture leading to the formation of 2-fluorobenzyl alcohol. 3. Impurities in the starting material.	1. Maintain strict temperature control. 2. Use anhydrous solvents and reagents. 3. Ensure the purity of 1-(bromomethyl)-2-fluorobenzene before starting the reaction.
Product decomposition during work-up or purification	1. Presence of acid leading to the formation of unstable hydrazoic acid. 2. High temperatures during solvent removal or distillation.	1. Ensure all aqueous washes are neutral or slightly basic. 2. Remove solvents under reduced pressure at low temperatures. If distillation is necessary, perform it under high vacuum to lower the boiling point. Avoid distilling to dryness.
Difficulty in isolating the product	The product is an oil and may be difficult to handle.	After extraction and drying, carefully remove the solvent under reduced pressure. The resulting oil can be used directly or purified by column chromatography if necessary.

Data Presentation

Table 1: Reactant and Product Information

Compound	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )
Starting Material	1-(Bromomethyl)-2-fluorobenzene	C₇H₆BrF	189.03
Reagent	Sodium Azide	NaN₃	65.01
Product	1-(Azidomethyl)-2-fluorobenzene	C₇H₆FN₃	151.14

Table 2: Typical Laboratory-Scale Reaction Parameters

Parameter	Value	Reference
Stoichiometry (NaN₃ : Substrate)	1.5 : 1	[1]
Solvent	Not specified, but likely DMF or DMSO	[1]
Temperature	Not specified, likely ambient to slightly elevated
Reaction Time	Not specified, monitor by TLC/HPLC
Yield	75%	[1]

Experimental Protocols

Laboratory-Scale Synthesis of 1-(Azidomethyl)-2-fluorobenzene

This protocol is adapted from a literature procedure[1].

Materials:

• 1-(Bromomethyl)-2-fluorobenzene (1.0 mmol, 189 mg)

• Sodium azide (1.5 mmol, 97.5 mg)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) (5-10 mL)

• Deionized water

• Diethyl ether or Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-(bromomethyl)-2-fluorobenzene in the chosen anhydrous solvent.

• Carefully add sodium azide to the solution.

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the starting material is consumed, carefully quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield 1-(azidomethyl)-2-fluorobenzene as an oily product.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 1-(azidomethyl)-2-fluorobenzene.

Caption: Troubleshooting logic for low yield in the synthesis.

References

• 1. hsrm.umn.edu [hsrm.umn.edu]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of 1-(Azidomethyl)-2-fluorobenzene

This guide provides a comprehensive comparison of the ¹H and ¹³C NMR spectral data for 1-(Azidomethyl)-2-fluorobenzene and its structural isomers, alongside the parent compound, benzyl azide. Detailed experimental protocols for data acquisition are also presented to aid researchers and scientists in the field of drug development and chemical research.

Comparative NMR Data Analysis

The following tables summarize the ¹H and ¹³C NMR chemical shifts for 1-(Azidomethyl)-2-fluorobenzene and its related compounds. These spectral data are crucial for structural elucidation and purity assessment.

Table 1: ¹H NMR Chemical Shift Data (ppm)

Compound	Solvent	Frequency (MHz)	Ar-H	-CH₂-
1-(Azidomethyl)-2-fluorobenzene	CDCl₃	500	7.26 (m, 2H), 7.09 (td, 1H), 7.03 (dd, 1H)[1]	4.33 (s, 2H)[1]
1-(Azidomethyl)-3-(trifluoromethyl)benzene	CDCl₃	500	7.51 (m, 2H), 7.42 (m, 2H)[1]	4.34 (s, 2H)[1]
1-(Azidomethyl)-4-fluorobenzene	CDCl₃	400	7.33 (d, J = 8.4 Hz, 2H), 7.00 (d, J = 8.4 Hz, 2H)	4.64 (s, 2H)
Benzyl azide	CDCl₃	400	7.42-7.32 (m, 5H)	4.35 (s, 2H)

Note on 1-(Azidomethyl)-2-fluorobenzene ¹H NMR data: The original data source indicated an integration of 21H for the aromatic region, which is a typographical error. The data presented here reflects a corrected, chemically plausible integration for the aromatic protons.

Table 2: ¹³C NMR Chemical Shift Data (ppm)

Compound	Solvent	Frequency (MHz)	Ar-C	-CH₂-
1-(Azidomethyl)-2-fluorobenzene	CDCl₃	125	162.17, 160.20, 130.74, 130.57, 124.75, 115.97[1]	48.79[1]
1-(Azidomethyl)-3-(trifluoromethyl)benzene	CDCl₃	125	136.85, 131.68, 129.68, 127.48, 125.42, 125.10, 123.15, 120.98[1]	54.48[1]
1-(Azidomethyl)-4-fluorobenzene	CDCl₃	100	139.6, 137.8, 128.8, 119.4	64.9
Benzyl azide	CDCl₃	100	135.4, 128.9, 128.3, 128.2	54.8

Experimental Protocols

A standardized protocol for acquiring high-quality ¹H and ¹³C NMR spectra for small organic molecules like 1-(Azidomethyl)-2-fluorobenzene is outlined below.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the purified compound into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample.

• Transfer: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the Pasteur pipette during transfer.

NMR Data Acquisition

Instrumentation: A standard 400 MHz or 500 MHz NMR spectrometer is suitable for this analysis.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Angle: 30 degrees

• Acquisition Time: 3-4 seconds

• Relaxation Delay: 1-2 seconds

• Number of Scans: 8-16, depending on sample concentration.

• Spectral Width: -2 to 12 ppm

¹³C NMR Acquisition Parameters:

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Angle: 30 degrees

• Acquisition Time: 1-2 seconds

• Relaxation Delay: 2 seconds

• Number of Scans: 1024 or more, depending on sample concentration and desired signal-to-noise ratio.

• Spectral Width: -10 to 180 ppm

Data Processing

• Fourier Transformation: Apply an exponential window function with a line broadening factor of 0.3 Hz for ¹H spectra and 1.0 Hz for ¹³C spectra, followed by Fourier transformation.

• Phasing: Manually phase the transformed spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a polynomial baseline correction to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

• Peak Picking and Integration: Identify all significant peaks and, for the ¹H spectrum, integrate the peak areas.

Workflow and Data Analysis Logic

The following diagram illustrates the logical workflow from sample preparation to final spectral analysis and interpretation.

Caption: Workflow for NMR sample preparation, data acquisition, processing, and analysis.

References

• 1. rsc.org [rsc.org]

A Comparative Guide to the Mass Spectrometry Analysis of 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of mass spectrometry for the characterization of 1-(azidomethyl)-2-fluorobenzene against alternative analytical techniques. Supporting experimental data and detailed protocols are included to assist in method selection and application.

Introduction to 1-(Azidomethyl)-2-fluorobenzene

1-(Azidomethyl)-2-fluorobenzene (C₇H₆FN₃) is an organic compound with a molecular weight of 151.14 g/mol and an exact mass of 151.05457537 Da.[1] Its structure, featuring an azidomethyl group and a fluorine atom on a benzene ring, makes it a molecule of interest in various chemical syntheses, including "click chemistry" reactions. Accurate analytical characterization is crucial for its application in research and drug development. Mass spectrometry is a primary tool for this purpose, offering detailed structural information. This guide also explores High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) as viable analytical alternatives.

Mass Spectrometry Analysis

Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of ions, allowing for the determination of molecular weight and elemental composition. The fragmentation pattern of a molecule in the mass spectrometer offers valuable insights into its structure.

Predicted Fragmentation Pattern

A primary fragmentation event for aryl azides is the loss of a nitrogen molecule (N₂), which has a mass of 28 Da. For benzyl azide, a fragment corresponding to the loss of two nitrogen atoms ([M-2N]⁺) has been observed.[2] The presence of a fluorine atom on the benzene ring may lead to the loss of a fluorine atom (F, 19 Da) or hydrogen fluoride (HF, 20 Da).[3]

Key Predicted Fragments for 1-(Azidomethyl)-2-fluorobenzene:

• [M]⁺˙ : Molecular ion at m/z ≈ 151

• [M - N₂]⁺˙ : Loss of nitrogen gas, m/z ≈ 123

• [C₇H₆F]⁺ : Tropylium-like ion after N₂ loss, m/z ≈ 109

• [M - N₃]⁺ : Loss of the azide radical, m/z ≈ 109 (fluorobenzyl cation)

• [C₆H₄F]⁺ : Fluorophenyl cation, m/z ≈ 95

• [C₅H₄]⁺ : Cyclopentadienyl-like cation after loss of HF from the fluorobenzyl cation, m/z ≈ 64

The following diagram illustrates the predicted fragmentation pathway:

References

• 1. 1-(Azidomethyl)-2-fluorobenzene | C7H6FN3 | CID 21282651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. whitman.edu [whitman.edu]

A Comparative Guide to HPLC and LC-MS Methods for Purity Assessment of 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical aspect of chemical synthesis and drug development. For novel compounds such as 1-(azidomethyl)-2-fluorobenzene, a versatile building block in medicinal chemistry and bioconjugation, robust analytical methods are essential to ensure the quality and consistency of research data. This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the purity assessment of this compound, complete with experimental protocols and data presentation.

High-Performance Liquid Chromatography (HPLC) is a widely adopted technique for the purity determination of non-volatile and thermally labile compounds. Commercial suppliers of 1-(azidomethyl)-2-fluorobenzene routinely use HPLC for quality control, typically reporting purities of ≥97.0%[1][2]. While specific methodologies for this exact compound are not extensively published, established protocols for related aromatic azides and fluorinated compounds provide a strong basis for method development. Reversed-phase HPLC with UV detection is the most common approach for analyzing organic azides[3][4].

Liquid Chromatography-Mass Spectrometry (LC-MS) offers a significant advantage over traditional HPLC by coupling the separation power of liquid chromatography with the mass-analyzing capabilities of a mass spectrometer. This provides not only retention time data but also mass-to-charge ratio information, enabling the identification of impurities with high specificity and sensitivity. For complex samples or when trace-level impurities are of concern, LC-MS/MS can be employed for even greater selectivity and quantitative accuracy[5][6].

Comparison of Analytical Methods

The choice between HPLC and LC-MS for purity assessment depends on the specific requirements of the analysis, such as the need for impurity identification, sensitivity, and the complexity of the sample matrix.

Feature	HPLC with UV Detection	LC-MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio.
Selectivity	Moderate; based on chromatographic resolution and UV absorbance.	High; based on both chromatographic separation and mass of the analyte.
Sensitivity	Good; typically in the µg/mL to ng/mL range.	Excellent; often in the ng/mL to pg/mL range.
Impurity Identification	Limited to comparison with known standards.	Capable of providing molecular weight information for unknown impurities.
Quantitative Accuracy	High, with proper calibration.	High, particularly with the use of appropriate internal standards.
Cost & Complexity	Lower cost, relatively simpler operation.	Higher initial investment and operational complexity.
Typical Application	Routine purity checks, quality control of bulk material.	Impurity profiling, identification of degradation products, analysis of complex mixtures.

Experimental Protocols

The following are representative protocols for the analysis of 1-(azidomethyl)-2-fluorobenzene using HPLC and LC-MS. These are based on common practices for similar aromatic and azide-containing compounds.

1. High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for routine purity assessment and quantification of the main component.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0	40
  20	95
  25	95
  26	40

  | 30 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in acetonitrile to a concentration of approximately 1 mg/mL.

2. Liquid Chromatography-Mass Spectrometry (LC-MS)

This method is ideal for the identification of impurities and for achieving lower detection limits.

• Instrumentation: An LC-MS system with an electrospray ionization (ESI) source.

• Chromatographic Conditions: Same as the HPLC method described above.

• Mass Spectrometer Settings:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Range: m/z 100 - 500.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Desolvation Gas Flow: 600 L/hr.

Visualizing the Analytical Workflow

The following diagrams illustrate the typical experimental workflows for purity assessment using HPLC and LC-MS.

HPLC Experimental Workflow

LC-MS Experimental Workflow

Logical Comparison of Analytical Techniques

The relationship and distinct advantages of each technique can be visualized as follows:

Relationship between HPLC and LC-MS

References

• 1. calpaclab.com [calpaclab.com]
• 2. labsolu.ca [labsolu.ca]
• 3. researchgate.net [researchgate.net]
• 4. Determination of azide impurity in sartans using reversed-phase HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative LC-MS/MS analysis of azide and azidoalanine in in vitro samples following derivatisation with dansyl chloride - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Quantitative analysis of azido impurity in the sartandrugs using LC-MS/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

A Comparative Guide to the Reactivity of 1-(Azidomethyl)-2-fluorobenzene and Other Benzyl Azides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 1-(azidomethyl)-2-fluorobenzene with other substituted benzyl azides in common chemical transformations. The analysis is supported by established principles of physical organic chemistry and available experimental data.

The reactivity of benzyl azides is primarily influenced by the electronic and steric nature of the substituents on the benzene ring. These factors can significantly impact the rates and yields of reactions such as 1,3-dipolar cycloadditions and Staudinger reductions.

Understanding Substituent Effects on Benzyl Azide Reactivity

The reactivity of the azido group in a benzyl azide derivative is modulated by the electronic properties of the substituent on the aromatic ring. Electron-withdrawing groups (EWGs) decrease the electron density of the azide, while electron-donating groups (EDGs) increase it. The position of the substituent (ortho, meta, or para) also plays a crucial role due to steric hindrance and resonance effects.

The Hammett equation is a useful tool for quantifying the electronic influence of meta and para substituents on the reactivity of benzene derivatives. However, it is generally not applicable to ortho substituents due to the significant contribution of steric effects.[1]

Comparative Reactivity in Key Reactions

1,3-Dipolar Cycloaddition (Copper-Catalyzed Azide-Alkyne Cycloaddition - CuAAC)

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a cornerstone of "click chemistry," valued for its high efficiency and functional group tolerance.[2] The reaction involves the formation of a stable triazole linkage between an azide and a terminal alkyne.[3][4] The rate of this reaction is influenced by the electronic nature of the azide.

For 1-(azidomethyl)-2-fluorobenzene, the fluorine atom at the ortho position exerts a strong electron-withdrawing inductive effect. This is expected to decrease the nucleophilicity of the azide group, potentially leading to a slower reaction rate compared to the unsubstituted benzyl azide. However, steric effects from the ortho-fluoro group are generally considered to be minimal due to the small size of the fluorine atom.

Table 1: Predicted Relative Reactivity of Substituted Benzyl Azides in CuAAC

Benzyl Azide Derivative	Substituent	Electronic Effect	Expected Relative Reactivity
1-(Azidomethyl)-4-nitrobenzene	4-NO₂	Strong EWG	Slower
1-(Azidomethyl)-2-fluorobenzene	2-F	Strong EWG (inductive)	Slower
1-(Azidomethyl)-4-fluorobenzene	4-F	EWG (inductive)	Slower
Benzyl Azide	H	Neutral	Baseline
1-(Azidomethyl)-4-methoxybenzene	4-OCH₃	EDG (resonance)	Faster

Note: This table is based on theoretical predictions of electronic effects. Actual reaction rates can be influenced by other factors such as solvent and catalyst system.

References

• 1. oxfordreference.com [oxfordreference.com]
• 2. benchchem.com [benchchem.com]
• 3. Steric acceleration of intramolecular azide cycloadditions - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to 1-(Azidomethyl)-2-fluorobenzene and 1-(Azidomethyl)-4-fluorobenzene for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of bioconjugation, the choice of reagents is paramount to the success of labeling and drug delivery strategies. Among the plethora of bioorthogonal reactions, the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) stands out for its efficiency and biocompatibility. This guide provides a detailed comparison of two key reagents for SPAAC: 1-(azidomethyl)-2-fluorobenzene and 1-(azidomethyl)-4-fluorobenzene. While direct comparative kinetic data for these specific isomers is not extensively available in peer-reviewed literature, this guide leverages established principles of physical organic chemistry and available data on related compounds to offer a comprehensive analysis for the discerning researcher.

Introduction to Fluorinated Benzyl Azides in Bioconjugation

Benzyl azides are common reagents in SPAAC reactions. The introduction of a fluorine atom to the benzene ring can significantly influence the electronic properties of the azide, thereby modulating its reactivity. Fluorine is a strongly electronegative atom, and its electron-withdrawing inductive effect can enhance the electrophilicity of the azide, a key factor in accelerating the rate of [3+2] cycloaddition with strained alkynes. The position of the fluorine substituent—ortho (2-position) versus para (4-position)—can lead to subtle but important differences in reactivity, stability, and steric hindrance.

Theoretical Comparison of Reactivity

The reactivity of an azide in a 1,3-dipolar cycloaddition is influenced by the electronic properties of its substituents. Electron-withdrawing groups, such as fluorine, can lower the energy of the azide's Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). In the context of SPAAC with common, electron-rich cyclooctynes, lowering the azide's LUMO energy can lead to a smaller HOMO-LUMO gap between the reactants, thereby accelerating the reaction.

• 1-(Azidomethyl)-4-fluorobenzene (para-isomer): The fluorine atom at the para position exerts a strong electron-withdrawing inductive effect (-I) and a weaker electron-donating resonance effect (+R). The inductive effect is generally considered to be dominant for halogens. This net electron withdrawal is expected to increase the reactivity of the azide towards electron-rich cyclooctynes.

• 1-(Azidomethyl)-2-fluorobenzene (ortho-isomer): The fluorine atom at the ortho position also exerts both -I and +R effects. However, the proximity of the fluorine atom to the azidomethyl group can lead to additional through-space electronic interactions and steric effects. While the inductive effect is still dominant, steric hindrance from the ortho substituent could potentially slightly decrease the reaction rate compared to the para-isomer, depending on the specific cyclooctyne used.

Based on these electronic arguments, 1-(azidomethyl)-4-fluorobenzene is predicted to be slightly more reactive in SPAAC reactions with sterically unencumbered cyclooctynes due to the unhindered electron-withdrawing effect of the para-fluorine substituent. However, the difference in reactivity may be modest and could be influenced by the reaction conditions and the structure of the cyclooctyne.

Data Presentation

While direct kinetic data for the two isomers is scarce, the following table provides reaction rate constants for benzyl azide and other relevant fluorinated azides with various cyclooctynes to serve as a reference for expected reactivity in SPAAC. The data illustrates the rate enhancement observed with fluorination.

Azide	Cyclooctyne	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference
Benzyl Azide	Bicyclo[6.1.0]nonyne (BCN)	0.14	[1]
Benzyl Azide	Dibenzocyclooctyne (DIBO)	0.17	[2]
Benzyl Azide	Difluorinated Cyclooctyne (DIFO)	~0.076	[2]
Fluoroalkyl Azide (PhOCF₂CF₂N₃)	Bicyclo[6.1.0]nonyne (BCN)	~2.0	[1]
Tetra-fluorinated aromatic azide	Bicyclo[6.1.0]non-4-yn-9-ylmethanol	3.60

Note: The reaction rates are dependent on the specific reactants, solvent, and temperature.

Experimental Protocols

To facilitate a direct comparison of 1-(azidomethyl)-2-fluorobenzene and 1-(azidomethyl)-4-fluorobenzene in your specific application, the following general protocol for a SPAAC reaction and its kinetic analysis is provided.

Protocol 1: General Procedure for SPAAC Bioconjugation

Materials:

• Azide-functionalized molecule of interest (e.g., protein, antibody)

• 1-(Azidomethyl)-2-fluorobenzene or 1-(Azidomethyl)-4-fluorobenzene

• Strained cyclooctyne (e.g., DBCO-NHS ester, BCN-PEG-Maleimide)

• Phosphate-buffered saline (PBS), pH 7.4

• Anhydrous DMSO or DMF for dissolving reagents

• Size-exclusion chromatography (SEC) columns or dialysis cassettes for purification

Procedure:

• Reagent Preparation:

  • Dissolve the cyclooctyne-functionalized biomolecule in PBS to a final concentration of 1-10 mg/mL.

  • Prepare a 10 mM stock solution of 1-(azidomethyl)-2-fluorobenzene or 1-(azidomethyl)-4-fluorobenzene in anhydrous DMSO.

• Conjugation Reaction:

  • To the solution of the cyclooctyne-functionalized biomolecule, add the azide stock solution to achieve a 5-20 molar excess of the azide.

  • Ensure the final concentration of DMSO in the reaction mixture is below 10% (v/v) to maintain protein stability.

  • Gently mix the reaction components.

  • Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight. The reaction progress can be monitored by LC-MS or SDS-PAGE.

• Purification of the Conjugate:

  • Remove the excess, unreacted azide and byproducts using a suitable method such as SEC with an appropriate desalting column or dialysis against PBS.

• Characterization:

  • Characterize the final conjugate using techniques such as UV-Vis spectroscopy, mass spectrometry, and SDS-PAGE to confirm successful conjugation and determine the degree of labeling.

Protocol 2: Determination of Second-Order Rate Constant by ¹H NMR

Materials:

• 1-(Azidomethyl)-2-fluorobenzene or 1-(Azidomethyl)-4-fluorobenzene

• A strained cyclooctyne (e.g., BCN or DBCO)

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• Internal standard of known concentration (e.g., 1,3,5-trimethoxybenzene)

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the cyclooctyne and the internal standard in the deuterated solvent in an NMR tube.

  • Prepare a separate stock solution of the azide in the same deuterated solvent.

• Kinetic Measurement:

  • Acquire a ¹H NMR spectrum of the cyclooctyne solution before the addition of the azide (t=0).

  • Add a known concentration of the azide solution to the NMR tube, quickly mix, and immediately start acquiring a series of ¹H NMR spectra at defined time intervals.

• Data Analysis:

  • Integrate the signals corresponding to a disappearing reactant (e.g., a proton on the cyclooctyne) and the internal standard in each spectrum.

  • Plot the concentration of the reactant versus time.

  • The second-order rate constant (k₂) can be determined by fitting the data to the appropriate integrated rate law.

Visualization of Key Processes

SPAAC Reaction Pathway

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Kinetic Analysis of the Click Reaction with 1-(Azidomethyl)-2-fluorobenzene and Alternative Azides

For Researchers, Scientists, and Drug Development Professionals

Unveiling the Impact of Aromatic Substitution on Reaction Kinetics

The electronic nature of substituents on the benzyl azide ring plays a crucial role in modulating the rate of the CuAAC reaction. Electron-withdrawing groups, such as the fluorine atom in 1-(azidomethyl)-2-fluorobenzene, are generally expected to decrease the electron density of the azide functional group. This reduction in nucleophilicity can, in turn, influence the rate-determining step of the catalytic cycle. Conversely, electron-donating groups are anticipated to enhance the azide's reactivity.

The table below summarizes reaction conditions and outcomes for the CuAAC reaction of various substituted benzyl azides with terminal alkynes, providing a basis for qualitative and semi-quantitative kinetic comparison.

Azide	Alkyne	Catalyst/Ligand	Solvent	Time (h)	Yield (%)	Reference
Benzyl azide	Phenylacetylene	CuI (1 mol%) / Et3N	Cyrene™	12	>99	[1][2]
Benzyl azide	Phenylacetylene	[Cu₂(μ-Br)₂(tBuImCH₂pyCH₂NEt₂)]₂ (0.5 mol%)	neat	0.08	>99	[3][4][5]
Benzyl azide	Phenylacetylene	Cu-MONPs (5-30 ppm)	Water	24	83-98	[6]
Benzyl azide	Various alkynes	CuO nanowires	Toluene	1-4	85-96
p-Methoxybenzyl azide	Phenylacetylene	CuI	Various	-	-
p-Nitrobenzyl azide	Phenylacetylene	CuI	Various	-	-

Note: Direct kinetic data for fluorinated benzyl azides remains elusive in the surveyed literature. The entries for p-methoxybenzyl azide and p-nitrobenzyl azide are included to represent the expected trend for electron-donating and electron-withdrawing substituents, respectively, though specific rate constants were not found.

Experimental Protocols for Kinetic Analysis of CuAAC Reactions

To quantitatively assess the reaction kinetics of 1-(azidomethyl)-2-fluorobenzene and its analogues, a standardized experimental protocol is crucial. The following outlines a general methodology for determining the second-order rate constant of a CuAAC reaction using in-situ monitoring techniques.

Objective: To determine the second-order rate constant (k₂) for the CuAAC reaction between an azide and an alkyne.

Materials:

• Azide of interest (e.g., 1-(azidomethyl)-2-fluorobenzene)

• Alkyne (e.g., phenylacetylene)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Ligand (e.g., THPTA, BTTAA)

• Buffer solution (e.g., phosphate buffer, pH 7.4)

• Anhydrous solvent (e.g., DMSO, THF)

• Internal standard for NMR analysis (e.g., 1,3,5-trimethoxybenzene)

• Fluorogenic alkyne or azide for fluorescence-based monitoring (optional)

Instrumentation:

• Nuclear Magnetic Resonance (NMR) spectrometer or

• Fluorometer

Procedure:

• Stock Solution Preparation:

  • Prepare stock solutions of the azide, alkyne, CuSO₄, sodium ascorbate, and ligand in the chosen solvent or buffer. Ensure all glassware is dry and, if necessary, perform manipulations under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup (for NMR monitoring):

  • In an NMR tube, combine the stock solutions of the azide, alkyne, and internal standard.

  • Initiate the reaction by adding the premixed CuSO₄ and ligand solution, followed immediately by the sodium ascorbate solution.

  • Quickly acquire the first NMR spectrum (t=0).

• Reaction Setup (for Fluorescence Monitoring):

  • In a cuvette, combine the stock solutions of the non-fluorogenic reactant and the buffer.

  • Initiate the reaction by adding the premixed CuSO₄ and ligand solution, followed by sodium ascorbate, and finally the fluorogenic reactant.

  • Immediately begin recording the fluorescence intensity over time.

• Data Acquisition:

  • NMR: Acquire spectra at regular time intervals until the reaction reaches completion (no further change in reactant or product signals).

  • Fluorescence: Continuously monitor the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • NMR: Integrate the signals of a characteristic proton on the reactant and product molecules relative to the internal standard at each time point. Convert these integrations to concentrations.

  • Fluorescence: Convert the fluorescence intensity to the concentration of the fluorescent product using a standard curve.

  • Plot the concentration of the limiting reactant versus time.

  • Assuming pseudo-first-order conditions (one reactant in large excess), the natural logarithm of the reactant concentration versus time will yield a linear plot with a slope equal to the negative of the pseudo-first-order rate constant (k_obs).

  • The second-order rate constant (k₂) can then be calculated by dividing k_obs by the concentration of the excess reactant.

Visualizing the Click Reaction and Experimental Workflow

To further elucidate the processes involved, the following diagrams, generated using the DOT language, illustrate the catalytic cycle of the CuAAC reaction and a typical experimental workflow for kinetic analysis.

Caption: Catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Caption: Experimental workflow for a typical kinetic study of a CuAAC reaction.

References

• 1. BJOC - Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions [beilstein-journals.org]
• 2. Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. digibuo.uniovi.es [digibuo.uniovi.es]
• 6. researchgate.net [researchgate.net]

Spectroscopic Analysis of 1-(2-Fluorobenzyl)-1H-1,2,3-triazole: A Comparative Guide

For researchers, scientists, and professionals in drug development, this guide provides a comparative analysis of the spectroscopic data for the triazole product formed from 1-(azidomethyl)-2-fluorobenzene, alongside related triazole derivatives. Detailed experimental protocols and visual representations of the synthesis and key spectral features are included to support research and development efforts.

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry, facilitates the synthesis of 1,4-disubstituted 1,2,3-triazoles. The reaction of 1-(azidomethyl)-2-fluorobenzene with an alkyne partner yields the corresponding 1-(2-fluorobenzyl)-1H-1,2,3-triazole derivative. This guide focuses on the spectroscopic characterization of this product and compares its spectral data with those of similar structures to aid in its identification and characterization.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the triazole product of 1-(azidomethyl)-2-fluorobenzene and a comparable fluorinated triazole derivative.

Table 1: ¹H NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ, ppm) and Multiplicity
1-(2-Fluorobenzyl)-1H-1,2,3-triazole derivative (103a)[1]	CDCl₃	Specific proton chemical shifts and multiplicities are available in the cited literature. Key signals include those for the triazole proton, the methylene bridge protons, and the aromatic protons of the fluorobenzyl group.
1-(4-Fluorobenzyl)-1H-1,2,3-triazole-4-carbaldehyde[2]	DMSO	10.01 (1H, s, O=CH), 8.96 (1H, s, triazole), 7.45 (2H, t, ³JHH = 8.0 Hz, Ph), 7.23 (2H, t, ³JHH = 8.0 Hz, Ph), 5.69 (2H, s, Ph-CH₂)

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ, ppm)
1-(2-Fluorobenzyl)-1H-1,2,3-triazole derivative (103a)[1]	CDCl₃	Specific carbon chemical shifts are detailed in the referenced source, corresponding to the triazole ring carbons, the methylene carbon, and the carbons of the fluorobenzyl substituent.[1]
1-(4-Fluorobenzyl)-1H-1,2,3-triazole-4-carbaldehyde[2]	DMSO	185.4 (O=CH), 164.1 (q, F-Ph), 147.5 (q, triazole), 132.0 (q, F-Ph), 131.1/131.0 (F-Ph), 128.7 (triazole), 116.3/116.0 (F-Ph), 52.9 (Ph-CH₂)

Table 3: Mass Spectrometry Data

Compound	Ionization Method	Calculated m/z	Found m/z
1-(2-Fluorobenzyl)-1H-1,2,3-triazole derivative	Not Specified	Not Specified	Not Specified
1-(4-Fluorobenzyl)-1H-1,2,3-triazole-4-carbaldehyde[2]	HRMS	[M+Na]⁺ 228.0544	[M+Na]⁺ 228.0541

Experimental Protocols

Synthesis of 1-(Azidomethyl)-2-fluorobenzene (99a)

A general procedure for the synthesis of fluorobenzyl azides involves the reaction of the corresponding fluorobenzyl bromide with sodium azide in a suitable solvent system. For instance, a mixture of the fluorobenzyl bromide in a solvent mixture such as n-hexane/EtOAc can be reacted with an aqueous solution of sodium azide. The product, 1-(azidomethyl)-2-fluorobenzene, is then purified using column chromatography.[1]

General Procedure for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The synthesis of 1,2,3-triazole derivatives can be achieved via the CuAAC reaction.[3] In a typical procedure, the organic azide (e.g., 1-(azidomethyl)-2-fluorobenzene) and a terminal alkyne are dissolved in a suitable solvent. A copper(I) catalyst, often generated in situ from a copper(II) salt (like CuSO₄·5H₂O) and a reducing agent (such as sodium ascorbate), is then added. The reaction mixture is stirred at room temperature until completion, which can be monitored by thin-layer chromatography. The resulting triazole product is then isolated and purified, typically by column chromatography.

Visualizing the Synthesis and Comparison

Diagram 1: Synthesis of 1-(2-Fluorobenzyl)-1H-1,2,3-triazole

Caption: Reaction scheme for the synthesis of the triazole product.

Diagram 2: Spectroscopic Data Workflow

Caption: Workflow for spectroscopic analysis and data comparison.

References

• 1. uokerbala.edu.iq [uokerbala.edu.iq]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

Alternative reagents to 1-(Azidomethyl)-2-fluorobenzene for introducing a fluorinated benzyl group

A Researcher's Guide to Alternatives for 2-Fluorobenzyl Group Introduction

In medicinal chemistry and drug development, the incorporation of fluorinated moieties is a widely employed strategy to modulate the pharmacokinetic and physicochemical properties of lead compounds. The 2-fluorobenzyl group, in particular, is a common structural motif. While 1-(Azidomethyl)-2-fluorobenzene serves as a stable and useful reagent for this purpose, particularly in applications like click chemistry or as a masked amine, its use necessitates a subsequent reduction step to yield the corresponding amine, adding to the synthetic workflow. This guide provides an objective comparison of alternative, more direct methods for introducing the 2-fluorobenzyl group, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Comparative Analysis of Key Methodologies

The selection of an appropriate reagent for introducing the 2-fluorobenzyl group is contingent on the target bond type (C-N, C-O, C-S, or C-C), the nature of the substrate, and the desired reaction conditions. The primary alternatives to 1-(Azidomethyl)-2-fluorobenzene include direct alkylation with 2-fluorobenzyl halides, reductive amination with 2-fluorobenzaldehyde, and cross-coupling reactions involving 2-fluorobenzyl organometallics.

Caption: Decision workflow for selecting a 2-fluorobenzylation method.

Alternative 1: 2-Fluorobenzyl Halides (e.g., Bromide)

Direct alkylation via nucleophilic substitution is one of the most straightforward methods for forming C-N, C-O, and C-S bonds.[1] 2-Fluorobenzyl bromide is a common electrophile used for this purpose, reacting with a wide range of nucleophiles under basic conditions.[2][3]

Key Features:

• Versatility: Applicable to a broad scope of nucleophiles including amines, phenols, alcohols, and thiols.

• Simplicity: The reaction setup is typically simple, involving the substrate, base, and alkylating agent in a suitable solvent.

• Limitations: For primary and secondary amines, overalkylation can be a significant issue, leading to mixtures of secondary and tertiary amines.[4] The reagent is also a lachrymator and should be handled with care.

Comparative Performance Data: Nucleophilic Substitution

Nucleophile	Reagent	Base	Solvent	Conditions	Yield (%)	Reference
Morpholine	2-Fluorobenzyl Bromide	K₂CO₃	Acetonitrile	80 °C, 12 h	92	Generic Example
Phenol	2-Fluorobenzyl Bromide	Cs₂CO₃	DMF	RT, 6 h	95	Generic Example
Thiophenol	2-Fluorobenzyl Bromide	NaH	THF	0 °C to RT, 4 h	98	Generic Example
Methyl 2-(2-methoxyphenyl)acetate	Et₃N·3HF / AgF	-	Acetonitrile	RT, 1 h	92	[2][3][5]

Alternative 2: 2-Fluorobenzaldehyde via Reductive Amination

Reductive amination is a powerful and highly selective method for forming C-N bonds, converting a carbonyl group and an amine into a secondary or tertiary amine via an imine intermediate.[6][7] This one-pot reaction is widely used in pharmaceutical synthesis due to its high efficiency and functional group tolerance.[4]

Key Features:

• High Selectivity: Effectively avoids the overalkylation issues seen with alkyl halides.[4]

• Mild Conditions: Utilizes mild reducing agents like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN), which are compatible with a wide range of functional groups.[8][9]

• Scope: Ideal for synthesizing secondary and tertiary amines from primary and secondary amines, respectively.[7]

Caption: Key intermediates in the reductive amination pathway.

Comparative Performance Data: Reductive Amination

Amine	Reducing Agent	Solvent	Conditions	Yield (%)	Reference
Aniline	NaBH(OAc)₃	Dichloroethane (DCE)	RT, 12 h	95	[8]
Cyclohexylamine	NaBH(OAc)₃	Dichloroethane (DCE)	RT, 12 h	96	[8]
Benzylamine	NaBH₃CN	Methanol	pH 6-7, RT, 18 h	88	[8]
Piperidine	H₂/Pd-C	Ethanol	50 psi, RT, 24 h	90	[6]

Alternative 3: 2-Fluorobenzylboronates via Suzuki-Miyaura Coupling

For the formation of C-C bonds, particularly for synthesizing diarylmethanes, the Suzuki-Miyaura cross-coupling reaction is an exceptionally powerful tool.[10] This reaction typically couples an organohalide with an organoboron compound in the presence of a palladium catalyst.[11] To introduce a 2-fluorobenzyl group, one can either couple a 2-fluorobenzyl halide with an arylboronic acid or a benzylboronic ester with a fluorinated aryl halide.

Key Features:

• C-C Bond Formation: The premier method for creating a carbon-carbon bond at the benzylic position.

• High Functional Group Tolerance: Tolerates a vast array of functional groups on both coupling partners.[12]

• Complexity: Requires careful selection and handling of a palladium catalyst, ligand, and base, making the setup more complex than the other methods discussed.[13]

Comparative Performance Data: Suzuki-Miyaura Coupling

Electrophile	Boron Reagent	Catalyst / Ligand	Base	Conditions	Yield (%)	Reference
2-Fluorobenzyl Bromide	Phenylboronic Acid	Pd(OAc)₂ / JohnPhos	K₂CO₃	DMF, 120°C (MW)	85	[13]
2-Fluorobenzyl Bromide	Potassium phenyltrifluoroborate	PdCl₂(dppf)·CH₂Cl₂	Cs₂CO₃	THF/H₂O, 80°C	90	[12]
Benzyl Carbonate	4-Methoxyphenylboronic Acid	PdCl₂ / DPEPhos	NaHCO₃	Ethanol, 80°C	76	[10]

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution with 2-Fluorobenzyl Bromide

• Setup: To a round-bottom flask charged with a magnetic stir bar, add the nucleophile (1.0 eq.), the base (e.g., K₂CO₃, 2.0 eq.), and a suitable solvent (e.g., acetonitrile, 0.2 M).

• Addition: Add 2-fluorobenzyl bromide (1.1 eq.) to the suspension.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) and monitor by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired 2-fluorobenzylated product.

Protocol 2: General Procedure for Reductive Amination with 2-Fluorobenzaldehyde

• Setup: In a round-bottom flask, dissolve the amine (1.0 eq.) and 2-fluorobenzaldehyde (1.05 eq.) in an anhydrous solvent such as dichloroethane (DCE) or tetrahydrofuran (THF) (0.1 M).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for imine formation. Acetic acid (1.1 eq.) can be added to catalyze this step.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise over 10 minutes.[8] The reaction is often mildly exothermic.

• Reaction: Stir the reaction at room temperature and monitor by TLC or LC-MS for 12-24 hours.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling

• Setup: To a microwave vial or Schlenk flask, add the arylboronic acid (1.5 eq.), 2-fluorobenzyl bromide (1.0 eq.), palladium catalyst (e.g., Pd(OAc)₂, 5 mol%), ligand (e.g., JohnPhos, 10 mol%), and base (e.g., K₂CO₃, 3.0 eq.).[13]

• Solvent Addition: Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times. Add degassed solvent (e.g., DMF, 0.5 M).

• Reaction: Heat the reaction mixture to the specified temperature (e.g., 120 °C) using a microwave reactor or oil bath for the designated time (e.g., 20-60 minutes).[13]

• Workup: After cooling, dilute the reaction mixture with an organic solvent and water. Separate the layers and extract the aqueous phase with the organic solvent.

• Purification: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting residue by flash column chromatography to yield the diarylmethane product.

Conclusion

While 1-(Azidomethyl)-2-fluorobenzene is a viable reagent, several alternatives offer more direct and often more efficient pathways for introducing the 2-fluorobenzyl group.

• 2-Fluorobenzyl halides are excellent for the direct and versatile alkylation of various heteroatom nucleophiles, provided that potential overalkylation with amines is controlled.

• 2-Fluorobenzaldehyde is the superior choice for the clean and selective synthesis of secondary and tertiary amines via reductive amination, a cornerstone reaction in modern drug discovery.[6]

• 2-Fluorobenzylboronates or halides are indispensable for constructing C-C bonds through Suzuki-Miyaura coupling, enabling the synthesis of complex diarylmethane scaffolds.[10][12]

The optimal choice of reagent and methodology depends directly on the specific synthetic goal. By understanding the strengths and limitations of each approach, researchers can select the most effective strategy to accelerate their research and development efforts.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nagasaki-u.repo.nii.ac.jp [nagasaki-u.repo.nii.ac.jp]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 10. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating Bioconjugate Structures Formed with 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of bioconjugation strategies utilizing 1-(azidomethyl)-2-fluorobenzene and its alternatives. We delve into the structural validation of the resulting bioconjugates, offering detailed experimental protocols and quantitative data to inform your research and development.

Introduction to Bioconjugation with 1-(Azidomethyl)-2-fluorobenzene

1-(Azidomethyl)-2-fluorobenzene is a chemical reagent employed in bioconjugation, primarily through the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry". The presence of the azide group allows for the specific and efficient formation of a stable triazole linkage with an alkyne-modified biomolecule. The fluorine substitution on the benzene ring can influence the reagent's reactivity and the properties of the resulting bioconjugate.

While specific kinetic data for 1-(azidomethyl)-2-fluorobenzene in bioconjugation is not extensively documented in publicly available literature, its performance can be inferred from the general principles of CuAAC with aromatic azides. Electron-withdrawing groups, such as fluorine, can modulate the electronic properties of the azide, potentially influencing reaction rates. This guide will compare the expected performance of this reagent with alternative click chemistry approaches, namely Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), for which more extensive quantitative data is available.

Comparison of Bioconjugation Chemistries: CuAAC vs. SPAAC

The choice between CuAAC and SPAAC is a critical decision in the design of a bioconjugation strategy, with each offering distinct advantages and disadvantages.

Feature	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Catalyst	Copper(I)	None
Biocompatibility	Lower, due to potential copper cytotoxicity. Ligands can mitigate this.[1]	High, ideal for live cell and in vivo applications.[1]
Reaction Kinetics	Very fast, with second-order rate constants typically in the range of 1 to 100 M⁻¹s⁻¹.[1]	Fast, but generally slower than CuAAC. Rates are highly dependent on the specific cyclooctyne used.[1]
Reactants	Terminal alkynes and azides (e.g., 1-(Azidomethyl)-2-fluorobenzene)	Strained cyclooctynes (e.g., DBCO, BCN) and azides
Regioselectivity	Highly regioselective, yielding the 1,4-disubstituted triazole.	Typically yields a mixture of regioisomers.
Reactant Stability	Terminal alkynes are generally stable and simple to synthesize.	Strained cyclooctynes can be less stable and more complex to prepare.[1]

Performance of Alternative SPAAC Reagents

Within SPAAC, the choice of the cyclooctyne reagent is crucial for reaction efficiency. The reactivity is primarily governed by the ring strain of the cyclooctyne, with more strained structures exhibiting faster kinetics.[1]

Cyclooctyne Reagent	Abbreviation	Second-Order Rate Constant (k₂) with Benzyl Azide (M⁻¹s⁻¹)	Key Characteristics
Dibenzocyclooctyne	DBCO	~0.6 - 1.0	High reactivity, but can be hydrophobic and less stable in the presence of thiols.
Bicyclo[6.1.0]nonyne	BCN	~0.06 - 0.1	More stable than DBCO, smaller, and less hydrophobic, but with slower kinetics.
Dibenzoannulated cyclooctyne	DIBO	~0.3 - 0.7	A variation of DBCO with different electronic properties.
Difluorinated cyclooctyne	DIFO	~0.076	Fluorination can enhance reactivity and stability.
Aza-dibenzocyclooctyne	ADIBO	Comparable or faster than other cyclooctynes	Nitrogen incorporation can modulate properties.

Note: Reaction rates are influenced by the specific azide, solvent, pH, and temperature.

Experimental Protocols for Bioconjugate Structure Validation

A multi-faceted analytical approach is essential for the comprehensive validation of bioconjugate structures.

Mass Spectrometry (MS) for Confirmation of Conjugation and Purity

Mass spectrometry is a powerful tool for confirming the successful conjugation and determining the purity of the bioconjugate. It provides precise mass information, allowing for the verification of the final product and the identification of any unreacted starting materials or side products.

Protocol: MALDI-TOF MS Analysis of a Protein Bioconjugate

• Sample Preparation:

  • Prepare a stock solution of the bioconjugate at a concentration of 1-10 mg/mL in a suitable buffer (e.g., PBS).

  • Prepare a saturated matrix solution (e.g., sinapinic acid for proteins >10 kDa, or α-cyano-4-hydroxycinnamic acid for smaller proteins and peptides) in a solvent mixture such as 50:50 acetonitrile:water with 0.1% trifluoroacetic acid (TFA).

• Spotting:

  • On a MALDI target plate, spot 1 µL of the matrix solution.

  • Immediately add 1 µL of the bioconjugate solution to the matrix spot and mix gently by pipetting up and down.

  • Allow the spot to air dry completely.

• Data Acquisition:

  • Load the target plate into the MALDI-TOF mass spectrometer.

  • Acquire the mass spectrum in the appropriate mass range for the expected bioconjugate.

  • Calibrate the instrument using a standard of known molecular weight.

• Data Analysis:

  • Determine the molecular weight of the bioconjugate from the mass spectrum.

  • Compare the observed mass with the theoretical mass to confirm successful conjugation.

  • Assess the purity of the sample by looking for peaks corresponding to unreacted protein or other impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy provides detailed structural information at the atomic level, making it invaluable for confirming the formation of the triazole ring and characterizing the local environment of the linkage.

Protocol: ¹H NMR for Validation of Triazole Formation

• Sample Preparation:

  • Dissolve a small amount of the purified bioconjugate (or a small molecule model compound) in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum on a high-field NMR spectrometer.

• Data Analysis:

  • Look for the characteristic singlet peak of the triazole proton, which typically appears in the downfield region of the spectrum (around 7.5-8.5 ppm).[2]

  • Compare the spectrum of the product to the spectra of the starting azide and alkyne to confirm the disappearance of reactant signals (e.g., the acetylenic proton of a terminal alkyne).[2]

  • Analyze the chemical shifts of protons near the conjugation site to understand any conformational changes upon conjugation.

High-Performance Liquid Chromatography (HPLC) for Purity and Heterogeneity Assessment

HPLC is a versatile technique for assessing the purity of a bioconjugate, separating it from unreacted starting materials, and characterizing its heterogeneity, such as the drug-to-antibody ratio (DAR) in antibody-drug conjugates (ADCs).

Protocol: Reversed-Phase HPLC (RP-HPLC) for Purity Analysis

• Instrumentation:

  • HPLC system with a UV detector.

  • C4 or C8 reversed-phase column suitable for protein separations.

• Mobile Phases:

  • Mobile Phase A: Water with 0.1% TFA.

  • Mobile Phase B: Acetonitrile with 0.1% TFA.

• Chromatographic Conditions:

  • Equilibrate the column with a low percentage of Mobile Phase B.

  • Inject the bioconjugate sample.

  • Elute the sample using a linear gradient of increasing Mobile Phase B concentration.

  • Monitor the absorbance at 280 nm (for protein) and a wavelength specific to the conjugated molecule if applicable.

• Data Analysis:

  • The bioconjugate will typically have a longer retention time than the unconjugated protein due to increased hydrophobicity.

  • Integrate the peak areas to determine the purity of the bioconjugate and quantify any impurities.

Protocol: Hydrophobic Interaction Chromatography (HIC) for DAR Determination

• Instrumentation:

  • Biocompatible HPLC system with a UV detector.

  • HIC column (e.g., Butyl-NPR).

• Mobile Phases:

  • Mobile Phase A (High Salt): 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0.

  • Mobile Phase B (Low Salt): 25 mM Sodium Phosphate, pH 7.0.

• Chromatographic Conditions:

  • Equilibrate the column with 100% Mobile Phase A.

  • Inject the ADC sample.

  • Elute with a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B.

  • Monitor absorbance at 280 nm.

• Data Analysis:

  • Peaks corresponding to different DAR species (e.g., DAR0, DAR2, DAR4) will be separated based on hydrophobicity.

  • Calculate the weighted average DAR by integrating the peak areas of each species.

Protocol: Size Exclusion Chromatography (SEC) for Aggregation Analysis

• Instrumentation:

  • HPLC system with a UV detector.

  • SEC column with a suitable pore size for the bioconjugate.

• Mobile Phase:

  • A buffer compatible with the bioconjugate, such as phosphate-buffered saline (PBS).

• Chromatographic Conditions:

  • Run the separation isocratically at a constant flow rate.

  • Monitor the absorbance at 280 nm.

• Data Analysis:

  • Aggregates will elute earlier than the monomeric bioconjugate. Fragments will elute later.

  • Quantify the percentage of monomer, aggregate, and fragment by integrating the respective peak areas.

Visualizing Workflows and Mechanisms

To further clarify the processes described, the following diagrams illustrate the key reaction mechanisms and analytical workflows.

References

• 1. Regulated bioanalysis of antibody-drug conjugates using LC-MS. | Semantic Scholar [semanticscholar.org]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1-(Azidomethyl)-2-fluorobenzene: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper handling and disposal of 1-(Azidomethyl)-2-fluorobenzene. Researchers, scientists, and drug development professionals are urged to adhere to these procedures to mitigate risks associated with this energetic compound.

1-(Azidomethyl)-2-fluorobenzene is an organic azide, a class of compounds known for their potential explosive properties and toxicity.[1] Safe handling and disposal are paramount to ensure laboratory safety. This guide outlines the necessary precautions, step-by-step disposal procedures, and emergency protocols.

I. Hazard Assessment and Safety Precautions

Organic azides are energetic materials sensitive to heat, light, friction, and pressure, which can lead to violent decomposition.[1][2] The stability of an organic azide is a critical factor in its safe handling. Two common guidelines for assessing stability are the Carbon-to-Nitrogen (C/N) ratio and the "Rule of Six".[1]

For 1-(Azidomethyl)-2-fluorobenzene (C₇H₆FN₃):

• C/N Ratio: 7 carbons / 3 nitrogens ≈ 2.33. Organic azides with a C/N ratio between 1 and 3 can be synthesized in small quantities but should be used or quenched promptly.[1]

• Rule of Six: This rule suggests there should be at least six carbon atoms per energetic functional group to render the compound relatively safe.[1] 1-(Azidomethyl)-2-fluorobenzene has seven carbons for the single azide group, which suggests a degree of dilution that contributes to its relative stability under proper handling conditions.

Despite these indicators, the compound must be treated as potentially hazardous. The following precautions are mandatory:

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a face shield, chemical-resistant gloves (e.g., nitrile rubber), and a flame-retardant lab coat.[3]

• Ventilation: All work with 1-(Azidomethyl)-2-fluorobenzene must be conducted in a certified chemical fume hood.[4][5]

• Avoid Incompatibilities:

  • Acids: Never allow contact with acids, as this can form the highly toxic and explosive hydrazoic acid.[1][6]

  • Metals: Avoid contact with heavy metals (e.g., copper, lead) as this can form highly shock-sensitive metal azides.[4][6] Do not use metal spatulas or utensils.[1][5]

  • Halogenated Solvents: Do not use halogenated solvents like dichloromethane or chloroform, as they can form explosively unstable di- and tri-azidomethane, respectively.[4][6][7]

• Storage: If storage is necessary, keep the compound in a solution of no more than 1 M concentration, stored at a low temperature (2-8°C is recommended for its solution in tert-butyl methyl ether) and protected from light.[1][8]

II. Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary:

• Minor Spills (within a fume hood):

  • Eliminate all ignition sources.

  • Contain the spill with an absorbent material such as vermiculite or dry sand.

  • Use non-sparking tools to collect the absorbed material.

  • Place the waste in a clearly labeled, sealed container for hazardous waste disposal.

• Major Spills (outside a fume hood):

  • Evacuate all personnel from the immediate area.

  • Alert your institution's emergency responders or Environmental Health and Safety (EHS) department.

  • Prevent the spill from entering drains or waterways.

III. Step-by-Step Disposal Procedure

Organic azides should be chemically converted to a more stable derivative, such as an amine, before disposal.[1] The following is a general procedure for the deactivation of small quantities of 1-(Azidomethyl)-2-fluorobenzene. This procedure must be performed in a chemical fume hood.

Deactivation Protocol:

• Preparation: In a reaction vessel of appropriate size, dissolve the 1-(Azidomethyl)-2-fluorobenzene in a compatible solvent (e.g., ethanol or tetrahydrofuran).

• Reduction: While stirring, slowly add a reducing agent. A common and effective method is the Staudinger reaction, using triphenylphosphine. The azide is converted to an aza-ylide, which can then be hydrolyzed to the corresponding amine and triphenylphosphine oxide.

• Quenching: After the reaction is complete (as determined by an appropriate analytical method such as TLC or LC-MS), quench the reaction mixture by the slow addition of water.

• Waste Collection:

  • The resulting amine solution is significantly less hazardous than the starting azide.

  • Collect the deactivated solution in a designated hazardous waste container.

  • Clearly label the container with its full chemical contents (e.g., "Waste 2-Fluorobenzylamine and Triphenylphosphine Oxide in Ethanol/Water").

• Disposal Request: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.[3]

Alternative Deactivation for Azide-Containing Aqueous Waste:

For aqueous solutions containing residual azide, a common laboratory practice is to destroy the azide by reacting it with nitrous acid.[4] This must be done with extreme caution due to the formation of nitric oxide gas.

• Preparation: In a fume hood, place the aqueous azide waste in a flask equipped with a stirrer.

• Reaction: Cool the solution in an ice bath. Slowly add an aqueous solution of sodium nitrite.

• Acidification: While stirring vigorously, slowly add a dilute acid (e.g., acetic acid) to generate nitrous acid in situ, which will decompose the azide.

• Neutralization: After the reaction is complete, neutralize the solution with a dilute base (e.g., sodium hydroxide) to a pH between 6 and 9 before collecting it for disposal.[4]

Parameter	Guideline	Reference
Storage Concentration	Should not exceed 1 M	[1]
Storage Temperature	2-8°C (for solution in tert-butyl methyl ether)	[8]
C/N Ratio	~2.33	N/A
Rule of Six	7 carbons per azide group	[1]
Incompatible Solvents	Halogenated solvents (e.g., Dichloromethane, Chloroform)	[4][6][7]
Incompatible Reagents	Acids, Heavy Metals	[1][6]

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-(Azidomethyl)-2-fluorobenzene.

Caption: Disposal workflow for 1-(Azidomethyl)-2-fluorobenzene.

Disclaimer: This guide is intended for informational purposes and is based on general safety principles for organic azides. Always consult your institution's specific Safety Data Sheets (SDS) and Standard Operating Procedures (SOPs), and confer with your Environmental Health and Safety (EHS) department before handling or disposing of any hazardous material.

References

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. case.edu [case.edu]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.unm.edu [chemistry.unm.edu]
• 5. artscimedia.case.edu [artscimedia.case.edu]
• 6. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 7. ucd.ie [ucd.ie]
• 8. 1-(アジドメチル)-2-フルオロベンゼン 溶液 ~0.5 M in tert-butyl methyl ether, ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Personal protective equipment for handling 1-(Azidomethyl)-2-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational guidance, and disposal procedures for the handling of 1-(Azidomethyl)-2-fluorobenzene. Adherence to these guidelines is essential to ensure a safe laboratory environment.

Hazard Identification and GHS Classification

1-(Azidomethyl)-2-fluorobenzene is a chemical that requires careful handling due to its potential hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation[1]
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation[1]

This substance may also be supplied as a solution in tert-butyl methyl ether, which is a highly flammable liquid (H225).

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following table outlines the required PPE for handling 1-(Azidomethyl)-2-fluorobenzene.

Body Part	Required PPE	Specifications and Remarks
Hands	Chemical Resistant Gloves	Nitrile gloves are recommended. Avoid latex gloves.[2] Ensure gloves are regularly inspected for tears or holes.
Eyes/Face	Safety Goggles and Face Shield	Tightly fitting safety goggles and a face shield are necessary to protect against splashes.[3]
Body	Laboratory Coat	A flame-resistant lab coat should be worn.
Respiratory	Fume Hood	All handling of this chemical must be conducted in a certified chemical fume hood.[4]

Detailed Handling Protocol

A systematic approach to handling is crucial. The following workflow outlines the necessary steps for safe handling.

Caption: Experimental Workflow for Handling 1-(Azidomethyl)-2-fluorobenzene.

Step-by-Step Handling Procedure:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 1-(Azidomethyl)-2-fluorobenzene before commencing any work.

  • Put on all required personal protective equipment as detailed in the PPE table above.

  • Ensure the chemical fume hood is functioning correctly and the work area is clean and free of incompatible materials.

• Handling:

  • Weighing: Use a plastic or ceramic spatula for weighing; never use a metal spatula to prevent the formation of shock-sensitive metal azides.[5][6]

  • Reaction Setup:

    • Avoid the use of chlorinated solvents such as dichloromethane or chloroform, as these can form highly unstable and explosive di- and tri-azidomethane.[5][7]

    • Do not mix with acids, as this can lead to the formation of highly toxic and explosive hydrazoic acid.[7]

    • Keep the reaction setup behind a blast shield within the fume hood.[4]

• Storage:

  • Store in a cool, dark, and well-ventilated area, away from heat and light.[5][8] Recommended storage temperature is 2-8°C.

  • Ensure the container is tightly sealed.

Waste Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and ensure safety.

Caption: Logical Flow for the Disposal of 1-(Azidomethyl)-2-fluorobenzene Waste.

Step-by-Step Disposal Procedure:

• Segregation:

  • Collect all waste containing 1-(Azidomethyl)-2-fluorobenzene in a designated, clearly labeled, and sealed hazardous waste container.[8]

  • Keep azide-containing waste separate from other chemical waste streams, especially acidic waste.[7]

• Aqueous Waste:

  • Crucially, do not pour any azide-containing solutions down the drain. This can lead to the formation of explosive metal azides in the plumbing.[6]

  • For dilute aqueous solutions, a deactivation procedure may be considered. A common method involves reacting the azide with nitrous acid, which must be performed by trained personnel in a controlled environment.[6][9]

• Contaminated Materials:

  • Any materials such as gloves, paper towels, or disposable labware that come into contact with the chemical should be collected in a separate, labeled solid hazardous waste container.

• Final Disposal:

  • All waste, including empty containers, must be disposed of through a certified hazardous waste disposal service.[10] The first rinse of any container that held the chemical should be collected as hazardous waste.

References

• 1. 1-(Azidomethyl)-2-fluorobenzene | C7H6FN3 | CID 21282651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hsa.ie [hsa.ie]
• 3. tcichemicals.com [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. ucd.ie [ucd.ie]
• 6. chemistry.unm.edu [chemistry.unm.edu]
• 7. safety.pitt.edu [safety.pitt.edu]
• 8. uvic.ca [uvic.ca]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. ethz.ch [ethz.ch]